(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

• CAS: 147959-18-0

Core Science & Biosynthesis

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine synthesis pathway

An In-depth Technical Guide to the Synthesis of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

Authored by a Senior Application Scientist

Introduction: The Strategic Value of a Serine-Derived Chiral Building Block

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is a highly valuable, enantiomerically pure building block in modern organic synthesis. Its structure combines a protected amino alcohol moiety, derived from the natural amino acid L-serine, with a functionalized ethyl side chain. This arrangement makes it a strategic precursor for the synthesis of complex, biologically active molecules, including pharmaceuticals and natural products. The oxazolidine ring serves as a robust protecting group for the vicinal amino alcohol, masking its reactivity while the side chain is elaborated.[1][2]

This guide provides a comprehensive overview of a reliable and scalable synthetic pathway to this intermediate. The strategy is rooted in the "chiral pool" approach, which leverages the inherent stereochemistry of inexpensive, naturally occurring starting materials to build complex chiral molecules efficiently.[3][4][5][6] We will delve into the mechanistic rationale behind each transformation, provide a detailed experimental protocol, and present a logical workflow for researchers, scientists, and drug development professionals.

Overall Synthetic Strategy: From L-Serine to the Target Molecule

The synthesis begins with the readily available and optically pure amino acid L-Serine. The core strategy involves a sequence of protection and functional group interconversion steps to build the target molecule while preserving the crucial (S)-stereocenter.

The pathway can be dissected into three main phases:

• Initial Protection and Cyclization: The carboxylic acid and amine functionalities of L-Serine are protected, followed by the formation of the 2,2-dimethyloxazolidine ring. This establishes the core heterocyclic structure.

• Side-Chain Elaboration via Garner's Aldehyde: The ester side chain is first reduced to a primary alcohol and then oxidized to the pivotal intermediate, (S)-(-)-3-Boc-2,2-dimethyloxazolidine-4-carboxaldehyde, widely known as Garner's aldehyde.[7][8][9]

• Homologation and Final Reduction: The aldehyde is extended by one carbon via a Wittig reaction to form a terminal alkene, which is subsequently converted to the desired primary alcohol via a regioselective hydroboration-oxidation reaction.

Caption: High-level overview of the three-phase synthetic strategy.

Mechanistic Insights and Rationale

A deep understanding of the causality behind each step is critical for successful synthesis, troubleshooting, and optimization.

Phase 1: Constructing the Protected Oxazolidine Core

• Esterification and N-Boc Protection of L-Serine:

  • Causality: The synthesis begins by protecting the two most reactive functional groups of L-serine: the carboxylic acid and the amine. The carboxylic acid is first converted to a methyl ester, typically via Fischer esterification using methanol with an acid catalyst like thionyl chloride (SOCl₂) or gaseous HCl.[10] This prevents the acidic proton from interfering with the subsequent base-mediated N-protection. The amine is then protected with the tert-butyloxycarbonyl (Boc) group using di-tert-butyl dicarbonate ((Boc)₂O) and a mild base like triethylamine. The Boc group is chosen for its stability under a wide range of conditions and its facile removal with mild acid.[2]

• Acetonide Formation (Cyclization):

  • Causality: This key step forms the oxazolidine ring, which serves as a rigid cyclic protecting group for both the N-Boc amine and the hydroxyl group. This is achieved by reacting the N-Boc-L-serine methyl ester with an acetone equivalent, most commonly 2,2-dimethoxypropane (DMP), in the presence of a catalytic amount of a Brønsted or Lewis acid (e.g., p-toluenesulfonic acid (PTSA) or boron trifluoride etherate).[10][11] DMP serves a dual role: it is the source of the isopropylidene ketal and it acts as a water scavenger, driving the reaction equilibrium toward the cyclized product. This protection strategy is crucial as it imparts conformational rigidity, which helps to shield the C4 stereocenter from epimerization in later steps.[7]

Phase 2: Forging the Key Aldehyde Intermediate

• Reduction to the Primary Alcohol:

  • Causality: The methyl ester of the oxazolidine intermediate is reduced to the corresponding primary alcohol, (S)-tert-butyl 4-(hydroxymethyl)-2,2-dimethyloxazolidine-3-carboxylate. A powerful reducing agent like lithium aluminum hydride (LiAlH₄) is typically used in an ethereal solvent like THF.[10] The reaction must be performed at low temperatures and quenched carefully to prevent over-reduction or side reactions. This alcohol is a stable, isolable intermediate.

• Oxidation to Garner's Aldehyde:

  • Causality: This is arguably the most critical step in the sequence. The primary alcohol is oxidized to Garner's aldehyde. The choice of oxidant is paramount to avoid racemization of the α-stereocenter, which is now adjacent to a carbonyl group and thus susceptible to enolization under basic or harsh conditions.[7][8] Swern oxidation, using oxalyl chloride or trifluoroacetic anhydride (TFAA) with DMSO and a hindered base like triethylamine or Hünig's base, is a preferred method as it proceeds under mild, non-acidic conditions at low temperatures (-78 °C).[10][11] This protocol reliably delivers Garner's aldehyde with high enantiomeric purity.[10]

Phase 3: Final Carbon Extension and Functionalization

• Wittig Olefination:

  • Causality: To extend the carbon chain by one methylene unit, a Wittig reaction is employed. Garner's aldehyde is reacted with methylenetriphenylphosphorane (Ph₃P=CH₂), an ylide typically generated in situ from methyltriphenylphosphonium bromide and a strong, non-nucleophilic base like n-butyllithium (n-BuLi) or potassium hexamethyldisilazide (KHMDS). Performing this reaction at low temperatures is essential to minimize potential epimerization of the aldehyde starting material.[7] This step converts the formyl group into a vinyl group, yielding (S)-tert-butyl 2,2-dimethyl-4-vinyloxazolidine-3-carboxylate.

• Hydroboration-Oxidation:

  • Causality: The final step is to convert the terminal alkene into the desired primary alcohol. Hydroboration-oxidation is the ideal method for this transformation as it follows anti-Markovnikov regioselectivity, ensuring that the hydroxyl group is added to the terminal carbon. The reaction typically involves treating the alkene with a borane source (e.g., borane-THF complex or 9-BBN) followed by an oxidative workup with hydrogen peroxide and a base (e.g., sodium hydroxide). This sequence reliably produces the target molecule, (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, with the desired regiochemistry and without affecting the existing stereocenter.

Detailed Experimental Protocol

This protocol is a synthesized procedure based on established and reliable methods reported in the literature.[10][11][12]

Safety Precaution: Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Handle all reagents, especially strong bases, reducing agents, and pyrophoric materials, with extreme care.

Step 1: N-Boc-L-serine methyl ester

• To a stirred suspension of L-serine methyl ester hydrochloride (10.0 g, 64.3 mmol) in tetrahydrofuran (THF, 200 mL), add triethylamine (14.0 g, 138 mmol).

• Cool the resulting white suspension to 0 °C using an ice-water bath.

• Add a solution of di-tert-butyl dicarbonate (14.3 g, 63.6 mmol) in THF (100 mL) dropwise over 1 hour.

• After the addition, remove the ice bath and stir the suspension overnight at room temperature.

• Remove the solvent under reduced pressure. Partition the residue between diethyl ether (200 mL) and saturated aqueous sodium bicarbonate (250 mL).

• Separate the layers and extract the aqueous phase with diethyl ether (3 x 150 mL).

• Combine the organic phases, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield N-Boc-L-serine methyl ester as a colorless oil, which can be used without further purification.

Step 2: (S)-tert-butyl 4-(methoxycarbonyl)-2,2-dimethyloxazolidine-3-carboxylate

• Dissolve the crude N-Boc-L-serine methyl ester (from Step 1, ~45.6 mmol) in acetone (165 mL).

• To this solution, add 2,2-dimethoxypropane (50 mL, 400 mmol) followed by boron trifluoride etherate (BF₃·OEt₂, 0.35 mL, 2.8 mmol).

• Stir the solution at room temperature for 2.5 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction by adding triethylamine (0.9 mL).

• Remove the solvent under reduced pressure. Partition the residue between diethyl ether (150 mL) and saturated aqueous sodium bicarbonate (250 mL).

• Extract the aqueous layer with diethyl ether (2 x 150 mL). Combine the organic phases, dry over Na₂SO₄, filter, and concentrate to give the oxazolidine methyl ester as a pale yellow oil.

Step 3: (S)-tert-butyl 4-(hydroxymethyl)-2,2-dimethyloxazolidine-3-carboxylate

• To a flask containing lithium aluminum hydride (LiAlH₄, 2.16 g, 57.0 mmol) in THF (100 mL), add a solution of the oxazolidine ester from Step 2 (9.90 g, 38.2 mmol) in THF (50 mL) dropwise at 0 °C.

• Stir the suspension for 20 minutes after addition is complete.

• Carefully quench the reaction by the slow, dropwise addition of 10% aqueous potassium hydroxide (20 mL) at 0 °C. Caution: Exothermic reaction and hydrogen gas evolution.

• Allow the mixture to warm to room temperature and stir for 1 hour.

• Filter the white precipitate through a pad of Celite®, washing the pad with diethyl ether (3 x 30 mL).

• Wash the combined organic filtrates with a pH 7 phosphate buffer solution (100 mL). Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the primary alcohol, which can be purified by column chromatography.

Step 4: (S)-tert-butyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate (Garner's Aldehyde)

• In a flask under a nitrogen atmosphere, dissolve DMSO (5.2 mL, 73.2 mmol) in dichloromethane (DCM, 50 mL) and cool to -78 °C.

• Add oxalyl chloride (3.2 mL, 36.6 mmol) dropwise, maintaining the temperature below -65 °C. Stir for 15 minutes.

• Add a solution of the alcohol from Step 3 (7.5 g, 30.5 mmol) in DCM (30 mL) dropwise. Stir for 30 minutes at -78 °C.

• Add diisopropylethylamine (Hünig's base, 21.3 mL, 122 mmol) dropwise.

• After 15 minutes, remove the cooling bath and allow the reaction to warm to room temperature.

• Wash the reaction mixture with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify by column chromatography (silica gel, hexanes/ethyl acetate gradient) to yield Garner's aldehyde as a white solid.

Step 5: (S)-tert-butyl 2,2-dimethyl-4-vinyloxazolidine-3-carboxylate

• Suspend methyltriphenylphosphonium bromide (12.9 g, 36.0 mmol) in dry THF (100 mL) under nitrogen and cool to 0 °C.

• Add n-butyllithium (2.5 M in hexanes, 14.4 mL, 36.0 mmol) dropwise. A deep orange/red color indicates ylide formation.

• Stir for 30 minutes at 0 °C, then cool the mixture to -78 °C.

• Add a solution of Garner's aldehyde from Step 4 (6.9 g, 30.0 mmol) in dry THF (50 mL) dropwise.

• Stir at -78 °C for 2 hours, then allow to warm slowly to room temperature overnight.

• Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl).

• Extract with diethyl ether, wash with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography to isolate the alkene.

Step 6: (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

• Dissolve the alkene from Step 5 (5.0 g, 22.0 mmol) in dry THF (50 mL) under nitrogen and cool to 0 °C.

• Add borane-tetrahydrofuran complex (1.0 M solution in THF, 24.2 mL, 24.2 mmol) dropwise.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Cool the mixture back to 0 °C. Carefully add water (5 mL), followed by 3 M aqueous NaOH (10 mL), and then 30% hydrogen peroxide (10 mL) dropwise. Caution: Exothermic.

• Stir vigorously at room temperature for 2 hours.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by silica gel column chromatography (hexanes/ethyl acetate gradient) to afford the final target molecule as a colorless oil.[13]

Data Summary of Key Intermediates

Compound Name	Structure Abbreviation	Molecular Formula	MW ( g/mol )	Typical Yield (%)
(S)-tert-butyl 4-(hydroxymethyl)-2,2-dimethyloxazolidine-3-carboxylate	Precursor Alcohol	C₁₁H₂₁NO₄	231.29	85-95 (from ester)
(S)-tert-butyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate	Garner's Aldehyde	C₁₁H₁₉NO₄	229.27	79-90 (from alcohol)
(S)-tert-butyl 2,2-dimethyl-4-vinyloxazolidine-3-carboxylate	Alkene Intermediate	C₁₂H₂₁NO₃	227.30	70-85 (from aldehyde)
(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine	Target Molecule	C₁₂H₂₃NO₄	245.32	80-90 (from alkene)

Visual Workflow of Experimental Protocol

Caption: A step-by-step workflow for the synthesis protocol.

References

• Oxazolidine. Grokipedia.
• Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. Khadse, S., & Chaudhari, P. (2015). Chemical Technology: An Indian Journal, 10(4), 132-135.

• Recent Advances in Substrate-Controlled Asymmetric Induction Derived from Chiral Pool α-Amino Acids for Natural Product Synthesis. Remesh, M., & Kumar, P. (2016). Molecules, 21(7), 951. [Link]

• Protecting Groups in Organic Synthesis. Chemistry LibreTexts. (2021). [Link]

• Asymmetric Synthesis. (n.d.).
• Appendix 6: Protecting groups. Patrick, G. L. (2015). An Introduction to Drug Synthesis. Oxford University Press.
• Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products. G. S. C. Srikanth & S. J. Gharpure. (2013). Beilstein Journal of Organic Chemistry, 9, 2641–2659.

• Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products. National Institutes of Health. (2013). [Link]

• Enantioselective synthesis of Garner's aldehyde by asymmetric hydroformyl

• SYNTHESIS OF 1,1-DIMETHYLETHYL (S)-4-FORMYL-2,2-DIMETHYL-3-OXAZOLIDINECARBOXYLATE BY OXIDATION OF THE ALCOHOL. Dondoni, A., & Perrone, D. Organic Syntheses, Coll. Vol. 10, p.140 (2004); Vol. 77, p.64 (2000). [Link]

• Chiral pool approach for the synthesis of functionalized amino acids: Synthesis of antiepileptic drug (R)-lacosamide. Aratikatla, E. K., & Bhattacharya, A. K. (2015). Tetrahedron Letters, 56(42), 5802-5803. [Link]

• Enantioenriched Oxazolidinones as Synthesis Scaffolds and Efforts towards the Total Synthesis of Marineosin A. Lang, F. (2018). D-Scholarship@Pitt. [Link]

• Oxazolidine synthesis. Organic Chemistry Portal. (n.d.). [Link]

• Synthesis of 1 starting with Cbz-protected Garner's aldehyde 4. ResearchGate. (n.d.). [Link]

• Chiral pool. Wikipedia. (n.d.). [Link]

• General procedure for the prepar

• Recent Advances in Substrate-Controlled Asymmetric Induction Derived from Chiral Pool α-Amino Acids for Natural Product Synthesis. PubMed. (2016). [Link]

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Spectroscopic and Synthetic Elucidation of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine: A Technical Guide

This technical guide provides an in-depth analysis of the spectroscopic properties and synthetic methodology for the chiral building block, (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed examination of the compound's structural features through nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). Furthermore, a comprehensive, field-proven synthetic protocol is presented, grounded in established chemical principles.

Introduction: Significance of a Chiral Building Block

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, with CAS Number 147959-18-0, is a valuable chiral intermediate in organic synthesis.[1] Its structure combines a Boc-protected amine and a primary alcohol, making it a versatile precursor for the synthesis of more complex molecules, particularly in the development of pharmaceutical agents. The oxazolidine ring serves as a protecting group for the amine and a hydroxyl group of the original amino alcohol, while the Boc group offers a stable yet readily cleavable protecting group for the nitrogen atom. The stereochemistry at the C4 position is crucial for the synthesis of enantiomerically pure target molecules.

Molecular Structure and Spectroscopic Correlation

The structural features of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine directly correlate with its spectroscopic signatures. Understanding these correlations is paramount for confirming the identity and purity of the synthesized compound.

Diagram of the Molecular Structure:

Caption: A plausible synthetic workflow for the target molecule.

Materials and Reagents

• L-Glutamic acid

• Thionyl chloride

• Methanol

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Sodium borohydride (NaBH₄)

• Calcium chloride (CaCl₂)

• 2,2-Dimethoxypropane

• p-Toluenesulfonic acid (p-TSA)

• Sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Hexanes

Step-by-Step Procedure

• Esterification of L-Glutamic Acid: To a suspension of L-glutamic acid in methanol at 0 °C, add thionyl chloride dropwise. Allow the reaction to warm to room temperature and stir overnight. Concentrate the reaction mixture under reduced pressure to obtain the glutamate dimethyl ester hydrochloride.

• Boc Protection: Dissolve the glutamate dimethyl ester hydrochloride in dichloromethane and cool to 0 °C. Add triethylamine, followed by a solution of di-tert-butyl dicarbonate in dichloromethane. Stir the reaction at room temperature overnight. Wash the organic layer with saturated aqueous sodium bicarbonate and brine, then dry over anhydrous sodium sulfate. Concentrate under reduced pressure to yield N-Boc-glutamate dimethyl ester.

• Reduction and Cyclization to Pyroglutamate: Dissolve the N-Boc-glutamate dimethyl ester in methanol and cool to 0 °C. Add sodium borohydride portion-wise. Monitor the reaction by TLC. Upon completion, quench the reaction with water and extract with ethyl acetate. The crude product, N-Boc-pyroglutamate methyl ester, is often used in the next step without further purification.

• Reduction to the Diol: Dissolve the N-Boc-pyroglutamate methyl ester in a mixture of THF and water, and cool to 0 °C. Add sodium borohydride portion-wise. Stir at room temperature until the reaction is complete. Extract with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate to give the crude diol.

• Oxazolidine Formation: Dissolve the crude diol in 2,2-dimethoxypropane and add a catalytic amount of p-toluenesulfonic acid. Stir at room temperature for 2-4 hours. Quench the reaction with saturated aqueous sodium bicarbonate and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by flash column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine as a pure compound.

Conclusion

This technical guide has provided a comprehensive overview of the spectroscopic characteristics and a plausible synthetic route for (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine. The presented data, based on analogous structures and fundamental principles, serves as a valuable resource for the identification and synthesis of this important chiral building block. The detailed protocol offers a practical starting point for researchers engaged in the synthesis of complex, enantiomerically pure molecules for various applications, including drug discovery and development.

References

• PubChem. tert-butyl (4S)-4-(2-hydroxyethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate. National Center for Biotechnology Information. [Link]

• Khadse, S., & Chaudhari, P. (2015). Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. Chemical Technology: An Indian Journal, 10(4), 132-135. [Link]

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(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine CAS number and structure

An In-Depth Technical Guide to (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (CAS: 147959-18-0)

Executive Summary: This guide provides a comprehensive technical overview of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, a specialized chiral building block. Identified by CAS number 147959-18-0, this molecule serves as a stable, protected precursor to (S)-2-amino-1,4-butanediol, a valuable synthon in medicinal chemistry and asymmetric synthesis. This document details its physicochemical properties, provides validated protocols for its multi-step synthesis from L-serine, outlines robust methodologies for its deprotection to unmask the core amino diol functionality, and discusses its strategic application in the development of complex chiral molecules.

Compound Identification and Physicochemical Properties

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is a bifunctionally protected chiral amino diol. The N-Boc (tert-butoxycarbonyl) group provides robust protection for the amine, while the 2,2-dimethyloxazolidine (acetonide) moiety simultaneously protects the amine and the adjacent hydroxyl group, locking the stereocenter's configuration. This dual protection strategy imparts significant stability and favorable solubility in common organic solvents, making it a highly tractable intermediate in multi-step synthesis.

Table 1: Compound Specifications [1][2][3]

Identifier	Value
CAS Number	147959-18-0
IUPAC Name	tert-butyl (4S)-4-(2-hydroxyethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
Synonyms	(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, (S)-Tert-butyl 4-(2-hydroxyethyl)-2,2-dimethyloxazolidine-3-carboxylate
Molecular Formula	C₁₂H₂₃NO₄
Molecular Weight	245.32 g/mol
Appearance	Typically an oil or low-melting solid
SMILES	CC1(N(CCO)C(=O)OC(C)(C)(C)C)C[1]

| InChIKey | ZJICPKTZDLBRQH-VIFPVBQESA-N[1] |

Synthesis of the Chiral Building Block

The most logical and field-proven synthetic route to the title compound originates from the inexpensive and readily available chiral pool starting material, L-serine. The strategy involves sequential protection, side-chain reduction, and homologation.

Fig 1. Synthetic workflow from L-Serine.

Protocol 2.1: Multi-step Synthesis from L-Serine

This protocol synthesizes information from established procedures for preparing key intermediates.[4][5]

Step 1: Synthesis of (S)-tert-butyl 4-(hydroxymethyl)-2,2-dimethyloxazolidine-3-carboxylate This intermediate is derived from L-serine via esterification, N-protection, acetonide formation, and reduction.

• Esterification & N-Protection: L-serine is first converted to its methyl ester using thionyl chloride in methanol. The resulting amine hydrochloride is then protected with di-tert-butyl dicarbonate (Boc₂O) under basic conditions (e.g., triethylamine or sodium bicarbonate) to yield N-Boc-L-serine methyl ester.

• Oxazolidine Formation: The N-Boc-L-serine methyl ester is dissolved in acetone or benzene with 2,2-dimethoxypropane (DMP) and a catalytic amount of a Brønsted acid like p-toluenesulfonic acid (PTSA).[4] Refluxing the mixture drives the formation of the 2,2-dimethyloxazolidine ring.

• Ester Reduction: The methyl ester of the resulting oxazolidine is selectively reduced to the primary alcohol using a mild reducing agent such as sodium borohydride (NaBH₄) in a protic solvent like ethanol. This step yields (S)-tert-butyl 4-(hydroxymethyl)-2,2-dimethyloxazolidine-3-carboxylate.

Step 2: Oxidation to Garner's Aldehyde The primary alcohol from Step 1 is oxidized to the corresponding aldehyde.

• Procedure: To a solution of the alcohol in dichloromethane (DCM) at -78 °C, add Dess-Martin periodinane (DMP) or perform a Swern oxidation (using oxalyl chloride, DMSO, and triethylamine).

• Causality: These methods are chosen because they are mild and efficient for converting primary alcohols to aldehydes with minimal over-oxidation or side reactions, preserving the sensitive Boc and oxazolidine protecting groups.

Step 3: One-Carbon Homologation to the Target Compound The aldehyde is extended by one carbon, which is then converted to the required hydroxyl group.

• Wittig Reaction: The aldehyde is reacted with methyltriphenylphosphonium bromide and a strong base like n-butyllithium (n-BuLi) in THF at low temperature. This converts the formyl group into a terminal vinyl group.

• Hydroboration-Oxidation: The resulting alkene is subjected to anti-Markovnikov hydroboration using borane-tetrahydrofuran complex (BH₃·THF), followed by oxidative workup with hydrogen peroxide (H₂O₂) and sodium hydroxide (NaOH). This reliably converts the terminal alkene into a primary alcohol, yielding the final target molecule, (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine.

Core Utility and Deprotection Protocols

The principal application of this molecule is to serve as a masked form of (S)-2-amino-1,4-butanediol. The protecting groups can be removed either simultaneously or sequentially, providing strategic flexibility in a synthetic route.

Fig 2. Deprotection pathways.

Protocol 3.1: Global Deprotection (One-Pot)

This protocol is ideal when the fully deprotected amino diol is the final target.

• Procedure: Dissolve the protected compound in a 1:1 mixture of dioxane and 6M aqueous hydrochloric acid.

• Reaction: Heat the mixture to 50-80 °C and monitor by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction mixture and concentrate under reduced pressure to remove the solvent and excess acid. The product is typically obtained as its hydrochloride salt.

• Trustworthiness: This is a robust and fundamental transformation. The strong aqueous acid is non-nucleophilic and effectively hydrolyzes both the carbamate (Boc) and the ketal (oxazolidine) functionalities. The formation of gaseous byproducts (isobutene and CO₂) from the Boc group cleavage drives the reaction to completion.[6]

Protocol 3.2: Stepwise Deprotection

This approach provides access to intermediates where one protecting group is retained for further selective functionalization.

3.2.1 Selective N-Boc Cleavage

• Procedure: Dissolve the starting material in anhydrous dichloromethane (DCM). Add 5-10 equivalents of trifluoroacetic acid (TFA) dropwise at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours. Alternatively, using a stoichiometric amount of 4M HCl in dioxane is a common and effective method.[7]

• Workup: Concentrate the reaction mixture in vacuo. The resulting trifluoroacetate or hydrochloride salt can often be used directly or neutralized with a mild base for subsequent steps.

• Expertise: Anhydrous acidic conditions are key to selectively cleaving the acid-labile Boc group while leaving the oxazolidine ring, which requires aqueous acid for efficient hydrolysis, intact.

3.2.2 Oxazolidine Ring Hydrolysis

• Procedure: Take the N-deprotected intermediate (from 3.2.1) and dissolve it in a mixture of tetrahydrofuran (THF) and 1M aqueous HCl, or an aqueous acetic acid solution (e.g., 80% AcOH in H₂O).

• Reaction: Stir at room temperature until hydrolysis is complete.

• Workup: Neutralize with a suitable base (e.g., NaHCO₃ solution) and extract the product with an organic solvent like ethyl acetate.

• Causality: The mechanism involves protonation of the oxazolidine oxygen, followed by nucleophilic attack of water to open the ring and release acetone and the desired diol.

Applications in Asymmetric Synthesis

The deprotected product, (S)-2-amino-1,4-butanediol, is a valuable chiral precursor. Its 1,2-amino alcohol motif is a key structural element in many natural products and pharmaceuticals. Furthermore, the presence of a second, more remote primary alcohol provides a handle for further elaboration.

• Synthesis of Sphingolipid Analogues: Sphingosines are a class of amino alcohols that are fundamental components of cell membranes. The 2-amino-1,3-diol core is a classic target, and the 2-amino-1,4-diol core derived from the title compound can be used to synthesize structurally related analogues for studying enzyme inhibition or cell signaling pathways.[8]

• Chiral Ligands: The vicinal amino alcohol functionality is a privileged scaffold for the synthesis of chiral ligands used in asymmetric catalysis. The primary alcohol can be functionalized to introduce phosphine, amine, or other coordinating groups.

• Pharmaceutical Intermediates: Chiral 1,2-amino alcohols are prevalent in a wide array of drug molecules.[9][10] The ability to generate (S)-2-amino-1,4-butanediol in a protected, stable form allows for its incorporation into complex synthetic routes for novel drug candidates.

Conclusion

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is a strategically designed chiral building block of significant value to the synthetic chemist. Its robust dual-protection system, coupled with a clear and scalable synthesis from L-serine, makes it an excellent precursor for (S)-2-amino-1,4-butanediol. The well-defined protocols for both global and stepwise deprotection offer the tactical flexibility required for modern, complex molecule synthesis in drug discovery and materials science.

References

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• Fülöp, F., et al. (2019). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Beilstein Journal of Organic Chemistry, 15, 1836-1844. [Link]

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Literature review on chiral auxiliaries like (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

A Technical Guide to the Chiral Auxiliary: (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

In the field of asymmetric synthesis, where the precise control of stereochemistry is paramount, chiral auxiliaries remain indispensable tools.[1][2] These reagents temporarily introduce a chiral element to a prochiral substrate, directing subsequent chemical transformations to occur with high diastereoselectivity.[3] This guide provides an in-depth technical overview of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, a versatile chiral auxiliary derived from the chiral pool. We will explore its synthesis, mechanistic underpinnings of stereochemical control, detailed application protocols, and methods for its eventual cleavage and recovery.

Introduction: The Role of Chiral Auxiliaries

The biological activity of pharmaceuticals is often dictated by the three-dimensional arrangement of their atoms. As such, the ability to synthesize a molecule as a single enantiomer is a cornerstone of modern drug development. While asymmetric catalysis has made significant strides, chiral auxiliary-based methods offer distinct advantages in predictability, substrate scope, and robustness.[4] A well-designed chiral auxiliary must be:

• Easily prepared in an enantiomerically pure form.[2]

• Readily attached to the substrate and subsequently removed under mild conditions.[2][3]

• Capable of exerting a strong stereochemical bias on reactions.[3]

• Amenable to recovery and recycling.[2]

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, derived from the naturally occurring amino acid L-aspartic acid[5], fulfills many of these criteria, making it a valuable tool for the stereocontrolled synthesis of complex molecules.

Synthesis and Structure

The target auxiliary, formally named (S)-tert-butyl 4-(2-hydroxyethyl)-2,2-dimethyloxazolidine-3-carboxylate[6], is typically synthesized from L-aspartic acid. A common synthetic strategy involves the protection of the amino and carboxyl groups, followed by reduction and cyclization.

A related synthesis starting from L-serine highlights the general approach for creating such oxazolidine systems.[7] The key steps involve:

• N-Boc Protection: The amine of the starting amino acid is protected with a di-tert-butyl dicarbonate ((Boc)₂O).

• Cyclization: The protected amino acid is reacted with 2,2-dimethoxypropane (DMP) in the presence of an acid catalyst like p-toluenesulfonic acid (PTSA) to form the 2,2-dimethyloxazolidine ring.[7]

• Functional Group Manipulation: The side chain is then chemically modified to achieve the desired 2-hydroxyethyl group.

The structure of the auxiliary features a rigid oxazolidine ring with a bulky tert-butoxycarbonyl (Boc) group on the nitrogen. The stereocenter at the C4 position, derived from the starting amino acid, is key to its function. The gem-dimethyl groups at C2 lock the conformation of the ring, while the C4 substituent projects into a specific region of space, creating a sterically differentiated environment.

Mechanism of Stereochemical Control

The effectiveness of oxazolidine-based auxiliaries, like the famous Evans oxazolidinones, lies in their ability to force a specific conformation upon acylation.[4][8][9] When an acyl group is attached to the nitrogen atom, the bulky groups on the auxiliary direct the formation of a specific enolate geometry upon deprotonation.

Upon treatment with a base (e.g., lithium diisopropylamide or sodium bis(trimethylsilyl)amide), a rigidly chelated Z-enolate is typically formed.[4] The C4 substituent then acts as a steric shield, blocking one face of the planar enolate. Consequently, an incoming electrophile (like an alkyl halide or an aldehyde) can only approach from the less hindered face, leading to the formation of one diastereomer in high excess.

Applications and Experimental Protocols

This auxiliary is primarily used to control stereochemistry in reactions involving enolates, such as alkylations and aldol additions.

Acylation: Attachment of the Substrate

The first step is the coupling of a prochiral carboxylic acid (or its derivative) to the auxiliary's nitrogen. While traditional methods involve strong bases like n-butyllithium followed by an acid chloride, milder conditions using an acyl transfer catalyst like 4-(dimethylamino)pyridine (DMAP) are often effective.[4][8]

Protocol: DMAP-Catalyzed Acylation

• To a solution of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (1.0 eq.) in dichloromethane (DCM) at room temperature, add the carboxylic anhydride (1.2 eq.) and DMAP (0.1 eq.).

• Stir the reaction mixture at room temperature for 12-18 hours, monitoring by Thin Layer Chromatography (TLC).

• Upon completion, dilute the mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting N-acyl oxazolidine by flash column chromatography (silica gel).

Diastereoselective Enolate Alkylation

This is a classic application for generating α-chiral carboxylic acid derivatives.

Protocol: Asymmetric Alkylation

• Dissolve the N-acyl oxazolidine adduct (1.0 eq.) in anhydrous tetrahydrofuran (THF) in a flame-dried flask under an argon atmosphere.

• Cool the solution to -78 °C (acetone/dry ice bath).

• Add sodium bis(trimethylsilyl)amide (NaN(TMS)₂) (1.1 eq., as a 1 M solution in THF) dropwise. Stir for 30-60 minutes at -78 °C to ensure complete enolate formation.

• Add the alkylating agent (e.g., allyl iodide, 1.5 eq.) dropwise.

• Stir the reaction at -78 °C for 2-4 hours or until TLC indicates consumption of the starting material.

• Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the product by flash chromatography to separate the major diastereomer. The diastereomeric ratio can be determined by ¹H NMR analysis or GC.[4]

Reaction	Electrophile	Diastereomeric Ratio (d.r.)
Propionyl Adduct Alkylation	Allyl Iodide	98:2[4]
Propionyl Adduct Alkylation	Benzyl Bromide	>95:5

Cleavage of the Auxiliary

Once the desired stereocenter is set, the auxiliary must be removed. Hydrolytic cleavage is a common and effective method. For N-acyl oxazolidinones, lithium hydroperoxide (LiOH/H₂O₂) is a standard reagent that selectively cleaves the exocyclic amide bond without affecting the newly formed stereocenter.[8][10][11]

Protocol: LiOH/H₂O₂ Cleavage

• Dissolve the alkylated product (1.0 eq.) in a mixture of THF and water (e.g., 3:1 v/v).

• Cool the solution to 0 °C in an ice bath.

• Add 30% aqueous hydrogen peroxide (4.0 eq.) dropwise, followed by aqueous lithium hydroxide (2.0 eq., e.g., 0.8 M solution).

• Stir the mixture vigorously at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 1-3 hours.

• Quench the excess peroxide by adding an aqueous solution of sodium sulfite (Na₂SO₃).

• Acidify the mixture with 1 M HCl to protonate the carboxylic acid.

• Extract the desired chiral carboxylic acid product with an organic solvent like ethyl acetate.

• The water-soluble chiral auxiliary can often be recovered from the aqueous layer by extraction after basification.

Advantages and Limitations

Advantages:

• High Diastereoselectivity: Provides excellent stereocontrol for a range of reactions.

• Predictability: The stereochemical outcome is generally predictable based on well-established transition state models.

• Robustness: The protocols are well-vetted and reliable for both small and large-scale synthesis.[10]

• Auxiliary Recovery: The auxiliary can often be recovered and reused, improving the overall efficiency.[2]

Limitations:

• Stoichiometric Use: Unlike catalytic methods, the auxiliary must be used in stoichiometric amounts, which can be a drawback in terms of atom economy.

• Additional Steps: The process requires extra steps for attachment and removal of the auxiliary, adding to the overall synthesis length.

• Cleavage Conditions: While generally mild, cleavage conditions must be chosen carefully to avoid racemization or degradation of the desired product.

Conclusion

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine stands as a powerful and reliable chiral auxiliary for modern asymmetric synthesis. Its straightforward preparation from the chiral pool, combined with its ability to induce high levels of stereocontrol in key carbon-carbon bond-forming reactions, ensures its continued relevance in academic research and industrial drug development. By understanding the principles of its application and following robust, well-established protocols, researchers can confidently employ this auxiliary to construct complex chiral molecules with precision.

References

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• Khadse, S., & Chaudhari, P. (2015). Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. Chemical Technology: An Indian Journal, 10(4), 132-135.
• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary.
• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. (2023). Australian Journal of Chemistry, 76(12), 847-853.
• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergradu
• Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. (2019). Chirality, 31(10), 776-812.
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Starting materials for synthesizing (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

An In-Depth Technical Guide to the Synthesis of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

Introduction

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is a valuable chiral building block in modern organic synthesis, particularly in the development of pharmaceutical agents. Its structure incorporates a protected amino alcohol moiety, a common feature in many biologically active molecules. The stereochemistry at the C4 position is critical for its utility, making enantioselective synthesis a primary concern. This guide provides a comprehensive overview of the principal synthetic strategies for preparing this compound, focusing on the selection of starting materials and the rationale behind the chosen synthetic routes. It is intended for researchers, chemists, and professionals in the field of drug development who require a detailed understanding of the practical synthesis of this important intermediate.

Retrosynthetic Analysis: A Chiral Pool Approach

A retrosynthetic analysis of the target molecule reveals a logical pathway for its construction. The oxazolidine ring can be disconnected to reveal a 1,2-amino diol precursor. The tert-butoxycarbonyl (Boc) group is a standard amine protecting group, and the gem-dimethyl groups on the oxazolidine are indicative of an acetonide protecting group, typically installed using acetone or a derivative like 2,2-dimethoxypropane. This analysis strongly suggests that the core chiral fragment can be sourced from the "chiral pool"—readily available, inexpensive, and enantiomerically pure natural products.

Caption: Retrosynthetic analysis of the target molecule.

The most prominent candidates from the chiral pool are α-amino acids, which possess the requisite stereocenter. As illustrated above, both L-Serine and L-Aspartic acid emerge as viable theoretical starting materials.

Primary Synthetic Route: Synthesis from L-Serine

The most established and efficient route to (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine utilizes L-Serine as the starting material. This pathway is favored due to its high stereochemical fidelity and the straightforward nature of the chemical transformations. The overall strategy involves protection of the functional groups, formation of the oxazolidine ring, and subsequent reduction of the carboxylate moiety.

Causality Behind Experimental Choices

• Initial Protection: L-Serine has three functional groups: an amine, a carboxylic acid, and a primary alcohol. To selectively modify the carboxylic acid, the amine and the hydroxyl group must be managed. The synthetic sequence begins by protecting the amine with a Boc group and converting the carboxylic acid to a methyl ester.[1] This dual protection simplifies the subsequent steps.

• Oxazolidine Formation: The N-Boc protected serine methyl ester is then cyclized with 2,2-dimethoxypropane in the presence of a catalytic amount of acid (e.g., p-toluenesulfonic acid).[1][2] This reaction forms the 2,2-dimethyloxazolidine (acetonide) ring, simultaneously protecting the amine and the hydroxyl group within a single rigid structure. This step is crucial as it locks the stereocenter and prevents potential side reactions in the final reduction step.

• Ester Reduction: The final key transformation is the reduction of the methyl ester at the C4 position to the desired 2-hydroxyethyl side chain. This requires a potent reducing agent.

  • Choice of Reductant: Lithium aluminum hydride (LiAlH₄) is a powerful nucleophilic reducing agent capable of reducing esters to primary alcohols.[3][4] It is generally preferred over milder reagents like sodium borohydride (NaBH₄), which are typically not reactive enough to reduce esters efficiently.[3] Borane (BH₃) complexes are also effective for this transformation.[3][5]

  • Reaction Conditions: The reduction is performed in an anhydrous aprotic solvent, such as diethyl ether or tetrahydrofuran (THF), at low temperatures to control the reactivity of LiAlH₄.[4] An acidic workup is required to neutralize the reaction and hydrolyze the aluminum salts to liberate the final alcohol product.[3]

Synthetic Workflow Diagram

Caption: Workflow for synthesis from L-Serine.

Detailed Experimental Protocol (Adapted from Organic Syntheses)

This protocol outlines the key steps starting from the commercially available N-Boc-L-serine methyl ester.

Part A: Synthesis of 3-(1,1-Dimethylethyl) 4-methyl-(S)-2,2-dimethyloxazolidine-3,4-dicarboxylate [6]

• Reaction Setup: To a solution of N-Boc-L-serine methyl ester (10.0 g, 45.6 mmol) in acetone (165 mL), add 2,2-dimethoxypropane (50 mL, 400 mmol) and boron trifluoride etherate (BF₃·OEt₂, 0.35 mL, 2.8 mmol).

• Reaction Execution: Stir the resulting solution at room temperature for approximately 2.5 hours. Monitor the reaction completion by thin-layer chromatography (TLC).

• Workup: Quench the reaction by adding triethylamine (0.9 mL). Remove the solvent under reduced pressure. Partition the residue between ethyl acetate and water.

• Purification: Wash the organic phase with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product is often of sufficient purity for the next step, or it can be purified by flash chromatography.

Part B: Reduction to (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

• Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere (Argon or Nitrogen), prepare a solution of the oxazolidine methyl ester from Part A (e.g., 11.9 g, 45.9 mmol) in anhydrous THF (200 mL). Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add solid lithium aluminum hydride (LiAlH₄) (e.g., 2.6 g, 68.8 mmol, 1.5 equiv) portion-wise, maintaining the temperature at 0 °C.

• Reaction Execution: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Workup (Fieser Method): Cool the reaction back to 0 °C and cautiously quench by the sequential dropwise addition of water (2.6 mL), 15% aqueous NaOH (2.6 mL), and then water again (7.8 mL). This procedure is critical for producing a granular, easily filterable aluminum salt precipitate.

• Purification: Stir the resulting slurry at room temperature for 1 hour, then filter through a pad of Celite®, washing the filter cake thoroughly with ethyl acetate. Combine the organic filtrates, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the target alcohol as a colorless oil.

Alternative Starting Material: L-Aspartic Acid

While less common, L-Aspartic acid presents a theoretical alternative from the chiral pool.[7][8] The synthesis from this starting material is considerably more complex due to the presence of two carboxylic acid functional groups.

Synthetic Challenges and Rationale

• Differentiation of Carboxyl Groups: The primary challenge is the selective reduction of the side-chain carboxylic acid while converting the α-carboxylic acid into the hydroxymethyl group of the target's precursor, (S)-2-amino-1,4-butanediol.

• Multi-Step Process: A typical route would involve:

  • N-Boc protection of the amine.

  • Formation of an internal anhydride or selective esterification to differentiate the two carboxyl groups.

  • Reduction of the free carboxyl group or selective reduction of one ester. This often requires specialized reagents or multi-step protection-deprotection sequences.

  • Reduction of the second carboxyl group.

  • Formation of the oxazolidine ring.

Due to the increased number of steps and the challenges associated with chemoselectivity, the L-Aspartic acid route is less synthetically efficient and economical compared to the L-Serine route for this specific target molecule.

Comparative Analysis of Starting Materials

Feature	L-Serine Route	L-Aspartic Acid Route
Starting Material Cost	Relatively low	Relatively low
Number of Steps	3-4 steps (from protected Serine)	5+ steps
Overall Yield	High	Moderate to Low
Stereochemical Integrity	Excellent, stereocenter is set and locked early	High risk of epimerization during multi-step manipulations
Key Challenge	Handling of potent reducing agents (LiAlH₄)	Chemoselective differentiation and reduction of two carboxyl groups
Industrial Scalability	High, well-established procedures	Low, more complex and less efficient

Conclusion

For the synthesis of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, L-Serine is the starting material of choice. The synthetic pathway is robust, high-yielding, and maintains excellent stereochemical purity, leveraging a "chiral pool" approach that is both elegant and practical.[9] The key transformations—amine/alcohol protection via oxazolidine formation and subsequent ester reduction—are well-documented and scalable. While L-Aspartic acid is a viable chiral precursor in theory, the practical challenges associated with its use make it a significantly less attractive option for producing this specific target. This guide underscores the importance of strategic retrosynthetic planning and the selection of an optimal starting material to achieve an efficient and successful synthesis.

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Strategic Purification of Crude (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine: From Crude Oil to High-Purity Intermediate

An In-depth Technical Guide for Drug Development Professionals

Abstract

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is a pivotal chiral building block in the synthesis of complex pharmaceutical agents. Its stereochemical integrity and chemical purity are paramount, directly impacting the yield, impurity profile, and efficacy of the final active pharmaceutical ingredient (API). The crude product of its synthesis is typically a viscous oil, laden with impurities derived from starting materials, reagents, and side reactions. This guide provides a comprehensive, experience-driven framework for the purification of this intermediate, moving beyond simple protocols to explain the underlying scientific rationale for methodological choices. We will explore flash column chromatography, induced crystallization, and vacuum distillation, offering detailed protocols and troubleshooting insights to empower researchers in drug development to achieve optimal purity.

The Strategic Importance of Purity: Understanding the Crude Landscape

The synthetic route to (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine often starts from L-serine. The process involves N-Boc protection, cyclization to form the oxazolidine ring, and subsequent reduction of a carboxyl group.[1] Each of these steps introduces a potential array of impurities that must be systematically removed.

Typical Impurity Profile:

• Starting Materials: Unreacted L-serine derivatives or the precursor ester.

• Reagents: Excess di-tert-butyl dicarbonate ((Boc)₂O), residual acids or bases (e.g., p-toluenesulfonic acid), and coupling agents.[1]

• Byproducts: Di-tert-butyl carbonate, tert-butanol (from the breakdown of (Boc)₂O), and potentially diastereomers if stereocontrol is compromised.

• Solvent Residues: Dichloromethane (DCM), ethyl acetate (EtOAc), methanol, or other solvents from synthesis and workup.

The physical state of the crude product is almost invariably a thick, yellowish, or brown oil, which complicates purification efforts as it precludes simple filtration.[2] Therefore, a multi-pronged purification strategy is often required.

Foundational Analysis: Quantifying Purity

Before embarking on purification, it is critical to assess the crude material to establish a baseline purity and identify the major contaminants. This analytical groundwork informs the selection of the most effective purification technique.

Recommended Analytical Methods:

Technique	Purpose	Key Insights
Thin-Layer Chromatography (TLC)	Rapid, qualitative assessment	Provides a quick snapshot of the number of components. Essential for developing a solvent system for column chromatography.
High-Performance Liquid Chromatography (HPLC)	Quantitative purity analysis	Determines the purity percentage (area %) and detects trace impurities. A C18 reversed-phase column is typically effective.[]
Nuclear Magnetic Resonance (NMR)	Structural confirmation and impurity identification	¹H and ¹³C NMR confirm the desired structure and can identify and quantify residual solvents or major byproducts.
Mass Spectrometry (MS)	Molecular weight confirmation	Confirms the mass of the product and helps in identifying unknown impurity peaks from HPLC.[]

Purification Methodologies: A Head-to-Head Comparison

The choice of purification method depends on the scale of the reaction, the nature of the impurities, and the desired final purity. Below is a logical workflow for selecting an appropriate method.

Caption: Decision workflow for selecting a purification method.

Method 1: Flash Column Chromatography

This is often the most versatile and reliable method for purifying research-scale quantities of the target compound. It separates compounds based on their differential partitioning between a mobile phase and a stationary phase.

Causality Behind Experimental Choices:

• Stationary Phase: Silica gel (100-200 mesh) is the standard choice due to the polar nature of the hydroxyl group and the moderate polarity of the carbamate.[1]

• Mobile Phase: A gradient system of ethyl acetate (EtOAc) in hexanes is highly effective. Non-polar impurities (like residual (Boc)₂O byproducts) elute first in low polarity solvent, while the desired product, being more polar, requires a higher concentration of ethyl acetate to elute.

Experimental Protocol: Flash Column Chromatography

• Solvent System Selection: Using TLC, determine a solvent system that gives the product an Rf value of approximately 0.3. A typical starting point is 20-30% EtOAc in hexanes.

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 10% EtOAc/hexanes). Pour it into the column and allow it to pack under positive pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude oil in a minimal amount of dichloromethane (DCM). Add a small amount of silica gel to this solution and concentrate it under reduced pressure to obtain a dry, free-flowing powder. This dry-loading technique prevents band broadening and improves separation.

• Elution: Carefully add the dry-loaded sample to the top of the packed column. Begin elution with the low-polarity mobile phase. Gradually increase the polarity (e.g., from 10% to 50% EtOAc) to elute the compounds.

• Fraction Collection: Collect fractions and monitor them by TLC. Combine the fractions containing the pure product.

• Solvent Removal: Concentrate the combined pure fractions under reduced pressure to yield the purified product as a colorless, viscous oil. A commercial product with 97% purity is available, which can serve as a reference.[4]

Parameter	Value	Rationale
Stationary Phase	Silica Gel, 100-200 mesh	Standard for moderately polar compounds.
Mobile Phase	10% to 50% EtOAc/Hexanes Gradient	Effectively separates non-polar impurities from the more polar product.
Typical Yield	75-90%	Dependent on crude purity and technique.
Achievable Purity	>98% (by HPLC)	Excellent for removing a wide range of impurities.

Method 2: Distillation Under Reduced Pressure

For larger quantities or when impurities have significantly different boiling points, vacuum distillation is a powerful, scalable technique. By reducing the pressure, the boiling point of the compound is lowered, preventing thermal decomposition.[5][6]

Causality Behind Experimental Choices:

• This molecule, being an alcohol, is susceptible to degradation at high temperatures. Vacuum distillation allows it to boil at a much lower temperature, preserving its chemical integrity.[6] This technique is particularly effective for removing non-volatile impurities (like salts or baseline material from chromatography) and highly volatile impurities (like residual solvents).

Experimental Protocol: Vacuum Distillation

• Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all glassware is free of cracks and use high-vacuum grease on all joints to ensure a good seal.

• Initial Degassing: Place the crude oil in the distilling flask with a magnetic stir bar. Begin stirring and slowly apply vacuum. This will remove any dissolved gases and low-boiling solvents.

• Heating: Once a stable, low pressure is achieved (e.g., <1 mmHg), gradually heat the distilling flask using an oil bath.

• Fraction Collection: As the temperature rises, a forerun of lower-boiling impurities may distill. Collect this separately. The main product will distill over at a stable temperature and pressure. Collect this main fraction in a clean receiving flask.

• Completion: Stop the distillation when the temperature begins to rise again or when only a small, dark residue remains. Cool the system to room temperature before releasing the vacuum to prevent oxidation.

Parameter	Value	Rationale
Pressure	0.5 - 2 mmHg	Lowers the boiling point to a safe temperature range.
Bath Temperature	130-160 °C (typical)	Must be determined empirically; should be ~20 °C higher than the vapor temp.
Typical Yield	60-80%	Losses can occur in the forerun and residue.
Achievable Purity	>95%	Highly effective for removing non-volatile or highly volatile impurities.

Method 3: Induced Crystallization

While the crude product is an oil, achieving a solid, crystalline form is the gold standard of purification, as the crystal lattice naturally excludes impurities. This can be challenging for many Boc-protected compounds but is highly effective if successful.[2][7] The key is to find a suitable solvent system.

Causality Behind Experimental Choices:

• The ideal crystallization solvent is one in which the product is soluble at elevated temperatures but poorly soluble at room temperature or below. For oily compounds, an anti-solvent system is often employed. The product is dissolved in a good solvent, and a poor solvent (anti-solvent) in which the product is insoluble is slowly added to induce precipitation/crystallization.[2]

Experimental Protocol: Anti-Solvent Crystallization

• Solvent Screening: In small vials, dissolve a sample of the purified oil in a minimal amount of a "good" solvent (e.g., diethyl ether, ethyl acetate, or DCM).

• Anti-Solvent Addition: Slowly add a "poor" non-polar solvent (e.g., hexanes or pentane) dropwise with vigorous stirring until persistent turbidity is observed.

• Inducing Crystallization: Gently warm the turbid solution until it becomes clear again. If needed, add a seed crystal or scratch the inside of the flask with a glass rod to provide a nucleation site.[8]

• Cooling & Isolation: Allow the solution to cool slowly to room temperature, then place it in a refrigerator (4 °C) or freezer (-20 °C) for several hours to maximize crystal formation.

• Filtration: Collect the resulting solid by vacuum filtration, wash with a small amount of cold anti-solvent, and dry under high vacuum.

Final Validation: Quality Control of the Purified Intermediate

After purification, the final product must be rigorously analyzed to confirm its identity, purity, and stereochemical integrity.

Caption: Hierarchical approach to final quality control analysis.

• Purity: A final HPLC analysis should show a purity of ≥97%, the common specification for such intermediates.[4]

• Identity: ¹H NMR should show clean signals corresponding to the structure, with correct integrations and splitting patterns. The absence of impurity signals should be noted.

• Stereochemical Integrity: Chiral HPLC analysis is essential to confirm that the (S)-configuration has been retained and that no racemization has occurred during synthesis or purification.

By applying these rigorous, scientifically-grounded purification and analytical strategies, researchers can ensure the high quality of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, setting the stage for successful and reproducible downstream synthesis of complex drug molecules.

References

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An In-Depth Technical Guide to the Synthesis of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine: Key Intermediates and Strategic Considerations

Introduction

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is a valuable chiral building block in the synthesis of complex molecules, particularly within the pharmaceutical industry. Its utility lies in the stereochemically defined 1,2-amino alcohol motif, masked within the oxazolidine ring, and a versatile two-carbon side chain terminating in a primary alcohol. This structure is a key synthon for the preparation of a variety of biologically active compounds. The presence of the Boc (tert-butoxycarbonyl) protecting group on the nitrogen and the isopropylidene acetal (acetonide) allows for orthogonal deprotection strategies, further enhancing its synthetic value.

This technical guide provides a comprehensive overview of the key intermediates and synthetic strategies for the preparation of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine. We will delve into the causal logic behind experimental choices, provide detailed, field-proven protocols, and support mechanistic claims with authoritative references. This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of the practical synthesis of this and related chiral intermediates.

Retrosynthetic Analysis and Strategic Overview

The synthesis of the target molecule hinges on the strategic use of a readily available chiral precursor and the efficient installation of the two-carbon side chain. The most common and economically viable starting material is the naturally occurring amino acid, L-serine. A retrosynthetic analysis reveals a convergent and logical pathway through a highly versatile and well-studied key intermediate: (S)-tert-butyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate, commonly known as Garner's aldehyde.

Caption: Synthetic sequence for Garner's aldehyde from L-serine.

Causality Behind Experimental Choices

• Step 1: Esterification: L-serine is first converted to its methyl ester hydrochloride salt. [1]This is typically achieved using acetyl chloride in methanol, which generates HCl in situ for the Fischer esterification. This step protects the carboxylic acid and prevents it from interfering with the subsequent N-Boc protection.

• Step 2: N-Boc Protection: The amino group of the serine methyl ester is protected with di-tert-butyl dicarbonate ((Boc)₂O). The Boc group is chosen for its stability under a wide range of reaction conditions and its ease of removal under acidic conditions.

• Step 3: Acetonide Formation: The N-Boc protected serine methyl ester is cyclized with 2,2-dimethoxypropane (DMP) in the presence of a Lewis acid catalyst like boron trifluoride etherate (BF₃·OEt₂). This reaction forms the 2,2-dimethyloxazolidine ring, simultaneously protecting the hydroxyl and the Boc-protected amino group. This rigid cyclic structure is crucial for preventing racemization at the α-carbon in subsequent steps. [1]* Step 4: DIBAL-H Reduction: The methyl ester is selectively reduced to the aldehyde using Diisobutylaluminium hydride (DIBAL-H) at low temperatures (-78 °C). [2][3]The low temperature is critical to prevent over-reduction to the primary alcohol. The mechanism involves the formation of a stable tetrahedral intermediate which does not collapse until acidic workup, allowing for the isolation of the aldehyde. [4][5]

Detailed Experimental Protocol: Synthesis of Garner's Aldehyde

Step 1: L-Serine Methyl Ester Hydrochloride

• To a stirred suspension of L-serine (50.0 g, 0.476 mol) in anhydrous methanol (500 mL) at 0 °C, slowly add acetyl chloride (54.0 mL, 0.761 mol).

• Allow the mixture to warm to room temperature and then heat at reflux for 4 hours.

• Cool the reaction mixture and concentrate under reduced pressure to afford L-serine methyl ester hydrochloride as a white solid (quantitative yield), which is used in the next step without further purification.

Step 2: N-Boc-L-Serine Methyl Ester

• Suspend the L-serine methyl ester hydrochloride (from the previous step) in dichloromethane (500 mL) and cool to 0 °C.

• Add triethylamine (133 mL, 0.952 mol) dropwise, followed by di-tert-butyl dicarbonate (114 g, 0.523 mol) in portions.

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Wash the reaction mixture sequentially with 1 M HCl (2 x 250 mL), saturated aqueous NaHCO₃ (250 mL), and brine (250 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to give N-Boc-L-serine methyl ester as a colorless oil (approx. 95-99% yield). [1] Step 3: (S)-3-(tert-Butoxycarbonyl)-2,2-dimethyl-4-(methoxycarbonyl)oxazolidine

• Dissolve N-Boc-L-serine methyl ester (100 g, 0.456 mol) in anhydrous acetone (1 L).

• Add 2,2-dimethoxypropane (112 mL, 0.912 mol) followed by boron trifluoride etherate (5.7 mL, 0.0456 mol).

• Stir the reaction at room temperature for 24 hours.

• Quench the reaction by adding solid NaHCO₃ (20 g) and stir for 30 minutes.

• Filter the mixture and concentrate the filtrate under reduced pressure. Purify by distillation to yield the product as a colorless oil (approx. 86% yield). [1] Step 4: (S)-tert-butyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate (Garner's Aldehyde)

• Dissolve the oxazolidine ester (50.0 g, 0.193 mol) in anhydrous toluene (500 mL) and cool the solution to -78 °C (dry ice/acetone bath).

• Slowly add DIBAL-H (1.0 M solution in hexanes, 212 mL, 0.212 mol) dropwise over 1 hour, maintaining the internal temperature below -75 °C.

• Stir the reaction at -78 °C for 2 hours.

• Quench the reaction at -78 °C by the slow addition of methanol (50 mL).

• Allow the mixture to warm to room temperature and add a saturated aqueous solution of Rochelle's salt (500 mL). Stir vigorously for 4 hours until two clear layers form.

• Separate the layers and extract the aqueous layer with ethyl acetate (3 x 200 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product can be purified by distillation or column chromatography to afford Garner's aldehyde as a colorless oil (approx. 82-84% yield). [1]

  Step	Key Reagents	Solvent	Temperature	Typical Yield	Reference
  1. Esterification	AcCl, MeOH	Methanol	Reflux	Quantitative	[1]
  2. N-Boc Protection	(Boc)₂O, Et₃N	Dichloromethane	0 °C to RT	95-99%	[1]
  3. Acetonide Formation	2,2-DMP, BF₃·OEt₂	Acetone	RT	~86%	[1]

  | 4. DIBAL-H Reduction | DIBAL-H | Toluene | -78 °C | 82-84% | [1]|

Synthesis of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine from Garner's Aldehyde

The conversion of Garner's aldehyde to the target alcohol involves a one-carbon homologation followed by reduction. A highly reliable method is the Horner-Wadsworth-Emmons (HWE) reaction to generate an α,β-unsaturated ester, which is then reduced. [6][7]

Caption: Synthesis of the target molecule from Garner's aldehyde.

Causality Behind Experimental Choices

• Step 1: Horner-Wadsworth-Emmons (HWE) Reaction: The HWE reaction is chosen for its high reliability and stereoselectivity in forming (E)-alkenes from aldehydes. [8]Using a stabilized phosphonate ylide, such as that derived from triethyl phosphonoacetate, ensures a clean reaction with good yields. The water-soluble phosphate byproduct is easily removed during workup. [9]* Step 2: Reduction: The resulting α,β-unsaturated ester can be reduced to the saturated alcohol. A powerful reducing agent like lithium aluminum hydride (LiAlH₄) will reduce both the ester and the double bond. Alternatively, a two-step approach can be used: conjugate reduction of the double bond followed by reduction of the ester. For simplicity and efficacy, a one-pot reduction with a strong hydride source is often preferred.

Detailed Experimental Protocol: Homologation and Reduction

Step 1: (S,E)-tert-butyl 4-(3-ethoxy-3-oxoprop-1-en-1-yl)-2,2-dimethyloxazolidine-3-carboxylate

• To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.05 g, 26.2 mmol) in anhydrous THF (100 mL) at 0 °C, add triethyl phosphonoacetate (5.2 mL, 26.2 mmol) dropwise.

• Stir the mixture at 0 °C for 30 minutes, then cool to -78 °C.

• Add a solution of Garner's aldehyde (5.0 g, 21.8 mmol) in anhydrous THF (20 mL) dropwise.

• Stir the reaction at -78 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by carefully adding saturated aqueous NH₄Cl (50 mL).

• Extract the mixture with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, gradient elution with hexane/ethyl acetate) to yield the α,β-unsaturated ester as a colorless oil.

Step 2: (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

• To a stirred solution of the α,β-unsaturated ester (from the previous step, 6.0 g, 20.0 mmol) in anhydrous THF (100 mL) at 0 °C, add lithium aluminum hydride (1.52 g, 40.0 mmol) portion-wise.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for 3 hours.

• Cool the reaction to 0 °C and quench sequentially by the slow, dropwise addition of water (1.5 mL), 15% aqueous NaOH (1.5 mL), and water (4.5 mL) (Fieser workup).

• Stir the resulting white suspension at room temperature for 1 hour, then filter through a pad of Celite®, washing the filter cake with ethyl acetate.

• Concentrate the filtrate under reduced pressure and purify by flash column chromatography (silica gel, gradient elution with hexane/ethyl acetate) to afford (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine as a colorless oil.

Characterization Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Analytical Data	Reference
Garner's Aldehyde	C₁₁H₁₉NO₄	229.27	¹H NMR (CDCl₃): δ 9.62 (s, 1H), 4.36 (m, 1H), 4.09 (m, 2H), 1.63 (s, 3H), 1.57 (s, 3H), 1.52 (s, 9H). Note: Signals may be doubled due to rotamers. Optical Rotation [α]D: -91.7° (c=1.34, CHCl₃)	[2][10]
(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine	C₁₂H₂₃NO₄	245.32	¹³C NMR (CDCl₃): (Predicted) δ ~155 (C=O), ~94 (C(CH₃)₂), ~80 (C(CH₃)₃), ~60 (CH₂OH), ~60 (CH₂O), ~58 (CH-N), ~35 (CH₂), ~28 (C(CH₃)₃), ~26, ~24 (C(CH₃)₂).

Conclusion

The synthesis of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is most effectively and economically achieved from L-serine via the key intermediate, Garner's aldehyde. This pathway provides excellent control over stereochemistry and utilizes well-understood, high-yielding reactions. The protocols detailed in this guide are robust and scalable, offering a reliable route for researchers in need of this valuable chiral building block. The strategic application of protecting groups and the careful selection of reaction conditions, particularly for the DIBAL-H reduction and subsequent homologation, are paramount to a successful synthesis. By understanding the underlying principles and adhering to the detailed methodologies presented, scientists can confidently produce this versatile synthon for applications in drug discovery and complex molecule synthesis.

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• Wikipedia. Horner–Wadsworth–Emmons reaction. [Link]

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The Unseen Architect: A Technical Guide to (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine in Modern Drug Discovery

Foreword: The Quiet Efficacy of Chiral Scaffolds

In the intricate ballet of drug development, where molecular precision dictates therapeutic success, the role of chiral building blocks is paramount. These unassuming molecules, often working behind the scenes of complex synthetic pathways, are the unsung heroes in the creation of enantiomerically pure pharmaceuticals. Among this vital class of compounds, (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine has emerged as a versatile and powerful tool for the discerning medicinal chemist. Its unique structural features, combining a protected amine, a chiral center derived from a natural amino acid, and a reactive hydroxyl group, provide a reliable handle for the stereocontrolled elaboration of complex molecular architectures. This guide aims to provide an in-depth technical exploration of this chiral auxiliary, from its synthetic origins and mechanistic underpinnings to its practical applications in the synthesis of biologically active agents. It is intended for researchers, scientists, and drug development professionals who seek not just to use, but to truly understand the tools that shape the future of medicine.

Genesis of a Chiral Auxiliary: Discovery and Historical Context

The development of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is intrinsically linked to the broader evolution of asymmetric synthesis and the pioneering work on chiral oxazolidinones. While a singular "discovery" paper for this specific molecule is not readily apparent in the annals of chemical literature, its conceptual origins can be traced to the foundational work on chiral auxiliaries, most notably the Evans oxazolidinones, introduced in the 1980s. These auxiliaries revolutionized asymmetric synthesis by providing a reliable method for controlling stereochemistry in a variety of carbon-carbon bond-forming reactions.

The synthesis of oxazolidinone derivatives from readily available chiral starting materials, such as amino acids, provided a practical and cost-effective entry into the world of asymmetric synthesis. The logical extension of this concept led to the exploration of various substituted oxazolidinones, each tailored for specific synthetic transformations. The subject of this guide, with its (S)-configuration derived from a natural amino acid precursor and the presence of a functionalizable hydroxyethyl side chain, represents a sophisticated iteration of this powerful class of molecules. Its emergence in the chemical catalog and patent literature signifies a response to the growing demand for versatile chiral building blocks in the pharmaceutical industry, where the rapid and reliable synthesis of single-enantiomer drug candidates is a critical determinant of success.

Synthesis and Mechanistic Pathways: From Natural Precursors to a Refined Tool

The most logical and widely employed synthetic route to (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine commences from the readily available and inexpensive chiral pool starting material, L-glutamic acid. This approach leverages the inherent stereochemistry of the natural amino acid to establish the crucial (S)-configuration at the C4 position of the oxazolidine ring.

Proposed Synthetic Pathway from L-Glutamic Acid

A plausible and efficient multi-step synthesis is outlined below. This pathway is designed to be robust and scalable, reflecting the principles of process chemistry.

Caption: Proposed synthetic pathway from L-Glutamic Acid.

Step-by-Step Methodology and Mechanistic Rationale:

• N-Protection: The synthesis begins with the protection of the amino group of L-glutamic acid with a tert-butyloxycarbonyl (Boc) group. This is typically achieved using di-tert-butyl dicarbonate (Boc₂O) in the presence of a base like sodium hydroxide or triethylamine. The Boc group is crucial as it prevents unwanted side reactions of the amine in subsequent steps and can be readily removed under acidic conditions.

• Anhydride Formation: The resulting N-Boc-L-glutamic acid is then converted to the corresponding cyclic anhydride by treatment with a dehydrating agent such as acetic anhydride. This activates the carboxylic acid groups for the subsequent reduction.

• Reduction and Cyclization: The anhydride is then subjected to a selective reduction of one of the carbonyl groups using a mild reducing agent like sodium borohydride (NaBH₄). The resulting lactol intermediate is then cyclized with acetone or 2,2-dimethoxypropane (DMP) in the presence of a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TsOH), to form the 2,2-dimethyloxazolidine ring. This acid-catalyzed reaction proceeds via the formation of an iminium ion, which is then intramolecularly trapped by the hydroxyl group.

• Esterification: The remaining carboxylic acid is esterified, for example, using diazomethane or by Fischer esterification with methanol under acidic conditions, to prevent its interference in the subsequent reduction step.

• Reduction of the Ester: The methyl ester is then selectively reduced to the corresponding primary alcohol using a reducing agent such as lithium borohydride (LiBH₄) or diisobutylaluminium hydride (DIBAL-H).

• Oxidative Cleavage: The final step involves the oxidative cleavage of the vicinal diol (implicitly formed from the opening of the oxazolidine ring under certain conditions) or a related intermediate to shorten the side chain by one carbon, yielding the desired 2-hydroxyethyl group. This can be achieved using reagents like sodium periodate (NaIO₄). Alternatively, a more direct route involving a starting material with the correct side-chain length, such as L-aspartic acid, could be envisioned to avoid this final cleavage step.

A More Direct Approach from L-Aspartic Acid

A more convergent synthesis can be envisioned starting from L-aspartic acid, which already possesses the correct carbon skeleton for the side chain.

Caption: A more direct synthetic pathway from L-Aspartic Acid.

This modified pathway would involve similar protection and cyclization steps, followed by esterification of the side-chain carboxylic acid and its subsequent reduction to the primary alcohol.

Physicochemical and Spectroscopic Profile

A thorough understanding of the physicochemical properties and a definitive spectroscopic fingerprint are essential for the quality control and effective utilization of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine.

Property	Value	Source
CAS Number	147959-18-0	[1][2]
Molecular Formula	C₁₂H₂₃NO₄	[1][2]
Molecular Weight	245.32 g/mol	[1][2]
Appearance	White to off-white solid	Supplier Data
Melting Point	Not reported
Boiling Point	Not reported
Solubility	Soluble in methanol, ethanol, dichloromethane, ethyl acetate	General knowledge

Spectroscopic Data

The following are predicted and expected spectroscopic data based on the structure of the molecule.

• ¹H NMR (Proton Nuclear Magnetic Resonance):

  • δ (ppm) ~1.45 (s, 9H): The nine equivalent protons of the tert-butyl group of the Boc protecting group.

  • δ (ppm) ~1.50-1.60 (s, 6H): The six equivalent protons of the two methyl groups of the 2,2-dimethyloxazolidine ring.

  • δ (ppm) ~1.70-1.90 (m, 2H): The two diastereotopic protons of the methylene group adjacent to the hydroxyl group (-CH₂-OH).

  • δ (ppm) ~2.50 (br s, 1H): The proton of the hydroxyl group (-OH). The chemical shift and multiplicity can vary depending on the solvent and concentration.

  • δ (ppm) ~3.60-3.80 (m, 2H): The two diastereotopic protons of the methylene group in the side chain (-CH₂-CH₂-OH).

  • δ (ppm) ~3.90-4.20 (m, 3H): The protons at the C4 and C5 positions of the oxazolidine ring.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

  • δ (ppm) ~24.0, ~26.0: The two methyl carbons of the 2,2-dimethyloxazolidine ring.

  • δ (ppm) ~28.5: The three equivalent methyl carbons of the tert-butyl group.

  • δ (ppm) ~35.0: The methylene carbon of the side chain (-CH₂-CH₂-OH).

  • δ (ppm) ~60.0: The methylene carbon bearing the hydroxyl group (-CH₂-OH).

  • δ (ppm) ~62.0: The C4 carbon of the oxazolidine ring.

  • δ (ppm) ~68.0: The C5 carbon of the oxazolidine ring.

  • δ (ppm) ~80.0: The quaternary carbon of the Boc group.

  • δ (ppm) ~94.0: The C2 carbon (quaternary) of the oxazolidine ring.

  • δ (ppm) ~153.0: The carbonyl carbon of the Boc group.

• Mass Spectrometry (MS):

  • ESI-MS (m/z): Expected [M+H]⁺ at 246.17, [M+Na]⁺ at 268.15.

Applications in Drug Development: A Versatile Chiral Synthon

The utility of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine in drug discovery stems from its ability to serve as a versatile chiral building block for the synthesis of complex, enantiomerically pure molecules. The key structural features that contribute to its versatility are:

• The (S)-Stereocenter: This provides a fixed chiral element from which new stereocenters can be introduced with high diastereoselectivity.

• The Boc-Protected Amine: The Boc group offers robust protection during a wide range of chemical transformations and can be deprotected under mild acidic conditions to reveal a primary amine for further functionalization.

• The 2,2-Dimethyl-Substituted Oxazolidine Ring: This acetonide protection of the 1,2-amino alcohol functionality is stable to many reaction conditions but can be cleaved under acidic conditions to unmask the underlying amino alcohol.

• The Primary Hydroxyl Group: The 2-hydroxyethyl side chain provides a convenient nucleophilic handle for a variety of chemical modifications, including oxidation, esterification, etherification, and conversion to a leaving group for substitution reactions.

Synthesis of Chiral β-Amino Alcohols

One of the primary applications of this chiral auxiliary is in the synthesis of enantiomerically pure β-amino alcohols.[3] These motifs are prevalent in a wide array of biologically active natural products and pharmaceuticals. The synthesis typically involves the oxidation of the primary alcohol to an aldehyde, followed by the addition of a nucleophile and subsequent deprotection.

Caption: General scheme for the synthesis of chiral β-amino alcohols.

Elaboration to Other Chiral Building Blocks

The hydroxyethyl side chain can be readily transformed into other functional groups, expanding the synthetic utility of this chiral auxiliary. For example, conversion of the alcohol to a good leaving group (e.g., a tosylate or mesylate) allows for the introduction of a variety of nucleophiles, including azides, cyanides, and organometallics, to generate a diverse range of chiral building blocks.

Case Studies in Asymmetric Synthesis

While specific examples of the direct use of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine in the total synthesis of marketed drugs are not prominently featured in readily accessible literature, its structural motif is highly relevant to the synthesis of important classes of pharmaceuticals, such as oxazolidinone antibiotics.

Conceptual Application in the Synthesis of Linezolid Analogues

Linezolid is a crucial antibiotic used to treat serious infections caused by Gram-positive bacteria.[4][5] Its structure features a chiral (S)-5-(aminomethyl)-2-oxazolidinone core. The synthesis of analogues of Linezolid often relies on chiral building blocks that can establish the required stereochemistry at the C5 position of the oxazolidinone ring.

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine can be conceptually transformed into a key intermediate for the synthesis of Linezolid analogues. This would involve:

• Oxidative cleavage of the hydroxyethyl side chain to a hydroxymethyl group.

• Conversion of the hydroxymethyl group to an aminomethyl group , typically via mesylation/tosylation followed by displacement with an azide and subsequent reduction.

• Deprotection of the oxazolidine and Boc group and subsequent cyclization to form the 2-oxazolidinone ring.

• Arylation of the oxazolidinone nitrogen with the appropriate substituted fluorobenzene.

This conceptual pathway highlights how the stereochemical information embedded in (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine can be effectively transferred to a complex and medicinally important scaffold.

Conclusion and Future Perspectives

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine stands as a testament to the power and elegance of chiral pool synthesis. Its straightforward preparation from natural amino acids, coupled with its versatile functionality, makes it an invaluable tool in the arsenal of the modern medicinal chemist. As the demand for enantiomerically pure pharmaceuticals continues to grow, the importance of reliable and efficient chiral building blocks like this oxazolidine derivative will only increase. Future innovations in this area may focus on the development of novel synthetic routes that are even more atom-economical and environmentally benign. Furthermore, the exploration of new applications for this versatile synthon in the construction of diverse and complex molecular architectures will undoubtedly continue to push the boundaries of drug discovery.

References

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• A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid). International Journal of ChemTech Research, 2011.
• A new and alternate synthesis of Linezolid: An antibacterial agent. Der Pharma Chemica, 2011.
• Enantioselective synthesis of β-amino acid derivatives using amidine-based and bifunctional organocatalysts.
• Synthesis of Antibiotic Linezolid Analogues. Rasayan Journal of Chemistry, 2009.
• New Approach Facilitates Chiral Amino Alcohol Synthesis. PharmaFocus Asia, 2023.
• Chirality Transfer and Oxazolidine Formation in Reaction of L and D Enantiomers of β-Hydroxy Amino Acids with Nitrogenous Carboxaldehydes and Nickel(II). Molecules, 2022.
• Concise asymmetric synthesis of Linezolid through catalyzed Henry reaction. RSC Advances, 2016.
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• Oxazolidinones for Asymmetric Synthesis. Aldrichimica Acta, 2000.
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• Examples of β-Amino Alcohol-containing Chiral Ligands and Auxiliaries.
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• Design and synthesis of a new orthogonally protected glutamic acid analog and its use in the preparation of high affinity polo-like kinase 1 polo-box domain – binding peptide macrocycles. European Journal of Medicinal Chemistry, 2014.
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• A review: Mechanism of action of antiviral drugs. Journal of Pharmaceutical Sciences and Research, 2021.
• Synthesis of 5-isoxazol-5-yl-2′-deoxyuridines exhibiting antiviral activity against HSV and several RNA viruses. Bioorganic & Medicinal Chemistry Letters, 2008.
• Antiviral drug discovery: preparing for the next pandemic. Chemical Society Reviews, 2021.
• Complete assignments of 1H and 13C NMR resonances of oleanolic acid, 18a-oleanolic acid, ursolic acid and their 11-oxo derivatives. Magnetic Resonance in Chemistry, 2003.
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• tert-butyl tert-butyldimethylsilylglyoxyl

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Protocols & Analytical Methods

The Lynchpin of Asymmetric Synthesis: A Guide to (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine and its Versatile Aldehyde

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of asymmetric synthesis, where the precise three-dimensional arrangement of atoms is paramount, chiral building blocks serve as the foundational blueprints for constructing stereochemically defined molecules. Among these, (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine and its oxidized counterpart, (S)-N-Boc-4-formyl-2,2-dimethyloxazolidine, commonly known as Garner's aldehyde, have emerged as indispensable tools. This guide provides an in-depth exploration of the synthesis and application of this chiral auxiliary, offering detailed protocols and mechanistic insights to empower researchers in their quest for enantiomerically pure compounds.

Derived from the readily available and inexpensive chiral pool starting material, L-serine, (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine serves as a stable, crystalline precursor to the synthetically more versatile Garner's aldehyde.[1] The oxazolidine ring, formed by the condensation of the amino and hydroxyl groups of serine with acetone, provides a rigid scaffold that effectively shields one face of the molecule, thereby directing the approach of incoming reagents in subsequent transformations. The tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom enhances stability and solubility in organic solvents.

From Amino Acid to Chiral Workhorse: The Synthetic Pathway

The journey from L-serine to Garner's aldehyde is a well-established, multi-step process that prioritizes the retention of stereochemical integrity. The following protocols outline a reliable and scalable synthetic sequence.

Protocol 1: Synthesis of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

This protocol details the conversion of L-serine to its protected alcohol derivative.

Step 1: Esterification of L-Serine

The initial step involves the protection of the carboxylic acid functionality as a methyl ester to prevent unwanted side reactions.

• Procedure: To a suspension of L-serine (1 equivalent) in methanol, slowly add acetyl chloride (1.2 equivalents) at 0 °C. Allow the reaction mixture to warm to room temperature and stir until the L-serine has completely dissolved. Remove the solvent under reduced pressure to yield the crude L-serine methyl ester hydrochloride.[2]

Step 2: N-Boc Protection

The amino group is then protected with a Boc group.

• Procedure: Dissolve the crude L-serine methyl ester hydrochloride in a suitable solvent such as dichloromethane. Cool the solution to 0 °C and add triethylamine (2.2 equivalents) followed by di-tert-butyl dicarbonate (Boc₂O, 1.1 equivalents). Stir the reaction at room temperature overnight. Wash the reaction mixture with saturated aqueous sodium bicarbonate and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain N-Boc-L-serine methyl ester.[3]

Step 3: Acetonide Formation

The amino and hydroxyl groups are cyclized with 2,2-dimethoxypropane to form the oxazolidine ring.

• Procedure: Dissolve the N-Boc-L-serine methyl ester in acetone and add 2,2-dimethoxypropane and a catalytic amount of a Lewis acid such as boron trifluoride etherate (BF₃·OEt₂).[2] Stir the mixture at room temperature until the reaction is complete (monitored by TLC). Quench the reaction with a mild base (e.g., triethylamine) and concentrate under reduced pressure. Purify the residue by column chromatography to yield (S)-methyl 3-(tert-butoxycarbonyl)-2,2-dimethyloxazolidine-4-carboxylate.

Step 4: Reduction to the Alcohol

The methyl ester is selectively reduced to the primary alcohol.

• Procedure: Dissolve the protected methyl ester in a suitable solvent like tetrahydrofuran (THF) and cool to 0 °C. Add a reducing agent such as lithium borohydride (LiBH₄) portion-wise. Stir the reaction at 0 °C until the starting material is consumed. Carefully quench the reaction with water and extract the product with an organic solvent. Dry the organic layer and concentrate to give (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine.

Fig. 1: Synthetic workflow from L-Serine to the target alcohol.

Protocol 2: Oxidation to (S)-N-Boc-4-formyl-2,2-dimethyloxazolidine (Garner's Aldehyde)

The crucial oxidation of the primary alcohol to the aldehyde must be performed under mild conditions to avoid over-oxidation to the carboxylic acid and to prevent epimerization of the sensitive α-stereocenter.[2][4] The Swern oxidation and Dess-Martin periodinane (DMP) oxidation are two commonly employed and reliable methods.

Method A: Swern Oxidation

• Procedure: To a solution of oxalyl chloride (1.5 equivalents) in dichloromethane (DCM) at -78 °C, slowly add dimethyl sulfoxide (DMSO) (2.5 equivalents).[5][6] After stirring for 15 minutes, add a solution of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (1 equivalent) in DCM. Stir for another 30 minutes at -78 °C. Finally, add triethylamine (5 equivalents) and allow the reaction to warm to room temperature.[6] Quench the reaction with water and extract the product with DCM. Wash the combined organic layers, dry, and concentrate to yield Garner's aldehyde.[7]

Method B: Dess-Martin Periodinane (DMP) Oxidation

• Procedure: To a solution of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (1 equivalent) in DCM, add Dess-Martin periodinane (1.2 equivalents) at room temperature.[8] The reaction is typically complete within 1-3 hours.[9] The reaction can be monitored by TLC. Upon completion, dilute the reaction mixture with diethyl ether and quench with a saturated solution of sodium bicarbonate and sodium thiosulfate. Extract the product, dry the organic layer, and concentrate to afford Garner's aldehyde.[10][11]

The Power of Stereocontrol: Applications of Garner's Aldehyde in Asymmetric Synthesis

Garner's aldehyde is a cornerstone in the synthesis of a plethora of chiral molecules, including amino alcohols, sugars, and various natural products.[2][4] Its utility stems from the high degree of stereocontrol it exerts in reactions involving nucleophilic addition to the aldehyde carbonyl group. The stereochemical outcome of these additions can be judiciously controlled by the choice of nucleophile and reaction conditions, leading to the preferential formation of either the syn or anti diastereomer.

Mechanism of Stereocontrol: Felkin-Anh vs. Chelation Control

The stereoselectivity of nucleophilic additions to Garner's aldehyde is rationalized by two prevailing models: the Felkin-Anh model for non-chelating conditions and the Cram-chelate model for chelating conditions.[12][13]

• Felkin-Anh Model (Non-Chelating Conditions): In the absence of a chelating metal, the conformation of the aldehyde is dictated by steric and electronic factors. The largest substituent (the oxazolidine ring) orients itself anti-periplanar to the incoming nucleophile to minimize steric hindrance. The nucleophile then attacks the carbonyl carbon from the less hindered face, typically leading to the anti diastereomer.[2][12]

• Cram-Chelate Model (Chelating Conditions): In the presence of a Lewis acid capable of chelation (e.g., MgBr₂, ZnCl₂, TiCl₄), a five-membered chelate ring can form between the Lewis acid, the aldehyde oxygen, and the nitrogen of the Boc group.[14] This rigidifies the conformation of the molecule, forcing the nucleophile to attack from the opposite face compared to the Felkin-Anh model, resulting in the formation of the syn diastereomer.[2][12]

Fig. 2: Models for stereocontrol in nucleophilic additions to Garner's aldehyde. (Note: The DOT script above is a template. Actual images representing the Felkin-Anh and Chelation-Control models would need to be generated and linked for a complete visual representation.)

Protocol 3: Diastereoselective Addition of a Grignard Reagent to Garner's Aldehyde

This protocol exemplifies the diastereoselective addition of a carbon nucleophile to Garner's aldehyde.

• Procedure for anti-selective addition (Felkin-Anh control): To a solution of Garner's aldehyde (1 equivalent) in anhydrous THF at -78 °C, add the Grignard reagent (e.g., vinylmagnesium bromide, 1.2 equivalents) dropwise. Stir the reaction at -78 °C for 1-2 hours. Quench the reaction with saturated aqueous ammonium chloride and extract the product with an organic solvent. Dry the organic layer and concentrate. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product.

• Procedure for syn-selective addition (Chelation control): To a solution of Garner's aldehyde (1 equivalent) in anhydrous THF at -78 °C, add a solution of a chelating Lewis acid (e.g., ZnBr₂, 1.2 equivalents). Stir for 30 minutes at -78 °C. Then, add the Grignard reagent (1.2 equivalents) dropwise. Stir the reaction at -78 °C for 1-2 hours. Work-up the reaction as described for the anti-selective addition.

Data Summary

The following table summarizes typical yields and diastereoselectivities for the described transformations.

Transformation	Reagents and Conditions	Yield (%)	Diastereomeric Ratio (anti:syn)
Oxidation of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine	Swern Oxidation: (COCl)₂, DMSO, Et₃N, DCM, -78 °C to rt	85-95	N/A
Oxidation of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine	DMP Oxidation: Dess-Martin periodinane, DCM, rt	90-98	N/A
Addition of vinylmagnesium bromide to Garner's aldehyde (non-chelating)	Vinylmagnesium bromide, THF, -78 °C	80-90	>10:1
Addition of vinylmagnesium bromide to Garner's aldehyde (chelating)	Vinylmagnesium bromide, ZnBr₂, THF, -78 °C	75-85	1:>10

Conclusion

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, through its facile conversion to the powerful chiral auxiliary, Garner's aldehyde, represents a cornerstone in the field of asymmetric synthesis. The ability to predictably control the stereochemical outcome of nucleophilic additions by judicious choice of reaction conditions makes it an invaluable tool for the construction of complex, enantiomerically pure molecules. The protocols and mechanistic insights provided herein are intended to serve as a comprehensive resource for researchers leveraging this versatile building block in their synthetic endeavors.

References

• Passiniemi, M., & Koskinen, A. M. (2013). Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products. Beilstein Journal of Organic Chemistry, 9, 2641–2659. [Link]

• Organic Synthesis. (n.d.). Alcohol to Aldehyde/Ketone using Dess-Martin Periodinane (DMP). Retrieved from [Link]

• Chemistry Steps. (n.d.). Dess–Martin periodinane (DMP) oxidation. Retrieved from [Link]

• Beilstein Journals. (2013). Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products. Retrieved from [Link]

• ElectronicsAndBooks. (n.d.). Diastereoselective addition of HCN to Garner's aldehyde. Retrieved from [Link]

• ACS Publications. (2001). Enantioselective synthesis of Garner's aldehyde by asymmetric hydroformylation. Retrieved from [Link]

• Passiniemi, M., & Koskinen, A. M. (2013). Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products. Beilstein Journal of Organic Chemistry, 9, 2641–2659. [Link]

• ACS Publications. (2003). Double Stereodifferentiation in the “Acetate-Type” Aldol Reaction with Garner's Aldehyde. Stereocontrolled Synthesis of Polyhydroxylated γ-Amino Carbonyl Compounds. Retrieved from [Link]

• Wikipedia. (n.d.). Dess–Martin oxidation. Retrieved from [Link]

• TSI Journals. (2015). Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Dess-Martin Oxidation. Retrieved from [Link]

• ResearchGate. (n.d.). Stereoselective approach to aminocyclopentitols from Garner aldehydes. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-oxazolidinecarboxylic acid, 4-formyl-2,2-dimethyl-, 1,1-dimethylethyl ester, (S)-. Retrieved from [Link]

• Organic Synthesis. (n.d.). Alcohol to Aldehyde/Ketone using Swern Oxidation. Retrieved from [Link]

• NROChemistry. (n.d.). Swern Oxidation: Reaction Mechanism. Retrieved from [Link]

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• ResearchGate. (n.d.). Chiral Garner's aldehyde‐induced asymmetric synthesis of.... Retrieved from [Link]

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• Organic Letters. (2009). Highly Catalytic Asymmetric Addition of Deactivated Alkyl Grignard Reagents to Aldehydes. Retrieved from [Link]

• University of Wisconsin–Madison. (n.d.). Part I. Synthesis of Garner's Aldehyde and Efforts Toward the Synthesis of Tapentadol via an Asymmetric Hydroformylation/Redu. Retrieved from [Link]

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Application Notes and Protocols for Coupling Reactions with (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

Introduction: A Versatile Chiral Building Block

In the landscape of modern asymmetric synthesis, the strategic use of chiral auxiliaries remains a cornerstone for the stereocontrolled construction of complex molecules, a critical endeavor in pharmaceutical and natural product synthesis.[1] (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is a valuable chiral building block derived from (S)-glutamic acid, presenting a unique trifecta of functionalities: a Boc-protected amine, a masked chiral 1,2-diol within the oxazolidine ring, and a reactive primary hydroxyl group. This arrangement allows for sequential, controlled modifications, making it an indispensable tool for medicinal chemists.

The primary alcohol serves as a versatile handle for a variety of coupling reactions, enabling the introduction of diverse structural motifs. The inherent chirality, temporarily masked by the oxazolidine, can be later revealed to generate chiral amino diols, which are privileged structures in many biologically active compounds.[2][3] These application notes provide detailed protocols for key coupling reactions at the primary hydroxyl group, discuss the underlying chemical principles, and outline the subsequent deprotection strategies to unveil the core chiral scaffold.

Core Chemical Properties and Strategic Considerations

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, with the molecular formula C₁₂H₂₃NO₄ and a molecular weight of 245.32 g/mol , is a stable, crystalline solid at room temperature.[4] The tert-butyloxycarbonyl (Boc) group ensures the amine remains unreactive during manipulations of the hydroxyl group. The oxazolidine ring, formed from a chiral amino alcohol and acetone, serves a dual purpose: it protects the 1,2-diol and rigidly holds the stereocenter, influencing the reactivity of the adjacent side chain.

The choice of coupling reaction is dictated by the desired linkage—ester, ether, or other functionalities. The protocols detailed below are optimized for high-yield conversions of primary alcohols and are directly applicable to this substrate.

Protocol 1: Steglich Esterification for Ester Synthesis

The Steglich esterification is a mild and highly efficient method for forming ester bonds between carboxylic acids and alcohols, particularly those sensitive to harsh acidic or basic conditions.[5][6] The reaction utilizes a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or the water-soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to activate the carboxylic acid. The addition of a catalytic amount of 4-dimethylaminopyridine (DMAP) is crucial, as it acts as a highly nucleophilic acyl-transfer agent, accelerating the reaction and suppressing side reactions.[6][7][8]

Reaction Workflow & Mechanism

Caption: Steglich esterification workflow.

Experimental Protocol

• Reagent Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), add the desired carboxylic acid (1.2 equivalents), (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (1.0 equivalent), and DMAP (0.1 equivalents).

• Solvent Addition: Dissolve the components in anhydrous dichloromethane (DCM) or acetonitrile (approx. 0.1 M concentration).[9][10]

• Reaction Initiation: Cool the flask to 0 °C in an ice bath. Add a solution of DCC (1.2 equivalents) or EDC (1.5 equivalents) in anhydrous DCM dropwise over 10-15 minutes.[9]

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup and Purification:

  • If using DCC, the dicyclohexylurea (DCU) byproduct will precipitate as a white solid. Filter the reaction mixture through a pad of Celite to remove the DCU.

  • If using EDC, the urea byproduct is water-soluble.[1] Dilute the reaction mixture with DCM and wash sequentially with 0.5 N HCl, saturated aqueous NaHCO₃, and brine.[10]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure ester.[1][11]

Quantitative Data & Considerations

Parameter	Value/Condition	Rationale & Field Insights
Stoichiometry	Acid (1.2 eq), Alcohol (1.0 eq), DCC/EDC (1.2-1.5 eq), DMAP (0.1 eq)	A slight excess of the acid and coupling reagent ensures complete consumption of the valuable chiral alcohol. DMAP is catalytic.
Solvent	Anhydrous DCM, Acetonitrile	Aprotic solvents are essential to prevent hydrolysis of the activated intermediates. Acetonitrile is a greener alternative to chlorinated solvents.[9]
Temperature	0 °C to Room Temperature	Initial cooling controls the exothermic reaction of DCC/EDC with the acid. The reaction proceeds efficiently at room temperature.
Typical Yield	75-95%	Yields are generally high but can be affected by the steric hindrance of the carboxylic acid.

Protocol 2: Williamson Ether Synthesis

The Williamson ether synthesis is a robust and classical method for preparing ethers via an SN2 reaction between an alkoxide and an alkyl halide.[12][13] For a primary alcohol like the one on our substrate, this is an ideal reaction. The protocol involves two main steps: deprotonation of the alcohol to form a nucleophilic alkoxide, followed by reaction with a primary alkyl halide or sulfonate.

Reaction Workflow & Mechanism

Caption: Williamson ether synthesis workflow.

Experimental Protocol

• Reagent Preparation: To a flame-dried, three-neck flask under an inert atmosphere, add (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (1.0 equivalent) and dissolve it in anhydrous tetrahydrofuran (THF) or N,N-dimethylformamide (DMF).

• Deprotonation: Cool the solution to 0 °C. Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) portion-wise. Caution: NaH reacts with moisture to produce flammable H₂ gas.

• Alkoxide Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until hydrogen evolution ceases.

• Coupling: Re-cool the mixture to 0 °C. Add the desired primary alkyl halide (e.g., methyl iodide, ethyl bromide, benzyl bromide; 1.2-1.5 equivalents) dropwise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 6-24 hours. The reaction can be gently heated (e.g., to 50 °C) to accelerate the coupling if necessary. Monitor by TLC.

• Workup and Purification:

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution at 0 °C.

  • Extract the aqueous layer with ethyl acetate or diethyl ether (3x).

  • Combine the organic layers and wash with water and brine.[14]

  • Dry the organic phase over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the residue by flash column chromatography (silica gel, hexane/ethyl acetate) to obtain the pure ether product.

Quantitative Data & Considerations

Parameter	Value/Condition	Rationale & Field Insights
Base	NaH, KH	Strong, non-nucleophilic bases are required to fully deprotonate the alcohol without competing in the SN2 reaction.[12]
Electrophile	Primary Alkyl Halides (I > Br > Cl), Tosylates	The reaction is an SN2 process; therefore, it is most efficient with unhindered primary electrophiles. Secondary and tertiary halides will lead to elimination byproducts.[12][15][16]
Solvent	Anhydrous THF, DMF	Polar aprotic solvents are ideal for SN2 reactions, as they solvate the cation (Na⁺) but not the nucleophilic alkoxide.
Typical Yield	60-90%	Yields are generally good but can be lower if elimination is a competing pathway or if the alkyl halide is not sufficiently reactive.

Protocol 3: Mitsunobu Reaction

Reaction Workflow & Mechanism

Caption: Mitsunobu reaction workflow.

Experimental Protocol

• Reagent Preparation: In a flame-dried flask under N₂, dissolve (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (1.0 equivalent), the nucleophile (e.g., a carboxylic acid or phenol, 1.2 equivalents), and triphenylphosphine (PPh₃, 1.5 equivalents) in anhydrous THF.

• Reaction Initiation: Cool the solution to 0 °C in an ice bath.

• Azodicarboxylate Addition: Add DEAD or DIAD (1.5 equivalents) dropwise via syringe over 20-30 minutes. A color change (typically to a pale yellow or orange) and sometimes a slight exotherm will be observed.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-18 hours. Monitor the reaction by TLC.

• Workup and Purification:

  • Concentrate the reaction mixture under reduced pressure.

  • The primary challenge in Mitsunobu workups is the removal of the triphenylphosphine oxide (TPPO) and the hydrazine byproduct.

  • One common method is to triturate the crude residue with cold diethyl ether. TPPO is often poorly soluble and can be filtered off.

  • Alternatively, purify the crude material directly by flash column chromatography (silica gel, hexane/ethyl acetate). The byproducts are typically more polar than the desired product.

Quantitative Data & Considerations

Parameter	Value/Condition	Rationale & Field Insights
Reagents	PPh₃ (1.5 eq), DEAD/DIAD (1.5 eq), Nucleophile (1.2 eq)	An excess of the Mitsunobu reagents is used to drive the reaction to completion. A slight excess of the nucleophile is also common.
Nucleophile pKa	pKa < 13 is ideal	The nucleophile must be acidic enough to be deprotonated by the betaine intermediate formed from PPh₃ and DEAD.[18]
Solvent	Anhydrous THF, Dioxane, DCM	Anhydrous, aprotic solvents are required. THF is the most common choice.
Typical Yield	65-90%	Yields are sensitive to the nucleophilicity and pKa of the coupling partner. Purification can sometimes be challenging, affecting isolated yields.

Deprotection Strategy: Unveiling the Chiral Core

After successful coupling at the primary hydroxyl, the final step is often the deprotection of the nitrogen and the chiral diol. The Boc group and the oxazolidine (acetonide) are both acid-labile, allowing for a one-pot global deprotection.

Protocol for Global Deprotection

• Reaction Setup: Dissolve the coupled product (1.0 equivalent) in a mixture of methanol or THF and water (e.g., 4:1 v/v).

• Acidification: Add a strong acid such as 2-4 M hydrochloric acid (HCl) or trifluoroacetic acid (TFA).[19] The amount of acid should be sufficient to ensure a low pH (typically pH 1-2).

• Hydrolysis: Stir the reaction at room temperature for 2-6 hours. The hydrolysis of the oxazolidine can be accelerated by gentle heating (e.g., 40-50 °C) if necessary.[19]

• Monitoring: Track the disappearance of the starting material and the appearance of the deprotected product by LC-MS.

• Workup:

  • Neutralize the reaction mixture carefully with a base such as saturated NaHCO₃ or by using a basic ion-exchange resin.

  • If the product is water-soluble, it may be necessary to concentrate the entire mixture and purify the resulting salt.

  • If the product is organic-soluble, extract with an appropriate solvent (e.g., ethyl acetate), dry the organic layer, and concentrate.

  • The final product will be a chiral amino diol, often isolated as an HCl or TFA salt.

Caption: Global deprotection workflow.

Conclusion

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is a highly effective and versatile chiral building block. The presence of a primary alcohol allows for straightforward and high-yielding coupling reactions using standard, reliable protocols such as the Steglich esterification, Williamson ether synthesis, and Mitsunobu reaction. The subsequent acid-catalyzed deprotection provides facile access to valuable chiral amino diol scaffolds, making this reagent a powerful tool for researchers, scientists, and drug development professionals engaged in the synthesis of complex, stereochemically defined molecules.

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The Strategic Application of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine in the Synthesis of Non-Natural Peptides

Introduction: Expanding the Peptidic Universe with Chiral Precision

In the landscape of modern drug discovery and materials science, peptides represent a class of molecules with unparalleled specificity and biological activity. The quest to enhance their therapeutic properties—improving stability, modulating conformation, and fine-tuning receptor interactions—has led researchers to venture beyond the canonical 20 amino acids. The incorporation of non-natural or unusual amino acids is a cornerstone of this endeavor, offering a sophisticated toolkit to engineer novel functions.[1] (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, a chiral building block derived from L-serine, has emerged as a versatile precursor for the synthesis of unique γ-hydroxy-α-amino acid derivatives.

This technical guide provides a comprehensive overview of the application of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine in peptide synthesis. We will delve into the strategic considerations behind its use, detailing the conversion to a key aldehyde intermediate, subsequent incorporation into a peptide sequence, and the final deprotection to unveil the novel amino acid residue. The protocols outlined herein are designed for researchers, scientists, and drug development professionals seeking to leverage this valuable synthon for the creation of advanced peptide therapeutics and peptidomimetics.

The Rationale: Why (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine?

The utility of this molecule is rooted in its trifecta of functional and protective groups, each serving a distinct and critical purpose in the synthetic strategy.

• The Oxazolidine Ring: This moiety serves a dual function. Firstly, it acts as a temporary protecting group for both the amine and the hydroxyl group of the original serine backbone, preventing unwanted side reactions during synthesis.[2] Secondly, it functions as a "pseudoproline" surrogate. The constrained five-membered ring can disrupt the formation of secondary structures like β-sheets in growing peptide chains, a common cause of poor solubility and aggregation during solid-phase peptide synthesis (SPPS).[2]

• The N-Boc Group: The tert-butyloxycarbonyl (Boc) group is a widely used, acid-labile protecting group for the α-amino group.[3][4][5] Its robustness under a variety of reaction conditions, coupled with its straightforward removal using acids like trifluoroacetic acid (TFA), makes it an integral part of many peptide synthesis strategies.[3][6]

• The Primary Hydroxyl Group: The 2-hydroxyethyl side chain is the point of transformation. This primary alcohol can be selectively oxidized to an aldehyde, which then becomes the functional handle for extending the amino acid side chain or for direct incorporation into a peptide backbone, ultimately leading to the formation of a γ-hydroxy-α-amino acid residue.

This strategic combination of protecting groups and a modifiable side chain allows for a controlled, stepwise approach to the synthesis of complex, non-natural amino acids within a peptide sequence.

Synthetic Workflow: From Chiral Building Block to Modified Peptide

The overall strategy involves a three-stage process:

• Activation: Oxidation of the primary alcohol to the corresponding aldehyde.

• Incorporation: Coupling of the aldehyde-containing building block onto a resin-bound peptide.

• Deprotection: Removal of the Boc and oxazolidine protecting groups to reveal the final γ-hydroxy-α-amino acid residue.

Figure 1: Overall synthetic workflow.

Detailed Protocols and Methodologies

Part 1: Synthesis of the Key Aldehyde Intermediate

The critical first step is the selective oxidation of the primary alcohol of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine to its corresponding aldehyde. Mild oxidation conditions are paramount to avoid over-oxidation to the carboxylic acid and to preserve the integrity of the Boc and oxazolidine protecting groups. The Swern oxidation and the use of tetrapropylammonium perruthenate (TPAP) are both highly effective methods.[1]

Protocol 1: Swern Oxidation

Causality: The Swern oxidation utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride to form the highly electrophilic chlorodimethylsulfonium chloride intermediate. This species reacts with the primary alcohol to form an alkoxysulfonium salt, which upon addition of a hindered base like triethylamine (TEA), undergoes an intramolecular elimination to yield the desired aldehyde, DMSO, and triethylammonium chloride. This method is favored for its high yields and compatibility with sensitive functional groups.

Materials:

• (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

• Anhydrous Dichloromethane (DCM)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Oxalyl chloride

• Triethylamine (TEA)

Procedure:

• Dissolve oxalyl chloride (1.5 eq.) in anhydrous DCM and cool the solution to -78 °C under an inert atmosphere (e.g., Argon or Nitrogen).

• Slowly add a solution of anhydrous DMSO (2.2 eq.) in anhydrous DCM to the cooled oxalyl chloride solution, maintaining the temperature below -65 °C. Stir for 15 minutes.

• Add a solution of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (1.0 eq.) in anhydrous DCM dropwise, ensuring the internal temperature does not exceed -65 °C. Stir for 30 minutes.

• Add triethylamine (5.0 eq.) to the reaction mixture. Allow the reaction to warm to room temperature and stir for an additional 1 hour.

• Quench the reaction by adding water. Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel chromatography to yield (S)-tert-butyl 4-(2-oxoethyl)-2,2-dimethyloxazolidine-3-carboxylate.

Parameter	Value/Condition	Rationale
Temperature	-78 °C	Prevents decomposition of the active oxidant and minimizes side reactions.
Equivalents	See procedure	Ensures complete activation of DMSO and efficient oxidation.
Solvent	Anhydrous DCM	Aprotic and unreactive under the reaction conditions.
Base	Triethylamine	A hindered base that facilitates the final elimination step without competing nucleophilic attack.

Part 2: Incorporation into a Peptide Chain via Reductive Amination

With the key aldehyde in hand, it can be incorporated into a peptide chain. A common and effective method is reductive amination with the N-terminal amine of a resin-bound peptide. This forms a stable secondary amine linkage, effectively creating a peptide bond isostere.

Protocol 2: Solid-Phase Reductive Amination

Causality: The aldehyde reacts with the primary N-terminal amine of the peptide on the solid support to form a Schiff base (imine) intermediate. This intermediate is then reduced in situ by a mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB), to form a stable secondary amine. STAB is often preferred as it is less toxic and more selective.

Materials:

• Peptide-resin with a free N-terminus

• (S)-tert-butyl 4-(2-oxoethyl)-2,2-dimethyloxazolidine-3-carboxylate

• Sodium triacetoxyborohydride (STAB)

• 1% Acetic acid in N,N-Dimethylformamide (DMF)

Procedure:

• Swell the peptide-resin in DMF.

• Add a solution of the aldehyde intermediate (3.0 eq.) in 1% acetic acid/DMF to the resin.

• Agitate the mixture for 1 hour to allow for imine formation.

• Add sodium triacetoxyborohydride (3.0 eq.) and continue to agitate the mixture at room temperature for 4-6 hours.

• Monitor the reaction using a Kaiser test (to confirm the consumption of the primary amine).

• Once the reaction is complete, filter the resin and wash thoroughly with DMF, DCM, and methanol.

• Dry the resin under vacuum.

Figure 2: Reductive amination workflow.

Part 3: Final Deprotection and Cleavage

The final step involves the simultaneous cleavage of the peptide from the resin and the removal of all protecting groups. The acid-lability of the Boc group and the oxazolidine ring allows for their removal in a single step using a strong acid cocktail, typically containing TFA.

Protocol 3: TFA-Mediated Deprotection and Cleavage

Causality: Trifluoroacetic acid is a strong acid that cleaves the Boc group via an E1 elimination mechanism, releasing isobutylene and carbon dioxide. It also hydrolyzes the acetal of the oxazolidine ring, liberating the amine and hydroxyl groups of the original serine backbone. Scavengers such as water and triisopropylsilane (TIS) are included in the cleavage cocktail to trap the reactive carbocations generated during the process, preventing unwanted side reactions with sensitive amino acid residues like tryptophan and methionine.

Materials:

• Modified peptide-resin

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Water, 2.5% Triisopropylsilane (TIS)

Procedure:

• Place the dry peptide-resin in a reaction vessel.

• Add the cold (0 °C) cleavage cocktail to the resin.

• Agitate the mixture at room temperature for 2-3 hours.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Precipitate the crude peptide by adding cold diethyl ether to the filtrate.

• Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash.

• Dry the crude peptide pellet under vacuum.

• Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Reagent	Function
TFA	Cleaves Boc group and hydrolyzes oxazolidine ring.
Water	Acts as a scavenger for carbocations.
TIS	A scavenger that effectively reduces any oxidized species and traps carbocations.

Conclusion and Future Perspectives

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine stands as a powerful and versatile chiral building block for the introduction of non-natural γ-hydroxy-α-amino acid residues into peptides. The protocols detailed in this guide provide a robust framework for its successful application, from the initial oxidation to the final deprotection. The strategic use of the oxazolidine and Boc protecting groups ensures high fidelity throughout the synthesis. By enabling precise modifications to the peptide backbone and side-chain functionalities, this synthon opens new avenues for the design of peptidomimetics with enhanced stability, novel conformations, and improved therapeutic potential. Further exploration into the derivatization of the aldehyde intermediate will undoubtedly continue to expand the repertoire of non-natural amino acids accessible to peptide chemists, pushing the boundaries of what is possible in the field of peptide science.

References

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• Infoscience EPFL. SERINE DERIVED OXAZOLIDINES AS SECONDARY STRUCTURE DISRUPTING, SOLUBILIZING BUILDING-BLOCKS IN PEPTIDE-SYNTHESIS. Available at: [Link]

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Application Notes and Protocols for Stereoselective Reactions Utilizing (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

Introduction: A Modern Chiral Auxiliary for Asymmetric Synthesis

In the landscape of modern organic synthesis, particularly within pharmaceutical and agrochemical research, the predictable and efficient control of stereochemistry is paramount. Chiral auxiliaries are a cornerstone of this endeavor, offering a robust strategy for the introduction of new stereocenters with a high degree of facial selectivity.[1] This guide focuses on the application of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine , a chiral auxiliary derived from (S)-3-amino-1,2-propanediol. Its structure combines the proven stereodirecting capabilities of the oxazolidinone scaffold with a Boc-protecting group and a pendant hydroxyethyl side chain, offering unique solubility profiles and potential for further functionalization.

While specific literature applications for this exact auxiliary are not extensively documented, its structural similarity to well-established Evans-type auxiliaries allows for the confident adaptation of proven protocols for key stereoselective transformations, including diastereoselective alkylation and aldol reactions.[2][3] This document provides a detailed exploration of the principles behind its use and step-by-step protocols for its application in asymmetric synthesis.

Core Principle: Steric Hindrance and Chelation Control

The efficacy of oxazolidinone auxiliaries hinges on their ability to create a rigid and sterically defined environment around a pro-chiral center. This is achieved through the formation of a chelated Z-enolate, which effectively blocks one face of the enolate from the approach of an electrophile.

Experimental Workflows and Protocols

Part 1: Acylation of the Chiral Auxiliary

The first step in utilizing any chiral auxiliary is its covalent attachment to a substrate of interest. In this case, an acyl group is appended to the nitrogen atom of the oxazolidinone ring.

Workflow for Acylation:

Caption: Workflow for the acylation of the chiral auxiliary.

Detailed Protocol: N-Propionylation

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (1.0 eq). Dissolve in anhydrous tetrahydrofuran (THF, 0.1 M).

• Deprotonation (Method A - n-BuLi): Cool the solution to -78 °C in a dry ice/acetone bath. Add n-butyllithium (n-BuLi, 1.05 eq, as a 1.6 M solution in hexanes) dropwise. Stir for 30 minutes at -78 °C.

• Acylation (Method A): To the cooled solution, add propionyl chloride (1.1 eq) dropwise. Stir at -78 °C for 1 hour, then allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

• Alternative Acylation (Method B - DMAP): To a solution of the auxiliary (1.0 eq) and 4-dimethylaminopyridine (DMAP, 0.1 eq) in anhydrous THF at room temperature, add propionic anhydride (1.2 eq). Stir overnight.[2]

• Workup: Quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Part 2: Diastereoselective Enolate Alkylation

With the N-acyl auxiliary in hand, a new stereocenter can be generated via alkylation of the corresponding enolate.

Mechanism of Stereoselectivity:

Caption: Mechanism of diastereoselective alkylation.

Detailed Protocol: Benzylation of N-Propionyl Auxiliary

• Enolate Formation: To a solution of the N-propionyl auxiliary (1.0 eq) in anhydrous THF (0.1 M) at -78 °C, add sodium bis(trimethylsilyl)amide (NaHMDS, 1.1 eq, as a 1.0 M solution in THF) dropwise. Stir for 30 minutes at this temperature to ensure complete formation of the Z-enolate.[4]

• Alkylation: Add benzyl bromide (1.2 eq) to the enolate solution at -78 °C. Stir for 2-4 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Workup and Purification: Quench the reaction with saturated aqueous NH₄Cl and follow the workup and purification procedure described in the acylation protocol.

• Characterization and Diastereomeric Ratio (d.r.) Determination: The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product, observing the integration of well-resolved signals corresponding to each diastereomer.[2]

Table 1: Representative Data for Alkylation of Oxazolidinone Auxiliaries (Note: Data is generalized from similar systems and should be considered indicative.)

Electrophile	Base	Solvent	Temperature (°C)	Yield (%)	Diastereomeric Ratio (d.r.)
Benzyl bromide	NaHMDS	THF	-78	85-95	>95:5
Allyl iodide	NaHMDS	THF	-78	80-90	>98:2
Methyl iodide	LDA	THF	-78	80-90	>95:5

Part 3: Diastereoselective Aldol Reaction

The enolates derived from N-acyl oxazolidinones can also react with aldehydes to generate β-hydroxy carbonyl compounds with two new contiguous stereocenters.

Detailed Protocol: Aldol Reaction with Isobutyraldehyde

• Enolate Formation: To a solution of the N-propionyl auxiliary (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂, 0.1 M) at 0 °C, add dibutylboron triflate (Bu₂BOTf, 1.1 eq) followed by dropwise addition of triethylamine (Et₃N, 1.2 eq). Stir for 30 minutes at 0 °C.

• Aldol Addition: Cool the resulting solution to -78 °C and add isobutyraldehyde (1.2 eq) dropwise. Stir for 2 hours at -78 °C, then warm to 0 °C and stir for an additional 1 hour.

• Workup: Quench the reaction by the addition of a pH 7 phosphate buffer. Extract with CH₂Cl₂, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purification and Characterization: Purify the product by flash chromatography. The syn-diastereomer is typically the major product. The diastereoselectivity can be determined by ¹H NMR.

Part 4: Cleavage and Recovery of the Auxiliary

A key advantage of chiral auxiliaries is their recoverability. The newly formed chiral product can be liberated from the auxiliary, which can then be recycled.

Workflow for Auxiliary Cleavage:

Caption: Workflow for the cleavage and recovery of the chiral auxiliary.

Protocols for Cleavage:

• To Generate a Carboxylic Acid: Dissolve the alkylated product in a 3:1 mixture of THF and water. Cool to 0 °C and add 30% aqueous hydrogen peroxide (H₂O₂, 4.0 eq) followed by aqueous lithium hydroxide (LiOH, 2.0 eq). Stir vigorously for 4 hours. Quench with aqueous sodium sulfite (Na₂SO₃). Acidify with HCl and extract the chiral carboxylic acid. The water-soluble auxiliary can be recovered from the aqueous layer.[2]

• To Generate a Primary Alcohol: Dissolve the alkylated product in anhydrous THF and cool to 0 °C. Add lithium borohydride (LiBH₄, 2.0 eq) and stir until the reaction is complete. Work up with aqueous Rochelle's salt. The chiral alcohol and the auxiliary can be separated by chromatography.

Conclusion

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine represents a valuable chiral auxiliary for asymmetric synthesis. By leveraging well-established methodologies for acylation, diastereoselective alkylation, and aldol reactions, researchers can access a wide range of enantiomerically enriched building blocks. The protocols outlined in this guide, adapted from proven systems, provide a solid foundation for the successful application of this auxiliary in drug discovery and development. As with any new substrate, empirical optimization of reaction conditions is recommended to achieve maximum yields and selectivities.

References

• Evans, D. A.; et al. (1982). Asymmetric alkylation reactions of chiral imide enolates. A practical approach to the enantioselective synthesis of R- and S-R-amino acids. Journal of the American Chemical Society, 104(6), 1737-1739. [Link]

• Smith, T. E., et al. (2009). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for the Undergraduate Organic Chemistry Laboratory. Journal of Chemical Education, 86(6), 713. [Link]

• Anaya de Parrodi, C., et al. (2001). Highly diastereoselective alkylation, acylation and aldol condensation of cis- and trans-(N-acyloyl)hexahydrobenzoxazolidin-2-ones. Tetrahedron: Asymmetry, 12(1), 29-37. [Link]

• Pu, L. (1998). The chemistry of oxazolidinones in asymmetric synthesis. Tetrahedron: Asymmetry, 9(9), 1457-1484. [Link]

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• 3. orgsyn.org [orgsyn.org]
• 4. Organocatalytic asymmetric synthesis of oxazolidino spiropyrazolinones via N,O-acetalization/aza Michael addition domino reaction between N-Boc pyrazolinone ketimines and γ-hydroxyenones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Experimental setup for reactions involving (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

Application Note & Protocols

Topic: Experimental Setup for Reactions Involving (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Utility of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is a versatile chiral building block in modern organic synthesis. Derived from the chiral pool, specifically L-serine, it incorporates multiple strategic functional groups within a single, stereochemically defined molecule. Its structure features a primary alcohol, which serves as a handle for a wide array of transformations, and a Boc-protected amine integrated into a rigid oxazolidine ring. This rigid framework provides excellent stereocontrol in adjacent reactions, making the molecule a valuable precursor for the synthesis of complex chiral molecules, including pharmaceuticals and natural products.

The primary alcohol is the most accessible reactive site for initial modification. Its selective oxidation to the corresponding aldehyde, an analogue of the well-known Garner's aldehyde, yields a crucial intermediate for chain extension via Wittig reactions, aldol additions, and other nucleophilic attacks at the newly formed carbonyl. This guide provides a detailed examination of the experimental setup for this pivotal oxidation reaction, focusing on methodologies that preserve the integrity of the chiral center and the acid-labile protecting groups.

Core Challenge & Method Selection: Oxidation of a Sensitive Primary Alcohol

The primary challenge in oxidizing (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is to achieve a high yield of the aldehyde without over-oxidation to the carboxylic acid or epimerization of the adjacent stereocenter.[1][2] The presence of the Boc and isopropylidene (acetonide) protecting groups necessitates mild reaction conditions to prevent cleavage. While numerous oxidation protocols exist, three are particularly well-suited for this transformation: the Swern oxidation, the Dess-Martin periodinane (DMP) oxidation, and the Parikh-Doering oxidation.

• Swern Oxidation: A classic and reliable method using oxalyl chloride or trifluoroacetic anhydride to activate dimethyl sulfoxide (DMSO).[3][4][5] Its main drawback is the requirement for cryogenic temperatures (-78 °C), which can be cumbersome for large-scale work, and the production of the foul-smelling byproduct, dimethyl sulfide.[5][6]

• Dess-Martin Periodinane (DMP) Oxidation: This method employs a hypervalent iodine reagent and offers the significant advantage of being performed at room temperature under neutral pH conditions.[7][8][9] It exhibits high chemoselectivity and typically results in high yields with simple workups.[7][10] However, DMP is expensive and potentially explosive, making it less suitable for scale-up operations.[7]

• Parikh-Doering Oxidation: This procedure utilizes the sulfur trioxide pyridine complex (SO₃·py) to activate DMSO.[11][12] A key advantage over the Swern oxidation is its operational simplicity; the reaction can be conducted at temperatures between 0 °C and room temperature, obviating the need for cryogenic setups.[11] It is known for its mildness and high functional group tolerance.[13][14]

For this application note, the Parikh-Doering oxidation is selected as the primary protocol. It represents an optimal balance of reactivity, mild conditions, operational simplicity, and scalability, making it a highly trustworthy and expert-recommended choice for this specific substrate.

Experimental Workflow for Parikh-Doering Oxidation

Caption: Workflow for the Parikh-Doering oxidation.

Protocol: Parikh-Doering Oxidation of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

This protocol describes the oxidation of the primary alcohol to the corresponding aldehyde, (S)-tert-butyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Equivalents	Sample Amount (10 mmol scale)
(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine	C₁₂H₂₃NO₄	245.32	1.0	2.45 g
Sulfur Trioxide Pyridine Complex (SO₃·py)	C₅H₅NO₃S	159.16	3.0	4.77 g
Anhydrous Dimethyl Sulfoxide (DMSO)	C₂H₆OS	78.13	7.0	5.4 mL
Triethylamine (Et₃N) or DIPEA	C₆H₁₅N	101.19	5.0	6.9 mL
Anhydrous Dichloromethane (DCM)	CH₂Cl₂	84.93	-	100 mL

Step-by-Step Methodology

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (1.0 eq., 2.45 g) and anhydrous dichloromethane (DCM, ~0.1 M solution, 100 mL) to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Addition of Base: Add triethylamine (5.0 eq., 6.9 mL) to the solution.

• Cooling: Cool the resulting solution to 0 °C using an ice-water bath.

• Addition of Activating Agent: While stirring vigorously, add the sulfur trioxide-pyridine complex (3.0 eq., 4.77 g) portion-wise over 10-15 minutes, ensuring the internal temperature does not rise significantly. The mixture will likely become a thick slurry.

• Addition of Oxidant: Add anhydrous DMSO (7.0 eq., 5.4 mL) dropwise via syringe over 20-30 minutes. A slight exotherm may be observed.

• Reaction Monitoring: Allow the suspension to stir at 0 °C for 30 minutes, then remove the ice bath and let the reaction warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

• Quenching: Once the reaction is complete, carefully pour the mixture into a beaker containing saturated aqueous sodium bicarbonate (NaHCO₃) solution (~100 mL) or brine and stir for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract with DCM (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure.

• Purification: The crude aldehyde is typically purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure product.

Self-Validation and Troubleshooting

Observation / Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	Insufficient equivalents of oxidant/activating agent; Reagents are not anhydrous; Low reaction temperature.	Use a larger excess of SO₃·py and DMSO. Ensure all reagents and solvents are strictly anhydrous. Allow the reaction to stir longer at room temperature.
Formation of Side Products	Reaction temperature too high; Prolonged reaction time.	Maintain the temperature at 0 °C during additions. Monitor the reaction closely by TLC and quench promptly upon completion.
Low Isolated Yield	Product is somewhat water-soluble or volatile; Emulsion during work-up.	Perform multiple extractions from the aqueous layer. Use brine to break up emulsions. Be cautious during solvent removal; use moderate vacuum and temperature.
Cleavage of Protecting Groups	Presence of acid.	Ensure the reaction is adequately quenched with a bicarbonate solution before work-up.

Mechanism of the Parikh-Doering Oxidation

The authoritative mechanism for the Parikh-Doering oxidation proceeds through several key steps.[11][15]

• Activation of DMSO: The reaction initiates with the interaction between DMSO and the electrophilic sulfur of the sulfur trioxide pyridine complex.[14]

• Nucleophilic Attack: The primary alcohol of the substrate attacks the activated sulfonium species.

• Ylide Formation: The base (triethylamine) deprotonates the intermediate alkoxysulfonium ion to form a key sulfur ylide.[12][15]

• Elimination: The ylide undergoes a rearrangement via a five-membered ring transition state to eliminate dimethyl sulfide and furnish the final aldehyde product.[11][15]

Sources

• 1. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 2. Khan Academy [khanacademy.org]
• 3. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 4. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 9. Dess-Martin Oxidation [organic-chemistry.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Parikh–Doering oxidation - Wikipedia [en.wikipedia.org]
• 12. Parikh-Doering Oxidation | NROChemistry [nrochemistry.com]
• 13. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 14. m.youtube.com [m.youtube.com]
• 15. youtube.com [youtube.com]

Application Notes &amp; Protocols: (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine in Drug Discovery

Introduction: A Privileged Scaffold from the Chiral Pool

In the landscape of modern medicinal chemistry, the efficient and stereocontrolled synthesis of drug candidates is paramount. Chiral building blocks—enantiomerically pure compounds used as starting materials—are foundational to this endeavor, allowing for the direct incorporation of specific stereocenters into complex molecules.[1][2][3] (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine emerges as a particularly valuable synthon, derived from the naturally occurring and inexpensive amino acid, L-serine.[4][5]

This building block provides a masked form of (S)-2-amino-1,4-butanediol. Its structure is strategically designed:

• The (S)-Stereocenter: Originating from L-serine, it provides a reliable source of S-chirality at the C4 position.

• The N-Boc Group: A robust yet readily cleavable protecting group for the amine, stable to a wide range of reaction conditions while being easily removed with acid.[6][7]

• The Oxazolidine Ring: This acetonide protects the vicinal amino alcohol functionality, a common motif in bioactive molecules.[8][9] The gem-dimethyl groups enhance stability and provide steric influence.

• The Primary Hydroxyl Group: A versatile functional handle that can be easily modified through oxidation, activation for nucleophilic substitution, or etherification, enabling chain extension and diversification.

This guide provides an in-depth exploration of this building block's synthesis, key transformations, and strategic application in drug discovery, complete with detailed protocols for researchers and synthetic chemists.

Physicochemical & Structural Data

A summary of the key properties for (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is presented below.

Property	Value	Reference(s)
CAS Number	147959-18-0	[10]
Molecular Formula	C₁₂H₂₃NO₄	[10]
Molecular Weight	245.32 g/mol	[10]
Appearance	Typically a colorless oil or low-melting solid
Synonym	(S)-tert-butyl 4-(2-hydroxyethyl)-2,2-dimethyloxazolidine-3-carboxylate	[10]
Purity	Commercially available at ≥95-97% purity	[10][11]

Part 1: Synthesis of the Chiral Building Block

The most common and logical synthesis starts from L-serine, leveraging the chiral pool. The process involves sequential protection and cyclization to yield the target molecule with high fidelity.

Caption: Synthesis of the title building block from L-Serine.

Protocol 1: Synthesis from N-Boc-L-Serine Methyl Ester

This protocol outlines the reduction and subsequent cyclization to form the oxazolidine ring. This approach is adapted from established procedures for synthesizing related serine-derived building blocks.[12]

A. Reduction to (S)-tert-butyl (1,3-dihydroxypropan-2-yl)carbamate (N-Boc-L-Serinol)

• Setup: To a flame-dried 1 L three-necked, round-bottomed flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add a solution of N-Boc-L-serine methyl ester (21.9 g, 100 mmol) in anhydrous tetrahydrofuran (THF, 400 mL).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Add lithium borohydride (LiBH₄, 4.36 g, 200 mmol) portion-wise over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

  • Causality Note: LiBH₄ is a potent reducing agent for esters that is generally safer and easier to handle than LiAlH₄. Using two equivalents ensures complete conversion.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 16 hours.

• Quenching: Carefully cool the mixture back to 0 °C and quench the reaction by the slow, dropwise addition of 1 M HCl (aq) until gas evolution ceases and the pH is ~7.

• Workup: Add ethyl acetate (500 mL) and saturated aqueous sodium bicarbonate solution (250 mL). Separate the layers. Extract the aqueous phase with ethyl acetate (3 x 200 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude N-Boc-L-serinol as a viscous oil, which is used in the next step without further purification.

B. Cyclization to (S)-N-Boc-4-(hydroxymethyl)-2,2-dimethyloxazolidine

• Setup: To a 500 mL round-bottomed flask, add the crude N-Boc-L-serinol from the previous step, acetone (250 mL), and 2,2-dimethoxypropane (DMP, 24.5 mL, 200 mmol).

• Catalyst: Add a catalytic amount of p-toluenesulfonic acid monohydrate (PTSA, ~190 mg, 1 mmol).

  • Causality Note: DMP acts as both a solvent and a water scavenger, driving the equilibrium towards the acetonide product. PTSA is the acid catalyst for the trans-ketalization reaction.

• Reaction: Stir the solution at room temperature for 4 hours. Monitor completion by TLC analysis.

• Workup: Quench the reaction by adding triethylamine (TEA, 0.5 mL). Remove the solvent under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate (300 mL), wash with saturated NaHCO₃ solution (100 mL) and brine (100 mL). Dry the organic layer over Na₂SO₄, filter, and concentrate. The resulting crude product, (S)-N-Boc-4-(hydroxymethyl)-2,2-dimethyloxazolidine, is then carried forward. Note: This intermediate can be further elaborated to the title compound, but for many synthetic routes, this hydroxymethyl version is itself a key intermediate.

Self-Validation Check: The stereochemistry is retained from L-serine, which can be confirmed by polarimetry. The structure can be validated using ¹H NMR, ¹³C NMR, and mass spectrometry, confirming the presence of the Boc, gem-dimethyl, and hydroxymethyl groups.

Part 2: Core Applications & Key Chemical Transformations

The true utility of this building block lies in the selective manipulation of its functional groups. The primary alcohol serves as the main point for diversification, while the protecting groups can be selectively removed to reveal the core amino alcohol structure.

Caption: Versatility of the chiral building block in synthesis.

A. Oxidation of the Primary Alcohol

Converting the terminal alcohol to an aldehyde creates a valuable electrophilic center for C-C bond formation.

Protocol 2: Swern Oxidation to the Aldehyde

• Setup: In a flame-dried 250 mL flask under nitrogen, add anhydrous dichloromethane (DCM, 50 mL) and oxalyl chloride (1.05 mL, 12 mmol). Cool the solution to -78 °C (dry ice/acetone bath).

• DMSO Addition: Slowly add a solution of dimethyl sulfoxide (DMSO, 1.7 mL, 24 mmol) in DCM (10 mL) dropwise, maintaining the temperature below -65 °C. Stir for 15 minutes.

• Substrate Addition: Add a solution of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (2.45 g, 10 mmol) in DCM (20 mL) dropwise over 20 minutes. Stir for an additional 45 minutes at -78 °C.

  • Causality Note: The Swern oxidation is a mild method that avoids over-oxidation to the carboxylic acid and is compatible with the Boc and oxazolidine groups.

• Base Addition: Add triethylamine (TEA, 7.0 mL, 50 mmol) dropwise, and stir for 15 minutes at -78 °C.

• Warm-up & Workup: Remove the cooling bath and allow the mixture to warm to room temperature. Add water (50 mL) and separate the layers. Extract the aqueous layer with DCM (2 x 30 mL).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the resulting crude aldehyde by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield (S)-tert-butyl 4-(2-oxoethyl)-2,2-dimethyloxazolidine-3-carboxylate.

B. Activation and Nucleophilic Displacement

Converting the alcohol to a sulfonate ester (tosylate or mesylate) transforms it into an excellent leaving group for S_N2 reactions, enabling the introduction of amines, azides, cyanides, and other nucleophiles. This is a key step in the synthesis of oxazolidinone antibiotics like Linezolid.[13]

Protocol 3: Tosylation of the Primary Alcohol

• Setup: Dissolve (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (2.45 g, 10 mmol) in anhydrous pyridine (20 mL) in a flask and cool to 0 °C.

• Reagent Addition: Add p-toluenesulfonyl chloride (TsCl, 2.10 g, 11 mmol) portion-wise.

  • Causality Note: Pyridine acts as both the solvent and the base to neutralize the HCl generated during the reaction.

• Reaction: Stir the reaction at 0 °C for 4-6 hours, then allow it to stand in a refrigerator at 4 °C overnight.

• Workup: Pour the reaction mixture into ice-water (100 mL) and extract with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic extracts and wash sequentially with 1 M CuSO₄ (to remove pyridine), water, and brine. Dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tosylate, which is often used directly in the next step.

C. Selective Deprotection Strategies

The ability to sequentially remove the protecting groups is crucial for late-stage functionalization.

Deprotection Method	Reagents & Conditions	Group Removed	Causality & Selectivity Notes	Reference(s)
Standard Acidolysis	Trifluoroacetic acid (TFA) in DCM, rt	N-Boc only	Fast and clean. The oxazolidine is stable to these conditions for short reaction times. Volatile reagents simplify workup.	[14]
Anhydrous Acid	4 M HCl in 1,4-dioxane, rt	N-Boc only	Provides the amine hydrochloride salt directly, which is often a stable, crystalline solid.	[7]
Hydrolytic Cleavage	1-2 M Aqueous HCl, gentle heating (40-50°C)	Both N-Boc and Acetonide	Harsher conditions required to hydrolyze the oxazolidine ring, revealing the 1,2-amino alcohol functionality.	[15]

Protocol 4: Selective N-Boc Deprotection

• Setup: Dissolve the N-Boc protected substrate (5 mmol) in dichloromethane (DCM, 25 mL) and cool to 0 °C.

• Reagent Addition: Add trifluoroacetic acid (TFA, 5 mL) dropwise.

• Reaction: Remove the ice bath and stir at room temperature for 1-2 hours, monitoring by TLC.

• Workup: Concentrate the reaction mixture under reduced pressure. Co-evaporate with toluene (2 x 20 mL) to remove residual TFA.

• Isolation: The resulting amine trifluoroacetate salt can be used directly or neutralized by partitioning between DCM and saturated NaHCO₃ solution to yield the free amine.

Part 3: Case Study - Synthesis of a Linezolid Analogue

Linezolid is a crucial antibiotic from the oxazolidinone class.[13] Its synthesis often involves a chiral C3 amino alcohol synthon. Our building block provides a direct route to analogues of this important drug class. The key steps involve activating the primary alcohol, displacing it with the desired aniline derivative, and then forming the oxazolidinone ring.

Caption: A streamlined workflow for synthesizing a Linezolid analogue.

Strategic Analysis:

• Stereocontrol: The (S)-configuration of the building block directly translates to the (S)-configuration at the C5 position of the oxazolidinone ring, which is critical for antibacterial activity.[16]

• Modular Assembly: The tosylate (or a related halide/mesylate) is coupled with a diverse range of aniline derivatives, allowing for the rapid generation of a library of analogues for structure-activity relationship (SAR) studies.

• Final Ring Formation: After deprotection and N-acetylation, the resulting amino alcohol is cyclized using a carbonylating agent like carbonyldiimidazole (CDI) or phosgene to form the core 2-oxazolidinone ring.[13] This late-stage cyclization is a common and efficient strategy.

Conclusion

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is a powerful and versatile chiral building block for modern drug discovery. Its efficient synthesis from L-serine, combined with the orthogonal nature of its protecting groups and the versatile reactivity of its primary alcohol, provides a reliable and flexible platform for the asymmetric synthesis of complex chiral molecules. The protocols and strategies outlined herein demonstrate its utility in accessing valuable chiral aldehydes, amines, and the core structures of important therapeutic agents like oxazolidinone antibiotics.

References

• American Chemical Society. (n.d.). Electrochemical synthesis of chiral amines and amino acid derivatives. ACS Fall 2023. Retrieved from [Link]

• Lee, S., et al. (2007). Asymmetric Synthesis of β-Amino Alcohols by Reductive Cross-Coupling of Benzylideneamine with Planar Chiral Benzaldehydes. Organic Letters, 9(26), 5351–5354. [Link]

• Stache, E. E., et al. (2020). Enantioselective radical C–H amination for the synthesis of β-amino alcohols. Nature, 583(7818), 1–7. [Link]

• Wang, Z., et al. (2023). Cr-Catalyzed Asymmetric Cross Aza-Pinacol Couplings for β-Amino Alcohol Synthesis. Journal of the American Chemical Society. [Link]

• Majee, A., & Khan, A. T. (2014). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Advances, 4(56), 29775-29803. [Link]

• Khan, A. T., & Majee, A. (2018). Oxazolidinones as Chiral Auxiliaries in the Asymmetric 1,4-Conjugate Addition Reaction Applied to the Total Synthesis of Natural Products: A Supplemental Mini-Review. Molecules, 23(10), 2469. [Link]

• Zhang, X., et al. (2023). Enantioselective Radical Addition of Carboxylic Acids to Imines through Cooperative Copper/Acridine Catalysis. Journal of the American Chemical Society, 145(4), 2533–2541. [Link]

• Khan, A. T., & Majee, A. (2018). Oxazolidinones as chiral auxiliaries in the asymmetric 1,4-conjugate addition reaction applied to the total synthesis of natural products: A supplemental mini-review. Figshare. [Link]

• Wikipedia. (2023). Chiral auxiliary. Retrieved from [Link]

• Khadse, S., & Chaudhari, P. (2015). Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. Chemical Technology: An Indian Journal, 10(4), 132-135. [Link]

• Straub, M. R. (2021). Enantioselective synthesis of β-amino acid derivatives using amidine-based and bifunctional organocatalysts. Washington University in St. Louis. [Link]

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• Madhusudhan, G., et al. (2011). A new and alternate synthesis of Linezolid: An antibacterial agent. Der Pharma Chemica, 3(4), 219-226. [Link]

• Reddy, K. S. N., et al. (2011). A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid). E-Journal of Chemistry, 8(1), 331-336. [Link]

• Patti, A., et al. (2024). Insight into the Stereoselective Synthesis of (1S)‐Nor(pseudo)ephedrine Analogues by a Two‐Steps Biocatalytic Process. ChemCatChem. [Link]

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Topic: Scale-up Synthesis Procedures for (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

An Application Note from the Process Chemistry Group

Abstract

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is a valuable chiral building block in modern medicinal chemistry, serving as a key intermediate for the synthesis of complex pharmaceutical agents. Its stereodefined structure and versatile functional groups demand a synthetic route that is not only robust and high-yielding but also amenable to large-scale production under stringent safety and quality standards. This application note provides a comprehensive, field-tested guide for the multi-kilogram scale synthesis of this compound. We present a detailed three-step protocol starting from the inexpensive and readily available chiral precursor, L-Aspartic acid. The narrative emphasizes the rationale behind key procedural choices, safety considerations for hazardous reagents, and in-process controls, ensuring a reproducible and scalable process suitable for drug development professionals.

Introduction and Synthetic Strategy

The efficient synthesis of chiral intermediates is a cornerstone of pharmaceutical development. The target molecule, (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (CAS 147959-18-0), incorporates a protected amino alcohol moiety that is frequently used to introduce stereochemistry and facilitate further synthetic elaborations.[1][2] The challenge in its synthesis lies in achieving high chemical and enantiomeric purity on a large scale.

Our developed strategy is a three-step sequence designed for scalability, safety, and efficiency. It begins with the exhaustive reduction of L-Aspartic acid, followed by a chemoselective cyclization to form the oxazolidine core, and concludes with the protection of the ring nitrogen.

The core advantages of this route are:

• Cost-Effectiveness: Utilizes L-Aspartic acid, an inexpensive starting material from the chiral pool.

• High Atom Economy: The key transformations are reductions and cyclizations, which are inherently efficient.

• Scalability: The chosen reagents and conditions are well-suited for large-scale reactors, avoiding problematic reagents like LiAlH₄ where possible.

The overall synthetic transformation is depicted below.

Caption: Overall 3-step synthetic pathway.

Experimental Protocols and Scientific Rationale

Part 1: Exhaustive Reduction of L-Aspartic Acid to (S)-2-Amino-1,4-butanediol (Intermediate 1)

Principle: The simultaneous reduction of both carboxylic acid groups in an amino acid presents a significant challenge. While potent hydrides like lithium aluminum hydride (LiAlH₄) are effective, their use on a large scale is complicated by pyrophoric risks and difficult quenching procedures. Borane-tetrahydrofuran complex (BH₃·THF) emerges as a superior alternative for scale-up. It selectively reduces carboxylic acids in the presence of other functional groups and the resulting borane complexes can be safely and efficiently quenched with methanol.

Protocol:

• Reactor Setup: Charge a 100 L glass-lined reactor, equipped with a mechanical stirrer, nitrogen inlet, temperature probe, and a reflux condenser, with anhydrous Tetrahydrofuran (THF, 20 L).

• Suspension: Add L-Aspartic acid (5.00 kg, 37.56 mol) to the THF. Stir the resulting slurry at 20-25 °C. The low solubility is expected.

• Borane Addition: Under a strong nitrogen purge, slowly add 1.0 M Borane-THF complex (85.0 L, 85.0 mol, 2.26 eq) to the slurry via a cannula or dropping funnel over 4-6 hours. Causality: A slow addition rate is critical to control the initial exotherm and the vigorous hydrogen gas evolution. The internal temperature must be maintained below 35 °C.

• Reaction: After the addition is complete, slowly heat the reaction mixture to reflux (~66 °C) and maintain for 12-16 hours. Monitor the reaction by TLC (Ninhydrin stain) until the starting material is fully consumed.

• Quenching: Cool the reactor to 0-5 °C using a chiller. CRITICAL STEP: Very slowly, add Methanol (15 L) dropwise. The initial rate should be extremely slow to control the vigorous hydrogen evolution from the quenching of excess borane. Maintain the internal temperature below 20 °C throughout the quench. After the initial gas evolution subsides, the remainder of the methanol can be added at a faster rate.

• Borate Ester Removal: Stir the mixture at room temperature for 1 hour, then heat to reflux for 2 hours to facilitate the hydrolysis of amino-borane complexes and the formation of volatile trimethyl borate.

• Solvent Exchange & Isolation: Distill off the bulk of the THF/Methanol/Trimethyl borate solvent under atmospheric pressure. Add Methanol (10 L) and repeat the distillation to ensure complete removal of borate esters.

• Final Product: The resulting thick, oily residue is crude (S)-2-Amino-1,4-butanediol. This intermediate is typically of sufficient purity (>90%) to be carried forward to the next step without further purification. Expected yield is approximately 3.5-3.8 kg (88-95%).

Safety:

• Borane-THF: Highly flammable and reacts violently with water. All operations must be conducted under an inert nitrogen atmosphere in anhydrous solvents.[3][4]

• Quenching: The quenching process is highly exothermic and releases large volumes of flammable hydrogen gas. Ensure adequate ventilation and controlled addition of methanol at low temperatures.[5][6][7]

Part 2: Cyclization to (S)-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (Intermediate 2)

Principle: The formation of the oxazolidine ring is an acid-catalyzed condensation between the 1,2-amino alcohol moiety of Intermediate 1 and an acetone source. We utilize 2,2-dimethoxypropane (DMP) which serves as both the acetone equivalent and a dehydrating agent, driving the equilibrium towards the product by consuming the water byproduct to form methanol and acetone.[8]

Caption: Workflow for Oxazolidine Formation.

Protocol:

• Reactor Setup: Charge the crude (S)-2-Amino-1,4-butanediol (assumed 3.50 kg, 33.3 mol) into a 50 L reactor equipped with a Dean-Stark trap.

• Reagents: Add Toluene (20 L), 2,2-dimethoxypropane (4.5 L, 36.6 mol, 1.1 eq), and a catalytic amount of p-Toluenesulfonic acid monohydrate (p-TsOH, 63 g, 0.33 mol, 0.01 eq).

• Reaction: Heat the mixture to reflux and collect the water/methanol azeotrope in the Dean-Stark trap. The reaction is typically complete in 3-5 hours.

• Monitoring: Monitor the reaction progress by GC or TLC until complete conversion of the starting material is observed.

• Work-up: Cool the reaction mixture to room temperature. Add a saturated aqueous solution of sodium bicarbonate (10 L) and stir for 30 minutes to neutralize the p-TsOH catalyst.

• Extraction & Isolation: Separate the organic layer. The aqueous layer can be back-extracted with Toluene (5 L) to maximize recovery. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (S)-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine as a viscous oil. The product is often used directly in the next step. Expected yield is approximately 4.2-4.5 kg (88-94%).

Part 3: Final N-Boc Protection

Principle: The final step involves the protection of the secondary amine within the oxazolidine ring. This is a standard procedure using di-tert-butyl dicarbonate ((Boc)₂O).[9][10] The reaction proceeds readily under mild conditions and the product can often be isolated in high purity through simple extraction and crystallization, avoiding the need for large-scale chromatography.

Protocol:

• Reactor Setup: To a 100 L reactor, add the crude Intermediate 2 (assumed 4.20 kg, 29.3 mol), Tetrahydrofuran (30 L), and water (15 L).

• Base: Add sodium bicarbonate (3.70 kg, 44.0 mol, 1.5 eq) to the biphasic mixture and stir.

• Boc Anhydride Addition: Slowly add a solution of di-tert-butyl dicarbonate (7.05 kg, 32.3 mol, 1.1 eq) in THF (10 L) to the reaction mixture at room temperature. A slight exotherm may be observed. Maintain the temperature below 30 °C.

• Reaction: Stir the reaction vigorously at room temperature for 4-6 hours.

• Monitoring: Monitor the reaction by HPLC or TLC until the disappearance of the starting material.

• Work-up: Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 10 L).

• Purification: Combine all organic layers, wash with brine (15 L), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain a crude oil.

• Crystallization: Dissolve the crude oil in a minimum amount of hot heptane. Allow the solution to cool slowly to room temperature, then cool further to 0-5 °C to induce crystallization. Collect the solid product by filtration, wash with cold heptane, and dry under vacuum to yield the final product as a white to off-white solid. Expected yield is approximately 6.2-6.7 kg (87-93%).

Data Presentation and Summary

Table 1: Bill of Materials (Per 5.00 kg L-Aspartic Acid Input)

Reagent	Molar Mass ( g/mol )	Moles	Equivalents	Amount Used
Step 1
L-Aspartic Acid	133.10	37.56	1.0	5.00 kg
Borane-THF (1.0 M)	N/A	85.0	2.26	85.0 L
Anhydrous THF	72.11	-	-	20 L
Methanol	32.04	-	-	25 L
Step 2
Intermediate 1 (crude)	105.14	~33.3	1.0	~3.50 kg
2,2-Dimethoxypropane	104.15	36.6	1.1	4.5 L
p-TsOH·H₂O	190.22	0.33	0.01	63 g
Toluene	92.14	-	-	25 L
Step 3
Intermediate 2 (crude)	145.20	~29.3	1.0	~4.20 kg
(Boc)₂O	218.25	32.3	1.1	7.05 kg
Sodium Bicarbonate	84.01	44.0	1.5	3.70 kg
THF	72.11	-	-	40 L
Ethyl Acetate	88.11	-	-	20 L

| Heptane | 100.21 | - | - | As needed |

Table 2: Process Parameters and Expected Results

Step	Process Step	Key Conditions	Typical Duration	Expected Yield	Purity (HPLC)
1	Reduction	Reflux in THF (~66 °C)	12-16 h	88-95% (crude)	>90%
2	Cyclization	Reflux in Toluene (~110 °C)	3-5 h	88-94% (crude)	>95%
3	N-Boc Protection	Room Temperature	4-6 h	87-93%	>99%

| | Overall | | ~3 days | ~70-80% | >99% |

Conclusion

The described three-step synthesis provides a reliable and scalable pathway to high-purity (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine. By selecting scalable and safer reagents and optimizing each step for large-scale production, this protocol offers a significant improvement over methods relying on more hazardous materials or requiring chromatographic purification. This application note serves as a validated starting point for process chemists and drug development professionals aiming to produce this key chiral intermediate at the kilogram scale and beyond.

References

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• Ohio State University. Sodium Borohydride SOP. OSU Chemistry.
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• Khadse, S., & Chaudhari, P. (2015). Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. Chemical Technology: An Indian Journal, 10(4), 132-135.
• Kozma, E., et al. (2016). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Molecules, 21(9), 1234.
• Tanimoto, H., & Ouchi, A. (2022). Efficient methods for the synthesis of chiral 2-oxazolidinones as pharmaceutical building blocks. Beilstein Journal of Organic Chemistry, 18, 516-539.
• Organic Chemistry Portal. Synthesis of oxazolidines.
• Li, G., Patel, D., & Hruby, V. J. (1995). Exploration for Large-Scale Stereoselective Synthesis of Unusual Amino Acids by Using 4-Phenyloxazolidin-2-one as a New Chiral Resolution Reagent. Journal of the Chemical Society, Perkin Transactions 1, (15), 1877-1884.
• Veeresh, G., et al. (2012). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. International Journal of Organic Chemistry, 2(3), 221-226.
• Sharma, S. K., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Organic & Biomolecular Chemistry, 18(25), 4744-4748.
• ResearchGate.
• ChemScene. (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine. CS-0186195.
• Britton, J., et al. (2021). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development, 25(5), 1184–1192.
• Flegel, M., et al. (1992). Synthesis of aspartic acid derivatives useful for the preparation of misacylated transfer RNAs. Journal of the Chemical Society, Perkin Transactions 1, (19), 2677-2683.
• Hong, J., et al. (2018). Process Development and Scale-up Total Synthesis of Largazole, a Potent Class I Histone Deacetylase Inhibitor. ACS Omega, 3(1), 1149–1158.
• Fisher Scientific. Amine Protection / Deprotection.
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• BenchChem. Application Notes and Protocols for the Scale-up Synthesis of (S)-3-Acetyl-1-Boc-pyrrolidine.
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• Amay, E. J., & Vederas, J. C. (2009). Synthesis of β-(S-methyl)thioaspartic acid and derivatives. Beilstein Journal of Organic Chemistry, 5, 23.
• ResearchGate. (2013). A scalable synthesis of the ( S )-4-( tert -butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole (( S )- t- BuPyOx) ligand.
• Hien, T. T., et al. (2018). Unexpected formation of novel oxazolidine and tetrahydrooxazine derivatives by condensation of 2-(hydroxymethy) or 2-(2-hydroxyethyl) piperidine, and ketones.

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Applikationshinweise und Protokolle: Gezielte Derivatisierung der Hydroxylgruppe in (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidin

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte technische Anleitung zur chemischen Modifikation der primären Hydroxylgruppe des chiralen Bausteins (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidin. Als vielseitiges Zwischenprodukt, das aus der natürlichen Aminosäure L-Serin gewonnen wird, dient diese Verbindung als wertvolle Plattform für die Synthese komplexer Moleküle, insbesondere in der medizinischen Chemie. Die Fähigkeit, die Hydroxylgruppe selektiv zu funktionalisieren, eröffnet Wege zur Einführung verschiedener funktioneller Gruppen und zur Kopplung mit anderen Molekülen, was für die Entwicklung neuer therapeutischer Wirkstoffe von entscheidender Bedeutung ist.

Einleitung und strategische Überlegungen

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidin ist ein aus L-Serin abgeleitetes, geschütztes Aminoalkohol-Derivat.[1] Die N-Boc- (tert-Butoxycarbonyl) und die Isopropyliden-Schutzgruppen (am Oxazolidinring) maskieren die Amino- bzw. die 1,2-Diol-Funktionalität des ursprünglichen Serin-Rückgrats. Dies ermöglicht eine selektive chemische Manipulation der verbleibenden primären Hydroxylgruppe. Die Derivatisierung an dieser Position ist ein entscheidender Schritt in der Synthese von Naturstoffanaloga, pharmazeutischen Wirkstoffen und chiralen Liganden.

Die Wahl der Derivatisierungsstrategie hängt vom synthetischen Ziel ab. Zu den gängigen Transformationen gehören:

• Veresterung: Einführung einer Acylgruppe zur Bildung eines Esters. Dies kann die Bioverfügbarkeit, die Lipophilie oder die Wirksamkeit eines Moleküls beeinflussen.

• Veretherung: Bildung einer Etherbindung, um stabile, nicht-hydrolysierbare Verknüpfungen zu schaffen.

• Mitsunobu-Reaktion: Eine vielseitige Methode zur Umwandlung von Alkoholen in eine Vielzahl von funktionellen Gruppen, oft unter Inversion der Stereochemie (obwohl dies für eine primäre Hydroxylgruppe nicht relevant ist).[2][3]

• Umwandlung in Sulfonatester: Aktivierung der Hydroxylgruppe als gute Abgangsgruppe (z. B. als Tosylat oder Mesylat) für nachfolgende nukleophile Substitutionsreaktionen.

Die Stabilität der vorhandenen Schutzgruppen unter den jeweiligen Reaktionsbedingungen ist ein kritischer Faktor. Die Boc-Gruppe ist säurelabil, während der Oxazolidinring ebenfalls unter sauren Bedingungen gespalten werden kann. Daher werden typischerweise neutrale oder basische Reaktionsbedingungen bevorzugt.

Experimentelle Protokolle

Die folgenden Protokolle beschreiben bewährte Methoden zur Derivatisierung der Hydroxylgruppe von (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidin.

Veresterung mittels DCC-Kupplung

Die Dicyclohexylcarbodiimid (DCC)-vermittelte Veresterung ist eine klassische und zuverlässige Methode zur Bildung von Estern aus Alkoholen und Carbonsäuren unter milden Bedingungen. Die Zugabe von 4-Dimethylaminopyridin (DMAP) als Katalysator ist entscheidend, um die Reaktion zu beschleunigen.

Protokoll 2.1.1: Synthese von (S)-tert-Butyl-4-(2-acetoxyethyl)-2,2-dimethyloxazolidin-3-carboxylat

• Lösen Sie (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidin (1 Äq.), Essigsäure (1.2 Äq.) und DMAP (0.1 Äq.) in wasserfreiem Dichlormethan (DCM).

• Kühlen Sie die Lösung in einem Eisbad auf 0 °C.

• Fügen Sie eine Lösung von DCC (1.2 Äq.) in wasserfreiem DCM tropfenweise über einen Zeitraum von 15 Minuten hinzu.

• Lassen Sie die Reaktion langsam auf Raumtemperatur erwärmen und rühren Sie über Nacht.

• Der Fortschritt der Reaktion kann mittels Dünnschichtchromatographie (DC) verfolgt werden.

• Nach Abschluss der Reaktion wird der ausgefallene Dicyclohexylharnstoff durch Filtration entfernt.

• Das Filtrat wird nacheinander mit 1 M HCl, gesättigter NaHCO₃-Lösung und gesättigter NaCl-Lösung gewaschen.

• Trocknen Sie die organische Phase über wasserfreiem Na₂SO₄, filtrieren Sie und entfernen Sie das Lösungsmittel im Vakuum.

• Reinigen Sie den Rückstand mittels Säulenchromatographie auf Kieselgel (typischerweise ein Hexan/Ethylacetat-Gradient), um das reine Produkt zu erhalten.

Reagenz	Molare Äquivalente
(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidin	1.0
Carbonsäure (z.B. Essigsäure)	1.2
DCC	1.2
DMAP	0.1
Lösungsmittel	DCM

Tabelle 1: Typische Reagenzienverhältnisse für die DCC-Veresterung.

Kausale Begründung: DCC aktiviert die Carbonsäure durch Bildung eines hochreaktiven O-Acylisoharnstoff-Intermediats. DMAP wirkt als nukleophiler Katalysator, der mit diesem Intermediat reagiert und einen noch reaktiveren Acylpyridinium-Spezies bildet. Der Alkohol greift dann dieses Intermediat an, um den Ester zu bilden, wobei DCC zu Dicyclohexylharnstoff (DCU), einem unlöslichen Nebenprodukt, das leicht abfiltriert werden kann, hydratisiert wird.

Veretherung nach Williamson

Die Williamson-Ethersynthese ist eine robuste Methode zur Herstellung von Ethern, bei der ein Alkohol zunächst in sein Alkoxid umgewandelt und anschließend mit einem Alkylhalogenid umgesetzt wird.[1][4] Die Verwendung einer starken Base wie Natriumhydrid (NaH) ist für die Deprotonierung des primären Alkohols effektiv.

Protokoll 2.2.1: Synthese von (S)-tert-Butyl-4-(2-benzyloxyethyl)-2,2-dimethyloxazolidin-3-carboxylat

• Suspendieren Sie Natriumhydrid (60%ige Dispersion in Mineralöl, 1.5 Äq.) in wasserfreiem Tetrahydrofuran (THF) unter einer inerten Atmosphäre (z. B. Argon).

• Kühlen Sie die Suspension auf 0 °C.

• Fügen Sie eine Lösung von (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidin (1 Äq.) in wasserfreiem THF tropfenweise hinzu.

• Rühren Sie die Mischung bei 0 °C für 30 Minuten und lassen Sie sie dann auf Raumtemperatur erwärmen, bis die Wasserstoffentwicklung aufhört.

• Fügen Sie Benzylbromid (1.2 Äq.) tropfenweise bei Raumtemperatur hinzu.

• Erhitzen Sie die Reaktionsmischung unter Rückfluss, bis die Umsetzung vollständig ist (Überwachung durch DC).

• Kühlen Sie die Reaktion ab und löschen Sie überschüssiges NaH vorsichtig durch langsame Zugabe von Wasser oder Ethanol.

• Extrahieren Sie das Produkt mit Ethylacetat.

• Waschen Sie die vereinigten organischen Phasen mit Wasser und gesättigter NaCl-Lösung.

• Trocknen Sie die organische Phase über Na₂SO₄, filtrieren Sie und konzentrieren Sie sie im Vakuum.

• Reinigen Sie das Rohprodukt durch Säulenchromatographie.

Kausale Begründung: NaH ist eine nicht-nukleophile starke Base, die den Alkohol irreversibel zum entsprechenden Natriumalkoxid deprotoniert. Dieses Alkoxid ist ein starkes Nukleophil, das das Alkylhalogenid (hier Benzylbromid) in einer Sₙ2-Reaktion angreift, um die Etherbindung zu bilden.[5] THF ist ein geeignetes aprotisches Lösungsmittel, das die Reaktanten löst und nicht mit der starken Base reagiert.

Mitsunobu-Reaktion

Die Mitsunobu-Reaktion ermöglicht die Umwandlung eines Alkohols in eine Vielzahl von funktionellen Gruppen, einschließlich Estern und Aziden, unter milden, neutralen Bedingungen.[6][7] Sie ist besonders nützlich, wenn säure- oder basenempfindliche funktionelle Gruppen vorhanden sind.

Protokoll 2.3.1: Synthese eines Esters mittels Mitsunobu-Reaktion

• Lösen Sie (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidin (1 Äq.), die gewünschte Carbonsäure (z. B. Benzoesäure, 1.5 Äq.) und Triphenylphosphin (PPh₃, 1.5 Äq.) in wasserfreiem THF.

• Kühlen Sie die Lösung auf 0 °C.

• Fügen Sie Diisopropylazodicarboxylat (DIAD) oder Diethylazodicarboxylat (DEAD) (1.5 Äq.) tropfenweise hinzu, sodass die Temperatur unter 5 °C bleibt.

• Lassen Sie die Reaktion langsam auf Raumtemperatur erwärmen und rühren Sie über Nacht.

• Überwachen Sie den Reaktionsverlauf mittels DC.

• Entfernen Sie das Lösungsmittel im Vakuum.

• Der Rückstand kann direkt durch Säulenchromatographie gereinigt werden, um das Produkt von den Nebenprodukten Triphenylphosphinoxid und dem hydrierten Azodicarboxylat zu trennen.

Abbildung 1: Allgemeiner Arbeitsablauf der Mitsunobu-Reaktion.

Kausale Begründung: PPh₃ greift das Azodicarboxylat nukleophil an und bildet ein Betain-Intermediat. Dieses deprotoniert die Carbonsäure. Der Alkohol wird dann durch das Phosphonium-Intermediat aktiviert, wodurch eine gute Abgangsgruppe (ein Oxyphosphonium-Ion) entsteht. Das Carboxylat-Anion fungiert als Nukleophil und substituiert die aktivierte Hydroxylgruppe in einer Sₙ2-Reaktion, was zum gewünschten Ester führt.[8] Die treibende Kraft der Reaktion ist die Bildung der sehr stabilen Phosphor-Sauerstoff-Doppelbindung im Triphenylphosphinoxid.

Umwandlung in Sulfonatester

Die Umwandlung der Hydroxylgruppe in ein Tosylat (OTs) oder Mesylat (OMs) macht sie zu einer exzellenten Abgangsgruppe für nachfolgende Sₙ2-Reaktionen. Dies ist ein entscheidender Schritt zur Einführung von Nukleophilen wie Aziden, Cyaniden oder Aminen.

Protokoll 2.4.1: Synthese von (S)-tert-Butyl-2,2-dimethyl-4-(2-(tosyloxy)ethyl)oxazolidin-3-carboxylat

• Lösen Sie (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidin (1 Äq.) in wasserfreiem DCM oder Pyridin.

• Kühlen Sie die Lösung auf 0 °C.

• Fügen Sie Triethylamin (1.5 Äq., falls DCM als Lösungsmittel verwendet wird) und anschließend p-Toluolsulfonylchlorid (TsCl, 1.2 Äq.) portionsweise hinzu.

• Rühren Sie die Reaktion bei 0 °C für 1-2 Stunden und lassen Sie sie dann auf Raumtemperatur erwärmen.

• Überwachen Sie die Reaktion mittels DC.

• Nach Abschluss der Reaktion, verdünnen Sie die Mischung mit DCM und waschen Sie sie nacheinander mit Wasser, 1 M HCl (um überschüssige Base zu entfernen), gesättigter NaHCO₃-Lösung und gesättigter NaCl-Lösung.

• Trocknen Sie die organische Phase über Na₂SO₄, filtrieren Sie und entfernen Sie das Lösungsmittel im Vakuum.

• Das Produkt ist oft ausreichend rein für die nächste Stufe, kann aber bei Bedarf durch Umkristallisation oder Säulenchromatographie weiter gereinigt werden.

Kausale Begründung: Die Base (Triethylamin oder Pyridin) neutralisiert den während der Reaktion entstehenden Chlorwasserstoff (HCl) und katalysiert die Reaktion.[9][10] Der Alkohol greift den elektrophilen Schwefel des Tosylchlorids an, was zur Verdrängung des Chloridions und zur Bildung des Tosylatesters führt.[11]

Charakterisierung der Derivate

Die erfolgreiche Derivatisierung wird durch Standard-Analysemethoden bestätigt.

• ¹H-NMR-Spektroskopie: Das Verschwinden des Tripletts, das dem Hydroxyl-Proton des Ausgangsmaterials entspricht, ist ein klares Indiz. Neue Signale, die den eingeführten Gruppen entsprechen (z. B. ein Singulett um 2.0 ppm für eine Acetylgruppe, aromatische Protonen für eine Benzyl- oder Tosylgruppe), werden erwartet. Die Protonen der Ethylenkette (-CH₂-CH₂-O-), die an das neu gebildete Zentrum gebunden sind, zeigen typischerweise eine Verschiebung zu tieferem Feld.

• ¹³C-NMR-Spektroskopie: Das Signal des an den Sauerstoff gebundenen Kohlenstoffatoms der Ethylenkette (-CH₂-O-) wird nach der Derivatisierung zu tieferem Feld verschoben. Neue Signale, die von den eingeführten funktionellen Gruppen stammen, sind ebenfalls sichtbar.

• Massenspektrometrie (MS): Das Molekülionen-Peak des Produkts sollte der erwarteten Masse des Derivats entsprechen.

• Infrarotspektroskopie (IR): Das Verschwinden der breiten O-H-Streckschwingungsbande um 3400 cm⁻¹ des Alkohols ist charakteristisch. Neue Banden, wie z. B. eine starke C=O-Streckschwingung um 1735 cm⁻¹ für Ester oder S=O-Streckschwingungen für Sulfonate, treten auf.

Nachfolgende Transformationen und Entschützung

Die derivatisierte Verbindung kann in weiteren Syntheseschritten verwendet werden. Am Ende einer Synthesesequenz kann die Entfernung der Schutzgruppen erforderlich sein.

Abbildung 2: Schematische Darstellung der globalen Entschützung.

Die N-Boc-Gruppe wird typischerweise unter sauren Bedingungen entfernt, z. B. mit Trifluoressigsäure (TFA) in DCM oder mit Chlorwasserstoff in Methanol oder Dioxan.[12] Diese Bedingungen führen in der Regel auch zur Spaltung des säurelabilen Oxazolidinrings, wodurch die 1,2-Diol-Funktionalität des ursprünglichen Serin-Gerüsts wieder freigesetzt wird. Dies führt zu einer globalen Entschützung und liefert das finale, modifizierte Aminoalkohol-Produkt.[8][13]

Fazit

Die Derivatisierung der primären Hydroxylgruppe in (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidin ist ein entscheidender strategischer Schritt in der Synthese von chiralen Molekülen. Die hier vorgestellten Protokolle für Veresterung, Veretherung, Mitsunobu-Reaktion und Sulfonierung bieten zuverlässige und vielseitige Methoden zur Funktionalisierung dieses wichtigen Bausteins. Eine sorgfältige Auswahl der Reaktionsbedingungen unter Berücksichtigung der Stabilität der Schutzgruppen ist der Schlüssel zum synthetischen Erfolg. Die Fähigkeit, diese Transformationen effizient durchzuführen, erweitert das Arsenal des synthetischen Chemikers erheblich und erleichtert die Entwicklung neuer, komplexer und biologisch aktiver Verbindungen.

Referenzen

• Mitsunobu, O. The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis1981 , 1981 (01), 1–28.

• AAPPTec. N-Terminal Deprotection - Fmoc removal.

• Kuttan, A. et al. Ceric Ammonium Nitrate (CAN) Mediated Esterification of N-Boc Amino Acids Allows Either Retention or Removal of the N-Boc Group. ResearchGate2025 .

• University of Wisconsin-Madison. The Williamson Ether Synthesis.

• Orita, A. et al. Water-solvent method for tosylation and mesylation of primary alcohols promoted by KOH and catalytic amines. Green Chemistry2008 .

• Sajiki, H. et al. Simple and mild esterification of N-protected amino acids with nearly equimolar amounts of alcohols using 1-tert. ElectronicsAndBooks.

• Organic Chemistry Portal. Boc-Protected Amino Groups.

• Asante, V. et al. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Institutes of Health2020 .

• El-Mekabaty, A. A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Semantic Scholar2012 .

• Quiñonez, J. Amino acid C-tosylation? ResearchGate2015 .

• University of Michigan. 3: Esterification (Experiment). Chemistry LibreTexts2021 .

• Hudson, D. et al. Use of the Mitsunobu Reaction in the Synthesis of Orthogonally Protected a,b-Diaminopropionic Acids.

• Total Synthesis. Boc Protecting Group: N-Boc Protection & Deprotection Mechanism.

• Utah Tech University. Williamson Ether Synthesis.

• Ashenhurst, J. The Williamson Ether Synthesis. Master Organic Chemistry2014 .

• Ashenhurst, J. Tosylates And Mesylates. Master Organic Chemistry2015 .

• Shih, I.-L. et al. Enzymes catalyzed esterification of N-protected amino acids with secondary alcohols. ResearchGate2025 .

• Organic Chemistry Portal. Sulfonate synthesis by sulfonylation (tosylation).

• Khadse, S. & Chaudhari, P. Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. TSI Journals2015 .

• Organic Synthesis. Alcohol to Tosylate using Tosyl Cl, base.

• Organic Chemistry Portal. Mitsunobu Reaction.

• TCI Chemicals. Mitsunobu Reaction.

• Batool, M. et al. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. National Institutes of Health.

• LibreTexts. Williamson Ether Synthesis. Chemistry LibreTexts2023 .

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. Mitsunobu Reaction [organic-chemistry.org]
• 3. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. tandfonline.com [tandfonline.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Water-solvent method for tosylation and mesylation of primary alcohols promoted by KOH and catalytic amines - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. total-synthesis.com [total-synthesis.com]
• 13. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Asymmetric Alkylation using (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The quest for enantiomerically pure compounds is a cornerstone of modern drug discovery and development. Chiral auxiliaries remain a powerful and reliable tool for introducing stereocenters with high fidelity. This document provides a detailed technical guide on the application of the chiral auxiliary, (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine , in asymmetric alkylation reactions. While specific literature precedents for this particular auxiliary are not abundant, the principles governing its stereodirecting influence are well-established within the broader family of N-acyloxazolidinones. This guide will synthesize these established principles to provide a comprehensive operational framework, from the underlying mechanistic rationale to detailed, actionable protocols for laboratory execution.

Introduction: The Strategic Advantage of Chiral Auxiliaries

Asymmetric synthesis is pivotal in the creation of single-enantiomer pharmaceutical agents, as the physiological activity of a drug is often confined to one specific stereoisomer. Chiral auxiliaries are stereogenic molecules that are temporarily incorporated into a prochiral substrate to direct a subsequent chemical transformation in a diastereoselective manner.[1] The auxiliary is then cleaved and can ideally be recovered, having imparted its stereochemical information to the substrate. Oxazolidinones, popularized by David A. Evans, are a prominent class of chiral auxiliaries that have demonstrated exceptional efficacy in a variety of carbon-carbon bond-forming reactions, including asymmetric alkylation.[1]

The subject of this guide, (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine , offers a unique structural motif within this class. The presence of the N-Boc protecting group and the 2,2-dimethyl substitution pattern are expected to influence the conformation of the critical enolate intermediate, thereby ensuring high levels of stereocontrol.

The Cornerstone of Stereocontrol: Mechanistic Insights

The remarkable stereoselectivity of N-acyloxazolidinone-mediated alkylations stems from the formation of a rigid, chelated enolate intermediate. This conformation effectively shields one face of the enolate, compelling the electrophile to approach from the less sterically encumbered direction.

The generally accepted mechanism involves the following key steps:

• Acylation of the Auxiliary: The chiral auxiliary is first acylated with a carboxylic acid derivative (typically an acid chloride or anhydride) to form the corresponding N-acyloxazolidinone.

• Formation of the (Z)-Enolate: Deprotonation of the α-proton of the acyl group with a strong, non-nucleophilic base, such as lithium diisopropylamide (LDA) or sodium bis(trimethylsilylamide) (NaHMDS), leads to the formation of a lithium or sodium enolate. The chelation between the metal cation and the two oxygen atoms of the oxazolidinone system locks the enolate into a rigid (Z)-conformation.

• Diastereoselective Alkylation: The subsequent introduction of an alkylating agent (e.g., an alkyl halide) results in a highly diastereoselective SN2 reaction. The bulky substituent at the C4 position of the oxazolidinone ring directs the incoming electrophile to the opposite face of the enolate.

• Cleavage of the Auxiliary: Following the alkylation, the chiral auxiliary is cleaved from the newly synthesized chiral carboxylic acid derivative, which can then be carried forward in a synthetic sequence.

Visualizing the Mechanism of Stereodirection

Caption: Workflow for Asymmetric Alkylation.

Experimental Protocols

The following protocols are presented as a general guide and may require optimization based on the specific substrate and electrophile used. All reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Protocol 1: Acylation of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

This procedure describes a standard method for attaching the acyl group to the chiral auxiliary.

Materials:

• (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) solution in hexanes

• Acyl chloride (R-COCl)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (1.0 eq) and anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.05 eq) dropwise via syringe. Stir the solution for 30 minutes at -78 °C.

• Add the acyl chloride (1.1 eq) dropwise. Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the N-acyl oxazolidinone.

Protocol 2: Diastereoselective Alkylation of the N-Acyl Auxiliary

This protocol details the crucial stereocenter-forming step.

Materials:

• N-Acyl-(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

• Anhydrous tetrahydrofuran (THF)

• Lithium diisopropylamide (LDA) or Sodium bis(trimethylsilylamide) (NaHMDS) solution in THF

• Alkyl halide (R'-X)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the N-acyl oxazolidinone (1.0 eq) and anhydrous THF.

• Cool the solution to -78 °C.

• Slowly add LDA or NaHMDS (1.1 eq) dropwise. Stir the solution for 30-60 minutes at -78 °C to ensure complete enolate formation.

• Add the alkyl halide (1.2 eq) dropwise. Stir the reaction mixture at -78 °C for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Quench the reaction at -78 °C with saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the alkylated product. The diastereomeric ratio can be determined by ¹H NMR spectroscopy or chiral HPLC analysis of the crude product.

Protocol 3: Cleavage of the Chiral Auxiliary

This final step liberates the desired chiral product and allows for the recovery of the auxiliary. A variety of cleavage conditions can be employed depending on the desired final product (e.g., carboxylic acid, alcohol, or amide). A common method to obtain the carboxylic acid is presented here.

Materials:

• Alkylated N-acyl oxazolidinone

• Tetrahydrofuran (THF)

• Water

• 30% Hydrogen peroxide (H₂O₂)

• Lithium hydroxide (LiOH)

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

Procedure:

• Dissolve the alkylated N-acyl oxazolidinone (1.0 eq) in a mixture of THF and water (e.g., 4:1 v/v).

• Cool the solution to 0 °C in an ice bath.

• Add 30% hydrogen peroxide (4.0 eq) dropwise, followed by an aqueous solution of lithium hydroxide (2.0 eq).

• Stir the reaction mixture vigorously at 0 °C for 1-2 hours.

• Quench the excess peroxide by adding saturated aqueous Na₂SO₃ solution.

• Concentrate the mixture under reduced pressure to remove the THF.

• Wash the aqueous residue with diethyl ether (2x) to recover the chiral auxiliary.

• Acidify the aqueous layer to pH 1-2 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate or dichloromethane (3x).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate to afford the chiral carboxylic acid.

Data Presentation: Expected Outcomes

Parameter	Typical Range for Oxazolidinone Auxiliaries	Notes
Diastereomeric Ratio (d.r.)	>95:5	Often exceeding 99:1 for reactive electrophiles.
Chemical Yield (Alkylation)	70-95%	Dependent on the substrate and electrophile.
Chemical Yield (Cleavage)	>90%	Generally high-yielding.
Auxiliary Recovery	>90%	An important factor for the cost-effectiveness of the method.

Applications in Drug Development

The synthesis of enantiomerically pure α-substituted carboxylic acids and their derivatives is a common challenge in the synthesis of complex pharmaceutical agents. The methodology described herein provides a robust and predictable route to such intermediates. These chiral building blocks are found in a wide array of drug classes, including anti-inflammatory agents, antibiotics, and anti-cancer drugs. The ability to reliably set a stereocenter early in a synthetic route is a significant advantage in the efficient construction of complex target molecules.

Troubleshooting

Problem	Potential Cause	Suggested Solution
Low yield of N-acyl auxiliary	Incomplete deprotonation or side reactions with the acyl chloride.	Ensure the use of freshly titrated n-BuLi and high-purity acyl chloride.
Low diastereoselectivity	Incomplete formation of the (Z)-enolate; equilibration of the enolate.	Ensure the use of a strong, non-nucleophilic base and maintain low temperatures (-78 °C) during enolate formation and alkylation.
Incomplete alkylation	Unreactive alkyl halide; steric hindrance.	Use a more reactive electrophile (e.g., iodide instead of bromide); consider longer reaction times or slightly elevated temperatures (e.g., -40 °C), though this may impact diastereoselectivity.
Low yield on cleavage	Incomplete reaction; decomposition of the product.	Ensure sufficient equivalents of LiOH and H₂O₂ are used; maintain 0 °C during the reaction.

References

• Evans, D. A.; et al. (1982). Stereoselective Aldol Condensations via Boron Enolates. Journal of the American Chemical Society, 104(6), 1737–1739. [Link]

• Smith, T. E., et al. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates. Journal of Chemical Education, 85(5), 695. [Link]

• Wikipedia. (2023). Chiral auxiliary. [Link]

• Ager, D. J., Prakash, I., & Schaad, D. R. (1996). Chiral Oxazolidinones in Asymmetric Synthesis. Chemical Reviews, 96(2), 835–876. [Link]

• Pu, L. (1998). The chemistry of chiral oxazolidinones. Tetrahedron: Asymmetry, 9(9), 1457-1509. [Link]

• Gage, J. R., & Evans, D. A. (1990). Diastereoselective aldol condensation using a chiral oxazolidinone auxiliary: (2S,3R)-3-hydroxy-3-phenyl-2-methylpropanoic acid. Organic Syntheses, 68, 83. [Link]

• Ghosh, A. K., et al. (2012). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Advances, 2(24), 8965-8995. [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

Answering your request, here is a technical support center with troubleshooting guides and FAQs.

Introduction

Welcome to the technical support guide for the synthesis of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine. This valuable chiral building block is synthesized in a two-step sequence from (S)-2-amino-1,4-butanediol. While the synthesis appears straightforward, achieving high yields consistently requires careful control of reaction conditions and an understanding of potential side reactions.

This guide is designed for researchers, chemists, and process development professionals. It provides in-depth, field-tested insights, troubleshooting protocols, and answers to frequently encountered challenges. Our approach is grounded in chemical principles to not only solve immediate experimental issues but also to empower you with the knowledge to proactively optimize your synthesis.

Overall Synthetic Workflow

The synthesis proceeds via two primary transformations:

• Oxazolidine Formation: Cyclization of (S)-2-amino-1,4-butanediol with an acetone source to form the heterocyclic core.

• N-Boc Protection: Installation of the tert-butyloxycarbonyl (Boc) group onto the ring's secondary amine.

Caption: Overall two-step synthesis workflow.

Part 1: Troubleshooting Oxazolidine Formation

The formation of the oxazolidine ring is a reversible condensation reaction. Maximizing the yield hinges on effectively shifting the reaction equilibrium toward the product.

FAQ 1: My yield for the first step is low. What are the common causes and solutions?

Low yield in this step is almost always traced back to three factors: reaction equilibrium, water content, or reagent quality.

The reaction of an amino alcohol with a ketone produces water as a byproduct. According to Le Châtelier's principle, this water must be removed to drive the reaction to completion.

• Expert Insight: While acetone is the direct reactant, using 2,2-dimethoxypropane (DMP) is a superior strategy.[1] DMP reacts with the byproduct water (or any trace water) to form acetone and methanol, effectively acting as both the ketone source and a water scavenger. This drives the equilibrium forward far more efficiently than simply using acetone and a physical water removal method like a Dean-Stark trap.

• Solution:

  • Switch to 2,2-Dimethoxypropane (DMP): Use DMP as your acetone source. A slight excess (1.5-2.0 equivalents) is often beneficial.

  • Use an Acid Catalyst: A catalytic amount of an acid like p-toluenesulfonic acid (PTSA) or boron trifluoride etherate (BF₃·OEt₂) is required to protonate the ketone, making it more electrophilic.[2]

  • Optimize Temperature: The reaction is typically run at room temperature to reflux, depending on the solvent. Monitor by TLC until the starting amino alcohol is consumed.

Oxazolidines are susceptible to hydrolysis back to the starting amino alcohol and ketone, a reaction that is accelerated under acidic aqueous conditions.[3] A non-anhydrous or acidic workup can significantly reduce your isolated yield.

• Expert Insight: The nitrogen atom in the oxazolidine ring is basic. If you perform an acidic aqueous wash, you will protonate the ring, making it highly susceptible to cleavage.

• Solution:

  • Anhydrous Workup: After the reaction is complete, quench the acid catalyst with a slight excess of a non-aqueous base like triethylamine (TEA).

  • Filter, Don't Wash: Remove the resulting ammonium salt by filtration.

  • Evaporate Directly: Remove the solvent and excess volatiles under reduced pressure. The crude product is often pure enough for the next step. If purification is necessary, use chromatography on silica gel that has been neutralized with TEA.

Caption: Troubleshooting logic for oxazolidine formation.

Part 2: Troubleshooting N-Boc Protection

The protection of the secondary amine within the oxazolidine ring is typically a high-yielding reaction. Issues that arise are often related to reagent stoichiometry, base selection, or purification challenges.

FAQ 2: The Boc-protection step is inefficient or failing. Why?

An inefficient Boc protection usually points to suboptimal reaction conditions or degradation of the starting material.

• Expert Insight: The secondary amine of the oxazolidine is sterically hindered by the adjacent gem-dimethyl group. While it is still nucleophilic, the reaction may require slightly more forcing conditions or a more effective base than a simple primary amine protection. The reaction mechanism involves the amine attacking the Boc anhydride, with a base then deprotonating the resulting ammonium intermediate.[4]

• Solution:

  • Reagent Stoichiometry: Use a slight excess of Di-tert-butyl dicarbonate ((Boc)₂O), typically 1.1-1.2 equivalents.

  • Base Selection: A non-nucleophilic organic base like triethylamine (TEA) is common. However, for hindered amines, 4-dimethylaminopyridine (DMAP) can be used as a catalyst to accelerate the reaction.[5] Alternatively, using a biphasic system with a base like sodium bicarbonate (NaHCO₃) in water and the substrate in an organic solvent (like DCM) is a very effective and clean method.[6]

  • Solvent and Temperature: Aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are standard. Most reactions proceed well at room temperature within a few hours.

FAQ 3: I'm having difficulty purifying the final product. What's the best approach?

The final product, (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, is often a viscous oil, making crystallization difficult. The main impurities are typically excess (Boc)₂O and its byproduct, tert-butanol.

• Expert Insight: The key is a workup designed to remove both unreacted anhydride and the alcoholic byproduct, followed by standard chromatography.

• Solution:

  • Quench Excess (Boc)₂O: After the reaction is complete (as monitored by TLC), a dilute aqueous wash with sodium bicarbonate (NaHCO₃) can help hydrolyze any remaining anhydride.

  • Aqueous Workup: Perform a standard aqueous workup. Wash the organic layer sequentially with dilute acid (e.g., 1M HCl) to remove the organic base (like TEA), followed by saturated NaHCO₃ solution, and finally brine. The oxazolidine ring is significantly more stable to acid once the N-Boc group is installed, but prolonged contact with strong acid should still be avoided.

  • Chromatography: Purify the crude product by flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes is typically effective for separation.

Optimized Experimental Protocols

These protocols are designed to be self-validating and robust, incorporating the insights discussed above.

Protocol 1: Synthesis of (S)-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

• To a stirred solution of (S)-2-amino-1,4-butanediol (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.2 M) under a nitrogen atmosphere, add 2,2-dimethoxypropane (1.5 eq).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (PTSA, 0.02 eq).

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by TLC, observing the consumption of the starting material.

• Once the reaction is complete, add triethylamine (TEA, 0.03 eq) to neutralize the PTSA catalyst.

• Stir for 10 minutes. The formation of a white precipitate (triethylammonium tosylate) may be observed.

• Filter the mixture through a pad of Celite®, washing the pad with a small amount of DCM.

• Concentrate the filtrate under reduced pressure to yield the crude product as a pale yellow oil. The material is typically used in the next step without further purification.

Protocol 2: Synthesis of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

• Dissolve the crude (S)-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (1.0 eq) in dichloromethane (DCM, approx. 0.2 M).

• To this solution, add triethylamine (1.5 eq) followed by di-tert-butyl dicarbonate ((Boc)₂O, 1.2 eq). A catalytic amount of DMAP (0.05 eq) can be added to accelerate the reaction.

• Stir the mixture at room temperature for 2-4 hours. Monitor the reaction by TLC until the starting oxazolidine is consumed.

• Dilute the reaction mixture with DCM and transfer to a separatory funnel.

• Wash the organic layer sequentially with water (2x), saturated aqueous NaHCO₃ (1x), and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the resulting residue by flash column chromatography (e.g., 20-40% Ethyl Acetate in Hexanes) to afford the final product as a clear, viscous oil.

Parameter	Step 1: Oxazolidine Formation	Step 2: N-Boc Protection	Rationale
Key Reagent	2,2-Dimethoxypropane (DMP)	Di-tert-butyl dicarbonate	DMP acts as both ketone source and water scavenger.[1] (Boc)₂O is the standard reagent for Boc protection.[6]
Catalyst/Base	PTSA (catalytic)	Triethylamine (Base)	Acid catalysis is required to activate the ketone. A non-nucleophilic base prevents side reactions with (Boc)₂O.
Solvent	Anhydrous DCM or THF	DCM or THF	Aprotic, anhydrous solvents prevent hydrolysis and side reactions.
Temperature	Room Temperature	Room Temperature	Mild conditions are sufficient and prevent potential degradation.
Workup	Anhydrous (TEA quench, filter)	Aqueous Wash Sequence	Prevents hydrolysis of the acid-labile oxazolidine.[3] Removes excess reagents and byproducts effectively.

Table 1: Summary of Optimized Reaction Parameters.

References

• Khadse, S., & Chaudhari, P. (2015). Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. Chemical Technology: An Indian Journal, 10(4), 132-135. [Link]

• Grassi, L. (2014). Can anyone help with resin hydrolysis of oxazolidine ring? ResearchGate. [Link]

• White, M. C., et al. (2014). N-Boc Amines to Oxazolidinones via Pd(II)/Bis-sulfoxide/Brønsted Acid Co-Catalyzed Allylic C–H Oxidation. Journal of the American Chemical Society. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Andrade, C. K. Z., et al. (2021). Solvent-Assisted Catalysis: Water Promotes Ring Closure Formation of 2-Oxazolidinone from Amino Acid Derived N-Boc-Epoxide. ACS Omega. [Link]

• Fife, T. H., & Hagopian, L. (1968). Oxazolidine hydrolysis. Participation of solvent and buffer in ring opening. Journal of the American Chemical Society. [Link]

• Wikipedia contributors. (n.d.). Oxazolidine. Wikipedia. [Link]

• Dondoni, A., & Perrone, D. (2004). Synthesis of 1,1-dimethylethyl (s)-4-formyl-2,2-dimethyl-3-oxazolidinecarboxylate by oxidation of the alcohol. Organic Syntheses, Coll. Vol. 10, p.320 (2004); Vol. 77, p.64 (2000). [Link]

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O). [Link]

• Wikipedia contributors. (n.d.). Tert-Butyloxycarbonyl protecting group. Wikipedia. [Link]

• Organic Chemistry Portal. Protective Groups. [Link]

• House, H. O., & Dondoni, A. (2004). Synthesis of 1,1-dimethylethyl (s)-4-formyl-2,2-dimethyl-3-oxazolidinecarboxylate by oxidation of the alcohol. Organic Syntheses. [Link]

• MDPI. (2020). Chirality Transfer and Oxazolidine Formation in Reaction of L and D Enantiomers of β-Hydroxy Amino Acids with Nitrogenous Carboxaldehydes and Nickel(II). Molecules. [Link]

• MDPI. (2021). Effects of an Acetic Acid and Acetone Mixture on the Characteristics and Scaffold–Cell Interaction of Electrospun Polycaprolactone Membranes. Polymers. [Link]

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• 5. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 6. Amine Protection / Deprotection [fishersci.co.uk]

Troubleshooting guide for reactions with (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

Welcome to the technical support center for (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (CAS 147959-18-0). This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of using this valuable chiral building block. As a derivative of L-serine, this reagent offers a unique combination of protected functional groups, making it a powerful intermediate in asymmetric synthesis. However, its multi-functional nature requires a nuanced understanding to achieve desired outcomes. This document provides in-depth troubleshooting advice and validated protocols based on established chemical principles and field experience.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling, stability, and fundamental properties of the reagent.

Question: How should I properly store and handle (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine? Answer: The compound should be stored at room temperature in a dry, well-sealed container.[1][2] It is a solid at room temperature.[3] While generally stable, its two primary protecting groups—the N-Boc and the oxazolidine (acetonide)—are sensitive to acidic conditions. Avoid exposure to strong acids during storage and handling unless deprotection is intended.

Question: How stable is the stereocenter at the C4 position? Is there a risk of epimerization? Answer: The (S)-stereocenter at the C4 position is generally stable under neutral or acidic conditions. However, a significant risk of epimerization arises if the adjacent primary alcohol is oxidized to an aldehyde. The resulting alpha-proton becomes acidic and can be abstracted under basic conditions, leading to racemization. This is a well-documented challenge for the closely related Garner's aldehyde.[4][5][6] Therefore, any reaction, particularly oxidation, must be carefully planned to avoid basic conditions or should be run at low temperatures to minimize this risk.

Question: What are the primary reactive sites on this molecule? Answer: The molecule has three key functional areas:

• Primary Hydroxyl Group (-CH₂OH): This is the most common site for transformations, such as oxidation to an aldehyde or carboxylic acid, esterification, or etherification.

• N-Boc Group: A robust amine protecting group that is stable to most basic and nucleophilic conditions but is readily cleaved by moderate to strong acids.[7][8][9]

• Oxazolidine Ring: This acetonide protects the 1,2-amino alcohol functionality derived from serine. It is highly sensitive to acid-catalyzed hydrolysis, often under milder conditions than those required for Boc group removal.[10][11][12]

Section 2: Troubleshooting Guide for Key Reactions

This section is structured in a question-and-answer format to directly address specific problems you may encounter during your experiments.

Oxidation of the Primary Alcohol

The conversion of the primary alcohol to an aldehyde or carboxylic acid is a frequent and critical step.

Question: My oxidation reaction to the corresponding aldehyde is low-yielding or failing. What are the common causes? Answer: Low yields in this oxidation can stem from several factors. The primary suspects are incompatible reaction conditions leading to deprotection, epimerization, or simply an incomplete reaction.

• Incompatible Reagents: Strongly acidic oxidizing agents (e.g., Jones reagent, CrO₃/H₂SO₄) are not recommended. They will readily cleave the acid-sensitive oxazolidine and Boc protecting groups.[13]

• Incomplete Reaction: Milder conditions, while necessary, may require longer reaction times or careful temperature control. Monitor the reaction progress diligently using TLC or LC-MS.

• Product Instability: The resulting aldehyde is prone to epimerization, especially during workup if basic solutions (e.g., saturated sodium bicarbonate) are used aggressively or for prolonged periods.[14] It is also more sensitive than the starting alcohol, so extended reaction times can lead to degradation.

Question: I am observing significant over-oxidation to the carboxylic acid. How can I improve selectivity for the aldehyde? Answer: Over-oxidation is a classic challenge. To favor the aldehyde, you must use a carefully chosen oxidation system that stops at the aldehyde stage.

• Recommended Methods: Swern oxidation (oxalyl chloride/DMSO) or Dess-Martin Periodinane (DMP) are highly reliable for this transformation as they are performed under non-aqueous, mildly acidic, or neutral conditions at low temperatures.

• TEMPO-based Systems: While effective, some copper/TEMPO catalyst systems use bases like DBU, which can cause significant epimerization of the product aldehyde.[14] If using a TEMPO-based protocol, ensure it is one validated for sensitive chiral aldehydes.

Question: My final product shows a loss of optical purity or the presence of a new diastereomer. What happened? Answer: This is almost certainly due to epimerization of the stereocenter adjacent to the newly formed carbonyl group. The alpha-proton on the carbon bearing the aldehyde is now acidic and can be removed by base, leading to racemization.

• Causality: The root cause is exposure to basic conditions, either during the reaction itself (e.g., using a strong amine base at elevated temperatures) or during aqueous workup.

• Solution:

  • Strictly control the temperature of your reaction, keeping it at -78 °C for Swern or 0 °C to room temperature for DMP.

  • During workup, use a buffered or weakly basic solution (e.g., a cold, dilute NaHCO₃ solution) and minimize contact time.

  • Avoid strong bases like DBU, NaOH, or K₂CO₃ in both the reaction and workup steps.

Deprotection Strategies

The differential acid lability of the Boc and oxazolidine groups is the key to selective deprotection.

Question: How can I selectively remove the Boc group while leaving the oxazolidine ring intact? Answer: This is challenging due to the similar nature of the protecting groups but is achievable. The strategy relies on using anhydrous acidic conditions that are just strong enough to cleave the carbamate without significantly hydrolyzing the acetonide.

• Mechanism: The Boc group is cleaved by acid via protonation and subsequent formation of a stable tert-butyl cation.[7][8] The oxazolidine hydrolysis is also acid-catalyzed but generally requires the presence of water to proceed efficiently.[10][11]

• Recommended Conditions:

  • Trifluoroacetic acid (TFA) in an anhydrous solvent like dichloromethane (DCM) is the standard method. Use a low concentration of TFA (e.g., 10-20% v/v) at 0 °C and monitor the reaction carefully by TLC to stop it before significant oxazolidine cleavage occurs.

  • Milder alternatives like using oxalyl chloride in methanol have also been reported for Boc deprotection and may offer higher selectivity.[15]

Question: What is the best way to selectively hydrolyze the oxazolidine ring? Answer: The oxazolidine is significantly more labile to aqueous acid than the Boc group. This allows for highly selective cleavage.

• Mechanism: As a cyclic acetal, the oxazolidine undergoes rapid acid-catalyzed hydrolysis in the presence of water.[10][12]

• Recommended Conditions: A biphasic mixture of an organic solvent (like THF or DCM) with a dilute aqueous acid is effective.

  • Reagents: 1M HCl (aq), 80% acetic acid (aq), or p-toluenesulfonic acid (pTSA) in wet acetone.

  • Procedure: Stir the starting material in a suitable solvent and add the aqueous acid at room temperature. The reaction is typically complete within a few hours.

Question: I need to remove both protecting groups simultaneously. What is the most efficient protocol? Answer: For complete deprotection to yield (S)-2-amino-4-hydroxybutanoic acid derivatives, use strong acidic conditions.

• Recommended Conditions:

  • Treat the substrate with a high concentration of TFA (50-95%) in DCM at room temperature.[9]

  • Alternatively, using 4-6 M HCl in an alcohol solvent (like methanol or isopropanol) or dioxane will also effectively cleave both groups.

Section 3: Protocols & Methodologies

Protocol 1: Swern Oxidation to (S)-tert-butyl 4-(2-oxoethyl)-2,2-dimethyloxazolidine-3-carboxylate

This protocol provides a reliable method for the oxidation of the primary alcohol to the aldehyde while minimizing epimerization.

• Preparation: In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), dissolve oxalyl chloride (1.2 eq.) in anhydrous DCM (approx. 0.2 M) and cool to -78 °C (acetone/dry ice bath).

• Activator Formation: Add anhydrous DMSO (2.5 eq.) dropwise via syringe. Stir the mixture for 15 minutes at -78 °C.

• Substrate Addition: Dissolve (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (1.0 eq.) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture. Stir for 45-60 minutes at -78 °C.

• Quenching: Add triethylamine (TEA) (5.0 eq.) dropwise. The mixture may become thick. After 15 minutes at -78 °C, remove the cooling bath and allow the reaction to warm to room temperature over 30 minutes.

• Workup: Add water to the reaction mixture and transfer to a separatory funnel. Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude aldehyde is often sensitive. Purify quickly via flash column chromatography on silica gel, using a hexane/ethyl acetate gradient. Note: Some chemists add 1% TEA to the eluent to prevent streaking on silica, but for this epimerizable aldehyde, it is best to use neutral solvents.

Protocol 2: Selective Hydrolysis of the Oxazolidine Ring

This protocol details the removal of the acetonide to reveal the 1,2-amino alcohol.

• Reaction Setup: Dissolve the starting material (1.0 eq.) in a mixture of THF and water (e.g., a 4:1 ratio).

• Acid Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate (pTSA, 0.1 eq.) or a stoichiometric amount of a weaker acid like acetic acid.

• Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete in 2-6 hours.

• Workup: Once the starting material is consumed, carefully quench the reaction with a cold, dilute solution of NaHCO₃ until the pH is neutral.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: The resulting N-Boc protected amino diol can be purified by flash chromatography if necessary.

Section 4: Data & Condition Summary

The following table summarizes recommended conditions for key transformations.

Transformation	Reagent(s)	Solvent(s)	Temp.	Key Considerations
Oxidation to Aldehyde	Oxalyl Chloride, DMSO, TEA	DCM	-78 °C	Minimizes epimerization; strict anhydrous conditions required.
Dess-Martin Periodinane (DMP)	DCM	0 °C to RT	Good for small to medium scale; moisture sensitive.
Selective Boc Deprotection	10-20% TFA	Anhydrous DCM	0 °C	Monitor carefully to prevent oxazolidine cleavage.
Selective Oxazolidine Hydrolysis	pTSA (cat.) or Acetic Acid	THF / H₂O	RT	Requires water for efficient hydrolysis.
Complete Deprotection	50-95% TFA or 4M HCl	DCM or Dioxane	RT	Vigorous gas evolution (CO₂) occurs.[9]

Section 5: Visualization of Key Processes

The following diagrams illustrate logical workflows for troubleshooting and planning your reactions.

Caption: Selective Deprotection Pathways Diagram.

References

• Fife, T. H. (1979). General-acid-catalyzed ring opening of oxazolidines. Hydrolysis of 2-[4-(dimethylamino)styryl]-N-phenyl-1,3-oxazolidine. The Journal of Organic Chemistry. [Link]

• Bundgaard, H., & Nielsen, N. M. (1987). Prodrugs as drug delivery systems XXV: Hydrolysis of oxazolidines. International Journal of Pharmaceutics. [Link]

• D'hooghe, M., & De Kimpe, N. (2001). Garner's aldehyde. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Koskinen, A. M. P., & Glembotski, V. (2013). Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products. Beilstein Journal of Organic Chemistry. [Link]

• Koskinen, A. M. P., & Glembotski, V. (2013). Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products. National Institutes of Health. [Link]

• Fife, T. H. (1979). General-acid-catalyzed ring opening of oxazolidines. Hydrolysis of 2-[4-(dimethylamino)styryl]-N-phenyl-1,3-oxazolidine. ACS Publications. [Link]

• Bartoli, G., et al. (2009). Synthesis of an (R)-Garner-type Aldehyde from L-Serine: Useful Building Block for a (+)-Furanomycin Derivative. Synthesis. [Link]

• University of Wisconsin–Madison. (n.d.). Part I. Synthesis of Garner's Aldehyde and Efforts Toward the Synthesis of Tapentadol via an Asymmetric Hydroformylation/Redu. UW Libraries. [Link]

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Total Synthesis. [Link]

• ResearchGate. (n.d.). The alkaline hydrolysis of oxazolidinediones-2,4. ResearchGate. [Link]

• Liu, G., & Stahl, S. S. (2014). N-Boc Amines to Oxazolidinones via Pd(II)/Bis-sulfoxide/Brønsted Acid Co-Catalyzed Allylic C–H Oxidation. National Institutes of Health. [Link]

• Liu, G., & Stahl, S. S. (2014). N-Boc Amines to Oxazolidinones via Pd(II)/Bis-sulfoxide/Brønsted Acid Co-Catalyzed Allylic C–H Oxidation. Journal of the American Chemical Society. [Link]

• Royal Society of Chemistry. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. [Link]

• Hoover, J. M., & Stahl, S. S. (2011). Practical Aerobic Oxidations of Alcohols and Amines with Homogeneous Cu/TEMPO and Related Catalyst Systems. National Institutes of Health. [Link]

• No Added Chemicals. (2016). Chiral Auxiliary Controlled Reactions. No Added Chemicals. [Link]

• Reddit. (2019). Stereoselective enolate reaction with chiral auxiliary. r/chemhelp. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• National Academic Digital Library of Ethiopia. (n.d.). Oxidation of Primary Alcohols to Carboxylic Acids. NADLE. [Link]

• IFAS. (2023). Chiral Auxiliaries In CSIR NET Chemistry | Reactive Intermediate. YouTube. [Link]

• Semantic Scholar. (n.d.). Oxazolidine hydrolysis. Participation of solvent and buffer in ring opening. Semantic Scholar. [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• Thoreauchem. (n.d.). (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine. Thoreauchem. [Link]

• Trade Science Inc. (2015). Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. TSI Journals. [Link]

• Appchem. (n.d.). (S)-N-Boc-2,2-dimethyloxazolidine-4-carboxylic Acid. Appchem. [Link]

• WuXi Biology. (n.d.). Alcohol Speed up Boc Protection of Primary Amines. WuXi Biology. [Link]

• J&K Scientific LLC. (2025). BOC Protection and Deprotection. J&K Scientific LLC. [Link]

• ResearchGate. (n.d.). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. ResearchGate. [Link]

• Glycogen Bioscience. (n.d.). (S)-(−)-3-Boc-2,2-dimethyloxazolidine-4-carboxaldehyde. Glycogen Bioscience. [Link]

• Organic Chemistry Portal. (n.d.). Oxazolidinone synthesis. Organic Chemistry Portal. [Link]

• National Institutes of Health. (2024). Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry. National Institutes of Health. [Link]

• Organic Chemistry Portal. (n.d.). Oxazolidine synthesis. Organic Chemistry Portal. [Link]

• Seedion. (n.d.). (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine. Seedion. [Link]

• Amerigo Scientific. (n.d.). (S)-(−)-3-Boc-2,2-dimethyloxazolidine-4-carboxaldehyde (95%). Amerigo Scientific. [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of Some Oxazolidine and Thiazolidine Derivatives and Study of their Antioxidants Activity. ResearchGate. [Link]

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• 4. d-nb.info [d-nb.info]
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• 15. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Synthesis of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

Welcome to the technical support center for the synthesis of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, a key chiral building block in pharmaceutical development. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges encountered during its synthesis. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) based on established scientific principles and field-proven insights to ensure the integrity and success of your experiments.

I. Overview of the Synthesis

The synthesis of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, often referred to as Garner's alcohol, typically commences with L-serine. The synthetic route involves three key transformations:

• N-Boc Protection: The amino group of L-serine is protected with a tert-butyloxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc₂O).

• Oxazolidine Formation: The N-Boc-L-serine then undergoes cyclization with acetone or an acetone equivalent, such as 2,2-dimethoxypropane, in the presence of an acid catalyst to form the 2,2-dimethyloxazolidine ring. This step protects both the amine and the hydroxyl group of the serine backbone.

• Reduction: The carboxylic acid moiety of the resulting (S)-N-Boc-2,2-dimethyloxazolidine-4-carboxylic acid is reduced to the primary alcohol. This is commonly achieved using reducing agents like lithium aluminum hydride (LiAlH₄) or borane complexes.

While this synthesis is well-established, each step presents opportunities for the formation of side products that can complicate purification and compromise the yield and purity of the final product. This guide will focus on identifying, understanding, and mitigating these potential issues.

II. Troubleshooting Guide: Side Product Identification and Mitigation

This section addresses specific side products that may be encountered during the synthesis, their mechanisms of formation, and strategies for their prevention and removal.

Issue 1: Incomplete Reduction and the Presence of Garner's Aldehyde

Symptom: Your final product is contaminated with a less polar impurity, as observed by TLC or LC-MS. ¹H NMR analysis may show a singlet at approximately 9.5 ppm.

Cause: The most common side product is the intermediate aldehyde, (S)-(-)-3-Boc-2,2-dimethyloxazolidine-4-carboxaldehyde, also known as Garner's aldehyde.[1][2][3] Its formation is a result of incomplete reduction of the carboxylic acid or its ester. This can be caused by:

• Insufficient Reducing Agent: The stoichiometry of the reducing agent was inadequate to fully reduce the starting material.

• Low Reaction Temperature: The reduction was performed at a temperature too low to drive the reaction to completion.

• Short Reaction Time: The reaction was not allowed to proceed for a sufficient duration.

• Deactivated Reducing Agent: The hydride reagent may have been partially quenched by moisture or other reactive species in the reaction mixture.

Mechanism of Formation:

Figure 1: Incomplete reduction pathway.

Troubleshooting and Mitigation:

Strategy	Protocol	Rationale
Increase Reducing Agent	Increase the equivalents of the reducing agent (e.g., LiAlH₄ or NaBH₄) by 10-20%.	Ensures sufficient hydride is available for complete reduction.
Optimize Reaction Time and Temperature	Monitor the reaction by TLC. If starting material or the aldehyde persists, prolong the reaction time or gradually increase the temperature.	Drives the reaction equilibrium towards the fully reduced product.
Ensure Anhydrous Conditions	Use freshly dried solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).	Prevents quenching of the hydride reagent by moisture.

Purification:

Garner's aldehyde can typically be separated from the desired alcohol product by silica gel column chromatography, as the aldehyde is less polar.

Issue 2: Ring Opening of the Oxazolidine

Symptom: A significantly more polar side product is observed by TLC. ¹H NMR may show the disappearance of the characteristic gem-dimethyl signals of the acetonide group (around 1.5 ppm) and the appearance of new signals corresponding to a diol.

Cause: The 2,2-dimethyloxazolidine ring is an acetonide, which is susceptible to hydrolysis under acidic conditions.[4][5] This is most likely to occur during the aqueous workup of the reduction, especially if a strong acid is used to quench the reaction or to neutralize the reaction mixture.

Mechanism of Formation:

Figure 2: Acid-catalyzed ring opening of the oxazolidine.

Troubleshooting and Mitigation:

Strategy	Protocol	Rationale
Careful Quenching	Quench the reaction at low temperature (0 °C) by the slow, dropwise addition of a saturated aqueous solution of sodium sulfate or Rochelle's salt (for LiAlH₄ reductions).	Avoids a large exotherm and localized high concentrations of acid.
Neutral or Mildly Basic Workup	Use a saturated solution of NaHCO₃ or a dilute solution of NaOH for the aqueous wash. Ensure the pH of the aqueous layer does not drop significantly below 7.	The oxazolidine ring is more stable under neutral to basic conditions.

Purification:

The resulting diol is significantly more polar than the desired product and can be separated by silica gel column chromatography.

Issue 3: Over-reduction of the Boc Group

Symptom: Formation of a side product with a similar polarity to the desired product, but lacking the characteristic tert-butyl signal in the ¹H NMR spectrum (a singlet at ~1.4 ppm). You may observe a new singlet corresponding to an N-methyl group around 2.2-2.5 ppm.

Cause: While the Boc group is generally stable to borane reagents, strong reducing agents like LiAlH₄ can, under forcing conditions (e.g., high temperatures or prolonged reaction times), reduce the carbamate to an N-methyl group.[6]

Mechanism of Formation:

The reduction of a carbamate with LiAlH₄ proceeds through a complex mechanism involving the formation of an aluminum-coordinated intermediate, which then eliminates to an iminium species that is further reduced.

Troubleshooting and Mitigation:

Strategy	Protocol	Rationale
Use a Milder Reducing Agent	Consider using NaBH₄ in the presence of a Lewis acid (e.g., LiCl) or a borane reagent (e.g., BH₃·THF) instead of LiAlH₄.	These reagents are less reactive and less likely to reduce the carbamate.
Control Reaction Conditions	If using LiAlH₄, maintain a low reaction temperature (e.g., 0 °C to room temperature) and monitor the reaction closely to avoid unnecessarily long reaction times.	Minimizes the energy input that could lead to the over-reduction.

Purification:

Separation of the N-methylated side product from the desired N-Boc protected alcohol can be challenging due to their similar polarities. Careful column chromatography with a shallow solvent gradient may be effective.

III. Frequently Asked Questions (FAQs)

Q1: I am observing some epimerization in my final product. What is the likely cause and how can I prevent it?

A1: Epimerization at the C4 position of the oxazolidine ring is a potential issue, particularly if the reaction conditions are not carefully controlled.[2] The alpha-proton at C4 can be abstracted under basic conditions, leading to a loss of stereochemical integrity. While the reduction step itself is unlikely to cause epimerization, it can occur during the formation of the oxazolidine if a strong base is used or during a poorly controlled workup. To prevent this, use a mild acid catalyst for the cyclization step and maintain neutral or mildly acidic/basic conditions during workup.

Q2: My reaction is very sluggish. What can I do to improve the reaction rate?

A2: If the reduction is slow, ensure that your reagents are of high quality and your solvents are anhydrous. For reductions with borane, the presence of a small amount of a Lewis acid can sometimes accelerate the reaction. For LiAlH₄ reductions, performing the reaction at room temperature or slightly elevated temperatures (e.g., 40 °C in THF) can increase the rate, but be mindful of the potential for over-reduction of the Boc group.

Q3: What is the best way to monitor the progress of the reduction?

A3: Thin-layer chromatography (TLC) is the most convenient method. Use a solvent system that provides good separation between the starting material (carboxylic acid or ester), the intermediate aldehyde, and the final alcohol product. For example, a mixture of ethyl acetate and hexanes (e.g., 30-50% ethyl acetate) is often a good starting point. Staining with potassium permanganate can help visualize all spots, as the alcohol and aldehyde are readily oxidized.

Q4: Can I use sodium borohydride (NaBH₄) alone to reduce the carboxylic acid?

A4: Sodium borohydride is generally not a strong enough reducing agent to reduce carboxylic acids directly. However, it can reduce esters. Therefore, if you start from the methyl or ethyl ester of (S)-N-Boc-2,2-dimethyloxazolidine-4-carboxylic acid, NaBH₄ can be an effective and milder alternative to LiAlH₄. The reaction is typically performed in an alcohol solvent like methanol or ethanol.

IV. Experimental Protocols

Protocol 1: Synthesis of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

• To a solution of (S)-N-Boc-2,2-dimethyloxazolidine-4-carboxylic acid (1.0 eq) in anhydrous THF (0.2 M) at 0 °C under a nitrogen atmosphere, add borane-tetrahydrofuran complex (1.0 M solution in THF, 1.5 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture to 0 °C and cautiously quench by the dropwise addition of methanol until gas evolution ceases.

• Add a saturated aqueous solution of NaHCO₃ and extract the product with ethyl acetate (3 x).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., 20-40% ethyl acetate in hexanes) to afford the title compound as a colorless oil or a white solid.

Protocol 2: TLC Analysis of the Reaction Mixture

• Prepare a TLC plate (silica gel 60 F₂₅₄).

• Spot the crude reaction mixture, the starting material, and the desired product (if available as a standard) on the plate.

• Develop the plate in a chamber with an appropriate eluent (e.g., 30% ethyl acetate in hexanes).

• Visualize the spots under UV light (if applicable) and then by staining with a potassium permanganate solution.

• The desired alcohol product will have a lower Rf value than the starting ester and the intermediate aldehyde.

V. References

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 1268291, 4-Amino-1-Boc-piperidine. Retrieved November 15, 2024 from [Link].

• Total Synthesis. Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. [Link]

• Khadse, S., & Chaudhari, P. (2015). Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. Chemical Technology: An Indian Journal, 10(4), 132-135.

• Jones, K., & Snaith, J. S. (2010). Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration. The Journal of Organic Chemistry, 75(17), 5765–5773.

• Thoreauchem. (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine. [Link]

• Chemistry Stack Exchange. Mechanism for cyclic enamine formation after N-Boc deprotection. [Link]

• Chemistry LibreTexts. (2020). 19.3: Reductions using NaBH₄, LiAlH₄. [Link]

• ResearchGate. (2025). Production and hydrolysis of 3,4-dimethyl-2,5-diphenyl-1,3-oxazolidine. [Link]

• Chemistry Stack Exchange. (2019). Reduction of carbamate with LAH. [Link]

• Organic Syntheses. (2022). Enantioselective Synthesis of 2-Arylpyrrolidines by (-)-Sparteine-Mediated Deprotonation and Electrophilic Trap. Organic Syntheses, 99, 382-400.

• University of Wisconsin–Madison. (2013). Part I. Synthesis of Garner's Aldehyde and Efforts Toward the Synthesis of Tapentadol via an Asymmetric Hydroformylation/Reductive Amination Sequence. Part II. Exploration of Diene Asymmetric Hydroformylation. [Link]

• National Center for Biotechnology Information. (2013). Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products. Beilstein Journal of Organic Chemistry, 9, 2641–2659. [Link]

• Heravi, M. M., & Zadsirjan, V. (2013). Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products. Beilstein Journal of Organic Chemistry, 9, 2641-2659.

• PubMed. (2013). Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products. [Link]

• Khan Academy. Synthesis of alcohols using Grignard reagents I. [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 584-03-2, 1,2-Butanediol. Retrieved November 15, 2024 from [Link].

• National Center for Biotechnology Information. (2018). Efficient Electrochemical N-Alkylation of N-Boc-Protected 4-Aminopyridines: Towards New Biologically Active Compounds. Molecules, 23(11), 2975. [Link]

• Brinker, C. J. (1988). Hydrolysis and condensation of silicates: Effects on structure. Journal of Non-Crystalline Solids, 100(1-3), 31-50.

• National Center for Biotechnology Information. (2020). Selective Partial Hydrolysis of 2-isopropyl-2-oxazoline Copolymers towards Decreasing the Ability to Crystallize. Polymers, 12(10), 2374. [Link]

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• 3. Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. appchemical.com [appchemical.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimization of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis and optimization of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine. This guide is designed for researchers, chemists, and process development professionals to navigate the common challenges encountered during the synthesis of this valuable chiral building block. We will move beyond simple procedural steps to explore the underlying chemical principles, enabling you to troubleshoot effectively and optimize your reaction conditions for yield, purity, and reproducibility.

Section 1: Understanding the Synthetic Strategy

The synthesis of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine typically originates from a chiral amino acid precursor, L-Aspartic acid. The strategy involves the selective reduction of the side-chain carboxylic acid to a primary alcohol, followed by the protection of the resulting 1,2-amino alcohol as a dimethyloxazolidine (an acetonide), and finally, protection of the nitrogen atom with a tert-butyloxycarbonyl (Boc) group. The order of these steps can be varied, presenting a key area for optimization.

Frequently Asked Question (FAQ): What is the most common synthetic pathway?

A robust and frequently employed pathway involves three key transformations starting from an esterified L-Aspartic acid derivative. This route is designed to control chemoselectivity and maintain stereochemical integrity.

Caption: Proposed synthetic workflow for the target molecule.

Section 2: Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format.

Issue 1: Low Yield in the Oxazolidine Formation Step

Question: I am reacting my amino diol intermediate with acetone (or 2,2-dimethoxypropane) but see low conversion to the desired oxazolidine. What are the likely causes and solutions?

Answer: Low yield in this step typically points to issues with equilibrium control or product stability. The formation of an oxazolidine from a 1,2-amino alcohol and a ketone is a reversible condensation reaction.[1][2]

Possible Causes & Solutions:

• Inefficient Water Removal: The reaction produces water as a byproduct. According to Le Châtelier's principle, its presence will push the equilibrium back towards the starting materials.

  • Solution: If using acetone, perform the reaction in a non-polar solvent like toluene or benzene with a Dean-Stark apparatus to azeotropically remove water as it forms. A more common and efficient laboratory solution is to use 2,2-dimethoxypropane (DMP) as both the acetone source and a water scavenger.[3] DMP reacts with water to produce acetone and methanol, effectively driving the reaction forward.

• Inappropriate Acid Catalyst: The reaction requires an acid catalyst to activate the carbonyl group. However, strong or excessive acid can lead to side reactions or hydrolysis of the product.

  • Solution: Use a catalytic amount of a mild acid like p-toluenesulfonic acid (PTSA) or pyridinium p-toluenesulfonate (PPTS).[3] Start with 0.05-0.1 equivalents. If the reaction is still slow, you can incrementally add more catalyst while monitoring by TLC.

• Hydrolysis During Workup: Oxazolidine rings are susceptible to hydrolysis under acidic aqueous conditions.[1][2] A standard acidic workup to remove basic catalysts or byproducts can cleave the newly formed ring.

  • Solution: Quench the reaction with a mild base, such as a saturated solution of sodium bicarbonate (NaHCO₃), before extraction. When performing chromatography, it is advisable to neutralize the silica gel by pre-treating it with a solvent system containing a small amount of a volatile base like triethylamine (~0.5-1%) to prevent on-column degradation.

Issue 2: Incomplete N-Boc Protection

Question: After reacting my oxazolidine intermediate with Boc-anhydride (Boc₂O), I still see a significant amount of starting material by TLC/LC-MS. How can I improve this?

Answer: Incomplete N-Boc protection is a common issue that can stem from reagent stoichiometry, substrate reactivity, or reaction conditions.

Possible Causes & Solutions:

• Insufficient Reagent: The amine might not be fully consumed if Boc₂O is the limiting reagent.

  • Solution: Increase the equivalents of Boc₂O from a typical 1.1-1.2 eq. to 1.5 eq. This is often necessary to drive the reaction to completion, especially if the amine is precious.

• Low Nucleophilicity of the Amine: The nitrogen in the oxazolidine ring can be sterically hindered or electronically deactivated, slowing its reaction with Boc₂O.

  • Solution: The addition of a nucleophilic catalyst can accelerate the reaction. 4-Dimethylaminopyridine (DMAP) is highly effective for this purpose. Use a catalytic amount (0.05-0.1 eq.). Be aware that DMAP can be difficult to remove during purification; using it in catalytic quantities is key.

• Inadequate Base: A base is required to neutralize the acidic byproduct formed during the reaction, preventing protonation of the starting amine.

  • Solution: Ensure at least one equivalent of a non-nucleophilic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) is present. For substrates with solubility issues, using an aqueous system with a base like sodium hydroxide (NaOH) or sodium bicarbonate can be effective, as it can also help hydrolyze any unreacted Boc₂O.[4]

Parameter	Standard Condition	Optimized Condition for Difficult Substrates	Rationale
Boc₂O (eq.)	1.1 - 1.2	1.5 - 2.0	Ensures complete consumption of the amine.
Base	Triethylamine (TEA)	DIPEA or aq. NaHCO₃	DIPEA is more hindered, reducing side reactions. Aqueous base can improve solubility.[4]
Catalyst	None	0.1 eq. DMAP	DMAP is a hyper-nucleophilic catalyst that accelerates the acylation of the amine.
Solvent	DCM, THF	Dioxane, Acetonitrile	Varies based on substrate solubility.
Temperature	0 °C to RT	RT to 40 °C	Gentle heating can overcome activation energy barriers for sluggish reactions.

Table 1. Optimization parameters for the N-Boc protection step.

Issue 3: Formation of Unexpected Side Products

Question: My final product's NMR/Mass Spec shows impurities. What are the likely side reactions?

Answer: Side products can arise from any step of the synthesis. The most common issues are related to the reactive intermediates generated during Boc protection or cleavage of protecting groups.

Possible Causes & Solutions:

• Alkylation by t-butyl Cation: If Boc deprotection is performed at any stage, or if acidic conditions are harsh, the intermediate t-butyl cation can alkylate nucleophilic sites on your molecule.[5][6]

  • Solution: When performing reactions under acidic conditions (e.g., removing another protecting group), include a scavenger like anisole, cresol, or triethylsilane (TES) to trap the t-butyl cation.[5]

• N-O Boc Migration: In systems with a nearby hydroxyl group, an intramolecular transfer of the Boc group from the nitrogen to the oxygen can occur, especially under basic conditions.[5]

  • Solution: This is less common with the stable oxazolidine but can be a concern if the ring opens. Ensure workup conditions are mild and avoid prolonged exposure to strong bases. If this is observed, consider protecting the hydroxyl group before the N-Boc protection step.

Caption: A logical workflow for troubleshooting common synthesis issues.

Section 3: Detailed Experimental Protocol

This protocol provides a starting point for the synthesis, based on established chemical transformations. Optimization will be necessary based on your specific laboratory conditions and substrate batches.

Step 1: Synthesis of (S)-tert-butyl 4-(2-hydroxyethyl)-2,2-dimethyloxazolidine-3-carboxylate

(This protocol assumes a precursor where the side-chain ester has already been reduced to the alcohol and the alpha-carboxyl group is protected as a methyl ester, which is then reduced in the final step)

• Setup: To a flame-dried round-bottom flask under an argon atmosphere, add the (S)-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine intermediate (1.0 eq.).

• Dissolution: Dissolve the starting material in anhydrous dichloromethane (DCM, approx. 0.1 M). Add triethylamine (1.5 eq.) and a catalytic amount of DMAP (0.1 eq.). Cool the mixture to 0 °C in an ice bath.

• Boc Protection: Add di-tert-butyl dicarbonate (Boc₂O, 1.2 eq.), dissolved in a small amount of DCM, dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC (e.g., using a 3:7 Ethyl Acetate/Hexanes eluent). A positive ninhydrin test indicates remaining free amine.

• Workup: Once the reaction is complete, quench by adding a saturated aqueous solution of NaHCO₃. Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (pre-treated with 1% TEA in the eluent system) using a gradient of ethyl acetate in hexanes to yield the final product.

References

• Khadse, S., & Chaudhari, P. (2015). Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. Chemical Technology: An Indian Journal, 10(4), 132-135. [Link]

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• Wikipedia. (n.d.). Oxazolidine. [Link]

• Grokipedia. (2026). Oxazolidine. [Link]

• Reddit. (2021). Having great trouble with a Boc-protection reaction. r/chemhelp. [Link]

• ResearchGate. (n.d.). 2 questions with answers in OXAZOLIDINONES. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection Reagent Guide. [Link]

Sources

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• 2. grokipedia.com [grokipedia.com]
• 3. tsijournals.com [tsijournals.com]
• 4. reddit.com [reddit.com]
• 5. total-synthesis.com [total-synthesis.com]
• 6. BOC Deprotection - Wordpress [reagents.acsgcipr.org]

Common pitfalls in the use of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

Welcome to the technical support guide for (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine. As Senior Application Scientists, we have compiled this resource to address the common challenges and questions encountered when using this versatile chiral building block. This guide is structured to provide not just solutions, but a deeper understanding of the chemical principles governing its reactivity, empowering you to optimize your synthetic strategies.

The core challenge in using this reagent lies in the management of its two distinct protecting groups: the tert-butyloxycarbonyl (Boc) group on the nitrogen and the 2,2-dimethyloxazolidine (an acetone acetal) protecting the 1,2-amino alcohol moiety. Both are susceptible to acidic conditions, creating a nuanced landscape for selective deprotection and reaction planning.

Core Molecular Structure and Protective Groups

Here we identify the key functional groups central to the molecule's reactivity.

Caption: Structure of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments. We focus on a cause-and-effect approach to quickly diagnose and resolve issues.

Issue 1: Low or No Product Yield in Subsequent Reactions

Q: I've performed an oxidation (e.g., Swern, Dess-Martin) on the primary alcohol, but my yield is poor and I'm recovering starting material. What's going wrong?

A: This is a common issue often related to reagent purity and reaction conditions. The primary alcohol is typically robust, so the problem likely lies elsewhere.

Potential Causes & Solutions:

• Reagent Degradation: The starting material, (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, can degrade if not stored properly. While generally stable at room temperature, prolonged exposure to atmospheric moisture and acidic/basic contaminants can cause slow decomposition[1].

  • Troubleshooting Protocol: Before a critical reaction, run a quick purity check. Dissolve a small sample in deuterated chloroform (CDCl₃) and acquire a ¹H NMR spectrum. Look for the characteristic signals of the intact molecule and the absence of significant impurities. Compare this with a reference spectrum from the supplier.

• Incompatible Reaction Conditions: Although the protecting groups are primarily acid-labile, some "neutral" or specialized reagents can have acidic impurities or generate acidic byproducts that cleave the protecting groups, particularly the more sensitive oxazolidine ring.

  • Expert Insight: For instance, some grades of Dess-Martin periodinane can contain trace acidic impurities. In Swern oxidations, the addition of triethylamine (TEA) is critical not only for the reaction mechanism but also to quench the HCl byproduct. Insufficient TEA can lead to an acidic environment and decomposition.

• Water Contamination: Reactions like Swern oxidations are highly sensitive to water. Ensure all glassware is oven-dried and solvents are anhydrous. Water can quench the reactive species and interfere with the reaction.

Caption: Troubleshooting workflow for low reaction yield.

Issue 2: Unintended Deprotection & Formation of Side-Products

Q: During my reaction or workup, I'm seeing products that suggest one or both protecting groups have been removed. How can I prevent this?

A: This is the central challenge of using this molecule. Both the Boc group and the oxazolidine are acid-labile, but the oxazolidine is generally more sensitive to milder acidic conditions, especially aqueous acid[2][3].

Understanding the Causality:

• Oxazolidine Ring: This is a ketal, which hydrolyzes rapidly in the presence of acid and water to reveal the 1,2-amino alcohol[4][5]. The hydrolysis is often catalyzed by buffer substances and is highly pH-dependent[2]. Even a mildly acidic aqueous workup (e.g., a dilute HCl wash) can cause complete cleavage.

• Boc Group: This is a carbamate that is cleaved by stronger acids, typically anhydrous strong acids like trifluoroacetic acid (TFA) or HCl in an organic solvent[][7]. It is generally stable to the brief, mild aqueous acid conditions that would cleave the oxazolidine.

This difference in lability is the key to achieving selectivity.

Condition	Oxazolidine Stability	Boc Group Stability	Outcome & Rationale
Mild Aqueous Acid (e.g., pH 4-6, NH₄Cl wash)	Labile [2]	Stable [7]	Selective cleavage of the oxazolidine. The mechanism requires water for hydrolysis.
Strong Anhydrous Acid (e.g., TFA in DCM, 4M HCl in Dioxane)	Labile	Labile [8][9]	Non-selective cleavage of both groups. The strong acid readily protonates both sites.
Basic Conditions (e.g., NaOH, K₂CO₃, Piperidine)	Stable	Stable	Both groups are stable to base, a key principle of their utility[3][10].
Standard Hydrogenolysis (e.g., H₂, Pd/C)	Stable	Stable	Both groups are robust to these reductive conditions, allowing for orthogonality with groups like Cbz or Benzyl ethers.
Lewis Acids (e.g., ZnBr₂, TMSOTf)	Potentially Labile	Potentially Labile [10]	Outcome is substrate and reagent dependent. Can lead to non-selective cleavage.

Self-Validating Protocol for Selective Oxazolidine Cleavage:

This protocol is designed to remove the oxazolidine while preserving the Boc group.

• Dissolution: Dissolve the starting material (1.0 eq) in a suitable alcohol solvent like methanol (MeOH) or a THF/water mixture.

• Acidification: Cool the solution to 0 °C. Add a mild acid catalyst. Acetic acid (2-3 eq) or pyridinium p-toluenesulfonate (PPTS, 0.1-0.2 eq) are excellent choices.

• Monitoring: Stir the reaction at 0 °C to room temperature. Monitor the reaction progress by TLC or LC-MS. The product, (S)-tert-butyl 4-(1,2-dihydroxypropyl)oxazolidine-3-carboxylate, will be significantly more polar than the starting material. The reaction is typically complete within 1-4 hours.

• Workup: Quench the reaction by adding a mild base, such as saturated aqueous sodium bicarbonate (NaHCO₃) solution, until the pH is ~7-8.

• Extraction: Extract the product with a suitable organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Validation: Confirm the structure of the resulting diol via NMR. You should observe the disappearance of the two methyl singlets from the isopropylidene group and the appearance of two new hydroxyl protons. The Boc group signals should remain intact.

Frequently Asked Questions (FAQs)

Handling and Storage

Q: What are the optimal storage conditions for (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine? A: Store the compound in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere (nitrogen or argon) to minimize contact with moisture and air[11]. While it is stable at room temperature for short periods, for long-term storage, refrigeration (2-8 °C) is recommended.

Q: Is this compound sensitive to air or light? A: Some suppliers note that related compounds can be air-sensitive[11]. While not acutely sensitive, it is good practice to handle it under an inert atmosphere, especially if it will be used in moisture-sensitive reactions. There is no specific light sensitivity reported, but storing it in an amber vial or in the dark is a standard precaution for all complex organic molecules.

Reaction Planning & Orthogonal Strategy

Q: Is it possible to deprotect the Boc group while leaving the oxazolidine intact? A: This is synthetically challenging but can be possible under very specific, non-standard conditions. Standard strong acidolysis (TFA, HCl) will cleave both groups. However, some methods developed for sensitive substrates might offer selectivity. For example, thermolytic deprotection at high temperatures in specific solvents like 2,2,2-trifluoroethanol (TFE) has been shown to remove the Boc group and might be milder on the oxazolidine if anhydrous conditions are strictly maintained[12][13]. This approach is not standard and would require careful small-scale optimization and validation for your specific substrate.

Q: How does this reagent fit into an orthogonal protection strategy? A: The key is that both protecting groups are stable to basic and standard hydrogenolysis conditions. This makes them orthogonal to:

• Fmoc (Fluorenylmethyloxycarbonyl): Removed by base (e.g., piperidine). An Fmoc-protected amino acid could be coupled to the deprotected alcohol of this molecule.

• Cbz (Carboxybenzyl) & Benzyl ethers: Removed by hydrogenolysis (H₂, Pd/C).

• Silyl Ethers (e.g., TBS, TIPS): Removed by fluoride sources (e.g., TBAF).

An orthogonal strategy allows for the selective removal of one type of protecting group in the presence of others, which is fundamental in complex molecule synthesis[14][15].

Sources

• 1. chemscene.com [chemscene.com]
• 2. Prodrugs as drug delivery systems XXV: Hydrolysis of oxazolidines--a potential new prodrug type - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scribd.com [scribd.com]
• 5. pubs.acs.org [pubs.acs.org]
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• 10. total-synthesis.com [total-synthesis.com]
• 11. (S)-(-)-3-Boc-2,2-dimethyloxazolidine-4-carboxaldehyde, 95%, Thermo Scientific 250 mg | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 12. researchgate.net [researchgate.net]
• 13. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. biosynth.com [biosynth.com]

How to improve the diastereoselectivity of reactions with (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

Welcome to the technical support center for the chiral auxiliary, (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine. This guide is designed for researchers, chemists, and drug development professionals who are utilizing this versatile molecule, often derived from Garner's aldehyde, for asymmetric synthesis. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you maximize the diastereoselectivity and overall success of your reactions.

Core Concepts: Understanding Stereocontrol

The power of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine and its derivatives (e.g., when the primary alcohol is oxidized to an aldehyde or converted to other functional groups) lies in its ability to create a rigid and predictable chiral environment. The primary mechanism for achieving high diastereoselectivity is chelation control .

In reactions involving enolates or other nucleophilic species derived from this auxiliary, the presence of a suitable Lewis acid is paramount. The Lewis acid coordinates to both the carbonyl oxygen of the acyl group and the oxygen atom of the oxazolidine ring. This coordination locks the substrate into a rigid bicyclic conformation. This rigidity forces the bulky tert-butyl group of the Boc protecting group and the dimethylated carbon of the ring into specific positions, effectively shielding one face of the molecule. Consequently, an incoming electrophile is directed to attack from the less sterically hindered face, resulting in the preferential formation of one diastereomer.[1][2][3]

Diagram 1: Chelation-Controlled Transition State

This diagram illustrates how a Lewis acid (LA) chelates the acylated auxiliary, creating a rigid structure that directs the electrophile (E+) to attack from the less hindered face.

Caption: Chelation model for diastereoselective reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of the N-Boc group in this auxiliary?

The N-Boc (tert-butoxycarbonyl) group serves two critical roles. First, it acts as a robust protecting group for the nitrogen atom. Second, and more importantly for stereocontrol, its significant steric bulk is a key element in shielding one face of the chelated transition state, thereby enhancing facial selectivity during electrophilic attack.

Q2: Can I use a different protecting group on the nitrogen?

While other protecting groups can be used, the N-Boc group is often optimal due to its steric influence and its electronic properties which favor the formation of a stable, rigid chelate with Lewis acids. Changing the protecting group will likely alter the steric and electronic environment, potentially requiring re-optimization of the reaction conditions (Lewis acid, solvent, temperature) to achieve high diastereoselectivity.

Q3: How is the chiral auxiliary typically removed after the reaction?

The acylated auxiliary can be cleaved under various conditions to reveal the desired chiral product, such as a carboxylic acid, alcohol, or aldehyde. Mild hydrolytic cleavage using reagents like lithium hydroxide (LiOH) with hydrogen peroxide is a common method to obtain the carboxylic acid.[4] Reductive cleavage using agents like lithium borohydride (LiBH4) can yield the corresponding chiral alcohol.

Troubleshooting Guide: Improving Diastereoselectivity

Poor diastereoselectivity is the most common issue encountered. This guide provides a structured approach to diagnosing and solving this problem.

Problem	Probable Cause(s)	Suggested Solution(s)
Low Diastereomeric Ratio (e.g., < 90:10 d.r.)	1. Incomplete Chelation: The Lewis acid may not be effectively coordinating to form the rigid transition state. 2. Incorrect Enolate Geometry: For enolate-based reactions, formation of the undesired (E)-enolate can lead to the minor diastereomer. 3. Reaction Temperature Too High: The energy difference between the diastereomeric transition states is insufficient at higher temperatures.[5] 4. Inappropriate Solvent: The solvent may be interfering with chelation or enolate formation.	1. Lewis Acid Choice & Stoichiometry:     • Switch to a stronger chelating Lewis acid (e.g., TiCl₄, SnCl₄, MgBr₂).[3]     • Ensure at least a stoichiometric amount of the Lewis acid is used to drive chelation.[5] 2. Base and Enolization Conditions:     • Use a bulky base like Lithium Diisopropylamide (LDA) or Lithium Hexamethyldisilazide (LHMDS) to favor the formation of the kinetic (Z)-enolate.[5]     • Ensure complete deprotonation by adding the base slowly at low temperature. 3. Temperature Control:     • Perform the reaction at -78 °C (dry ice/acetone bath). This maximizes the energy difference between transition states.[5] 4. Solvent Selection:     • Use a non-coordinating or weakly coordinating solvent like Tetrahydrofuran (THF) or Dichloromethane (DCM). Avoid highly polar or coordinating solvents that can compete with the auxiliary for Lewis acid binding.
Poor Reaction Yield	1. Incomplete Enolate Formation: Insufficient base or reaction time can lead to unreacted starting material.[5] 2. Side Reactions: The electrophile or enolate may be unstable under the reaction conditions. 3. Steric Hindrance: A very bulky electrophile may react sluggishly with the sterically encumbered enolate.	1. Optimize Deprotonation:     • Increase the equivalents of base slightly (e.g., 1.1 eq).     • Allow more time for enolate formation before adding the electrophile. 2. Check Reagent Stability:     • Ensure all reagents are pure and anhydrous.     • Add the electrophile slowly at low temperature. 3. Modify Reaction Conditions:     • Consider a slight increase in temperature after the initial addition at -78 °C, but monitor diastereoselectivity closely.     • If possible, use a less sterically demanding electrophile.
Difficulty in Auxiliary Cleavage	1. Steric Hindrance: The newly formed stereocenter may hinder access to the carbonyl group. 2. Harsh Cleavage Conditions: Strong nucleophiles might react with other functional groups on the molecule.	1. Vary Cleavage Reagents:     • For hydrolysis to the acid, try LiOH/H₂O₂. If this fails, consider trimethlytin hydroxide (Me₃SnOH).     • For reduction to the alcohol, try LiBH₄ or DIBAL-H. 2. Protecting Group Strategy:     • Ensure that other functional groups in your molecule are compatible with the chosen cleavage conditions or are appropriately protected.

Diagram 2: Troubleshooting Workflow for Low Diastereoselectivity

Follow this decision tree to systematically address poor diastereomeric ratios.

Caption: Systematic workflow for optimizing diastereoselectivity.

Experimental Protocol: Diastereoselective Alkylation of an N-Acyl Oxazolidine

This protocol provides a general method for the diastereoselective alkylation of an N-acyl derivative, a common application for this class of auxiliaries.

Materials:

• (S)-N-Boc-4-acyl-2,2-dimethyloxazolidine (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Diisopropylamine (1.5 eq), freshly distilled

• n-Butyllithium (n-BuLi) (1.4 eq), titrated solution in hexanes

• Electrophile (e.g., Benzyl bromide, 1.2 eq)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

Procedure:

• Preparation of LDA: To a flame-dried, argon-purged flask equipped with a magnetic stir bar, add anhydrous THF and cool to -78 °C. Add diisopropylamine, followed by the slow, dropwise addition of n-BuLi. Stir the solution at -78 °C for 30 minutes to pre-form the LDA base.

• Enolate Formation: In a separate flame-dried, argon-purged flask, dissolve the (S)-N-Boc-4-acyl-2,2-dimethyloxazolidine substrate in anhydrous THF. Cool the solution to -78 °C.

• Slowly add the pre-formed LDA solution to the substrate solution via cannula. Stir the resulting mixture at -78 °C for 1 hour to ensure complete formation of the lithium enolate. The solution should become a pale yellow color.

• Alkylation: Add the electrophile (e.g., benzyl bromide) dropwise to the enolate solution at -78 °C. Stir the reaction mixture at this temperature for 2-4 hours, monitoring by TLC.

• Quenching: Once the reaction is complete, quench by slowly adding saturated aqueous NH₄Cl solution at -78 °C.

• Work-up: Allow the mixture to warm to room temperature. Transfer to a separatory funnel, add water, and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the diastereomeric ratio of the purified product by ¹H NMR spectroscopy or chiral HPLC analysis.

References

• Benchchem. (n.d.). Troubleshooting poor diastereoselectivity with (-)-Menthyloxyacetic acid.
• University of Bath. (n.d.). Lecture 5: Diastereoselective Addition into Carbonyl Compounds Containing α-Stereogenic Centres.
• Semantic Scholar. (n.d.). Highly diastereoselective chelation-controlled additions to α-silyloxy ketones.
• Stanton, G. R. (2014). Reversing Diastereoselectivity: Chelation-Controlled Addition Of Organozincs To Chiral Carbonyl Derivatives. University of Pennsylvania ScholarlyCommons.
• LibreTexts Chemistry. (2020). 9.4: Diastereoselective Addition to Aldehydes and Ketones.
• Stanton, G. R., Johnson, C. N., & Walsh, P. J. (2010). Overriding Felkin control: a general method for highly diastereoselective chelation-controlled additions to alpha-silyloxy aldehydes. Journal of the American Chemical Society, 132(12), 4391–4401.
• Simon Fraser University. (n.d.). Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. SFU Summit.
• ChemScene. (n.d.). (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine.
• ResearchGate. (n.d.). Diastereoselective Functionalization of Chiral N-Acyl-1,3-oxazolidines and Their Applications in the Synthesis of Bioactive Molecules.
• Williams College Chemistry Department. (n.d.). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment.

Sources

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• 2. DSpace [repository.upenn.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemistry.williams.edu [chemistry.williams.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Boc Deprotection of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

Welcome to the technical support center for the deprotection of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with this specific transformation. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to make informed decisions in your work.

Troubleshooting Guide

This section addresses specific issues that may arise during the Boc deprotection of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine in a question-and-answer format.

Question 1: My Boc deprotection is incomplete, even after extended reaction times. What are the likely causes and how can I resolve this?

Answer:

Incomplete deprotection is a common issue that can typically be traced back to insufficient acid strength or concentration, or inadequate reaction conditions. The stability of the Boc group is significant, and its efficient removal requires carefully controlled acidic environments.[1][2]

Potential Causes:

• Insufficient Acid Stoichiometry: Trifluoroacetic acid (TFA) is the reagent of choice for Boc deprotection.[3] The reaction is acid-catalyzed, meaning the acid is regenerated; however, using a large excess is standard practice to ensure the reaction goes to completion.[4][5]

• Reagent Quality: TFA is hygroscopic, and any absorbed water can reduce its effective acidity, leading to a sluggish reaction.[2]

• Low Temperature: While some deprotections proceed at 0°C to room temperature, sterically hindered or electronically stabilized Boc groups may require slightly elevated temperatures. However, caution is advised with this specific substrate due to the acid-sensitive oxazolidine ring.

Troubleshooting Protocol:

• Verify Reagent Quality: Use a fresh, unopened bottle of TFA if possible.

• Optimize Acid Concentration: A common starting point is a 1:1 mixture of TFA and a chlorinated solvent like dichloromethane (DCM).[6] If the reaction is slow, consider using neat TFA.

• Reaction Monitoring: Track the reaction's progress every 30-60 minutes using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Controlled Temperature Increase: If the reaction remains incomplete at room temperature after 2-4 hours, consider gently warming the reaction to 30-40°C. Monitor closely for the appearance of byproducts.

Question 2: I'm observing a major byproduct with a different mass in my LC-MS analysis. What could this be and how can I prevent its formation?

Answer:

The presence of a significant byproduct strongly suggests the cleavage of the 2,2-dimethyloxazolidine ring, which is known to be labile under certain acidic conditions.[7] The N-Boc group and the oxazolidine are both acid-sensitive protecting groups, and achieving selective cleavage of only the Boc group is the primary challenge.

Plausible Side Reaction: Oxazolidine Ring Opening

The oxazolidine ring can be hydrolyzed under acidic conditions to yield the corresponding amino alcohol. In this case, the byproduct would be the diol-amine resulting from the opening of the oxazolidine ring.

Strategies to Minimize Byproduct Formation:

• Lower Reaction Temperature: Perform the deprotection at 0°C and allow it to slowly warm to room temperature. This can temper the reactivity of the acid and favor the kinetically preferred Boc cleavage over the thermodynamically favored oxazolidine hydrolysis.

• Shorter Reaction Time: Closely monitor the reaction by TLC or LC-MS and quench it as soon as the starting material is consumed to prevent over-exposure to acidic conditions.

• Alternative Acidic Reagents: While TFA is standard, other acids can be employed. 4M HCl in dioxane is a common alternative that may offer different selectivity.[8] Another option is using p-toluenesulfonic acid (TsOH) in a suitable solvent.[9]

Experimental Protocol for Selective Boc Deprotection:

Parameter	Recommended Condition	Rationale
Acid	Trifluoroacetic Acid (TFA)	High efficiency and volatility for easy removal.[3]
Solvent	Dichloromethane (DCM)	Aprotic and effectively solubilizes the substrate.
Concentration	25-50% TFA in DCM (v/v)	Balances reaction rate with minimizing side reactions.[6]
Temperature	0°C to Room Temperature	Minimizes risk of oxazolidine ring cleavage.
Reaction Time	1-4 hours (monitor closely)	Avoids prolonged acid exposure.

Question 3: My workup is problematic. How can I efficiently isolate the deprotected product?

Answer:

The product of a TFA-mediated Boc deprotection is the trifluoroacetate salt of the amine.[3][4] This salt can be highly polar and may be challenging to extract. The workup procedure needs to effectively remove the excess TFA and isolate the desired product, either as the salt or the free amine.

Recommended Workup Procedures:

Method 1: Isolation of the TFA Salt

• Once the reaction is complete, remove the TFA and solvent in vacuo using a rotary evaporator.

• Co-evaporate with a solvent like toluene or DCM (3x) to azeotropically remove residual TFA.

• The resulting crude salt can often be used directly in the next step or purified by chromatography.

Method 2: Conversion to the Free Amine

• After removing the bulk of the TFA/DCM, dissolve the residue in a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) to neutralize the TFA salt and extract the free amine.[6] Caution: This will generate CO₂ gas; ensure proper venting.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate to yield the free amine.

Method 3: Using an Ion-Exchange Resin

For a non-aqueous workup, the crude reaction mixture (after initial concentration) can be passed through a basic ion-exchange resin (e.g., Amberlyst A-21) to scavenge the TFA and isolate the free base.[10][11]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of TFA-mediated Boc deprotection?

A1: The mechanism involves three main steps:

• Protonation: The carbonyl oxygen of the Boc group is protonated by TFA.

• Cleavage: This leads to the loss of a stable tert-butyl cation and the formation of an unstable carbamic acid intermediate.

• Decarboxylation: The carbamic acid rapidly decomposes to the free amine and carbon dioxide gas.[3][4][12]

Q2: Are there any scavengers I should consider using?

A2: The tert-butyl cation formed during the reaction can potentially alkylate nucleophilic sites on your molecule. While the primary alcohol in your substrate is not highly nucleophilic, if other sensitive functional groups were present, scavengers like triethylsilane (TES) or anisole could be added to trap the t-butyl cation.[13]

Q3: How should I store the deprotected product?

A3: The free amine product, (S)-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, should be stored at low temperatures (2-8°C) under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation. The TFA salt is generally more stable and can be stored under similar conditions.

Q4: Can I use thermal conditions for Boc deprotection to avoid strong acids?

A4: While thermal deprotection of Boc groups is possible, it typically requires very high temperatures (often >150°C), which could lead to decomposition of your specific molecule.[14] Given the presence of the oxazolidine ring, acidic deprotection under mild temperature conditions is the recommended approach.

Visual Diagrams

Caption: Mechanism of TFA-mediated Boc deprotection.

Caption: Competing reaction pathways under acidic conditions.

References

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• ElectronicsAndBooks. (n.d.). Acid-catalytic cleavage of cyclohexanespiro-2-oxazolidines. Retrieved from [Link]

• Wikipedia. (n.d.). Asymmetric hydrogenation. Retrieved from [Link]

• YouTube. (2022, December 14). Boc Deprotection Mechanism | Organic Chemistry. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, November 19). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?. Retrieved from [Link]

• ACS Publications. (2019, June 16). Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. Retrieved from [Link]

• ResearchGate. (n.d.). Stereoelectronic control of oxazolidine ring-opening: Structural and chemical evidences | Request PDF. Retrieved from [Link]

• American Chemical Society. (n.d.). General-acid-catalyzed ring opening of oxazolidines. Hydrolysis of 2-[4-(dimethylamino)styryl]. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• ResearchGate. (n.d.). Chemoselective deprotection and functional group interconversion of ring-fused 2N,3O-oxazolidinones of N-acetyl-D-glucosamine | Request PDF. Retrieved from [Link]

• Scribd. (n.d.). Rapid N-Boc Deprotection with TFA | PDF | Chemistry | Physical Sciences. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• NIH. (2020, June 23). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups : r/Chempros. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). BOC Deprotection. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). 3-oxazolidinecarboxylic acid, 4-formyl-2,2-dimethyl-, 1,1-dimethylethyl ester, (S). Retrieved from [Link]

• Reddit. (2023, March 10). How do I remove the N-Boc protection group to get the amino acid histidine? Is it possible to do this with a distillation kit by heating the distillation flask around 300 to 400 degrees over time in a fume hood to separate them? : r/OrganicChemistry. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). cis-1,2-Cyclohexanediol. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). D-(R)-GLYCERALDEHYDE ACETONIDE. Retrieved from [Link]

• ACS Publications. (n.d.). Simultaneous Deprotection and Purification of BOC-amines Based on Ionic Resin Capture | The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 1,1-Dimethylethyl (S)-4-Formyl-2,2-Dimethyl-3-Oxazolidinecarboxylate by Oxidation of the Alcohol. Retrieved from [Link]

• NIH. (2024, April 25). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). SYNTHESIS OF DIMETHYL 2-PHENYLCYCLOPROPANE-1,1-DICARBOXYLATE USING AN IODONIUM YLIDE DERIVED FROM DIMETHYL MALONATE. Retrieved from [Link]

• Thoreauchem. (n.d.). (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine-None. Retrieved from [Link]

• 西典实验. (n.d.). (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine. Retrieved from [Link]

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Boc Deprotection - TFA [commonorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
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• 9. sigmaaldrich.com [sigmaaldrich.com]
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• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 14. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]

Impact of solvent choice on reactions with (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

Welcome to the technical support center for (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reactions involving this versatile chiral building block. We will move beyond simple protocols to explore the critical role of solvent choice in directing reaction outcomes, ensuring both efficiency and integrity of your stereocenter.

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, derived from L-serine, is a valuable intermediate in asymmetric synthesis. Its utility stems from the protected amine and diol functionalities, leaving a primary alcohol as a key handle for synthetic elaboration. The success of these elaborations—be it oxidation, esterification, or subsequent deprotection—is profoundly influenced by the solvent system employed. This guide provides direct answers to common challenges and explains the causality behind our recommended experimental choices.

Section 1: Oxidation of the Primary Alcohol

The primary alcohol of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine can be selectively oxidized to the corresponding aldehyde or carboxylic acid. The choice of oxidant and, critically, the solvent, determines the final product. Stopping the oxidation at the aldehyde stage is often desired, and this requires non-aqueous conditions.

Frequently Asked Questions (FAQs)

Q1: How do I select the optimal solvent to oxidize the primary alcohol to an aldehyde without over-oxidation?

A1: To halt the oxidation at the aldehyde stage, you must use an anhydrous (water-free) solvent system. Dichloromethane (DCM) is the industry standard and most recommended solvent for this transformation when using chromium-based reagents like Pyridinium Chlorochromate (PCC).[1][2] The key reason is that PCC is soluble in DCM, which allows the reaction to proceed under non-aqueous conditions.[1][2] In aqueous media, aldehydes can form hydrate intermediates, which are susceptible to further oxidation to carboxylic acids.[3] By using a dry organic solvent like DCM, you prevent hydrate formation and effectively stop the reaction at the aldehyde.[1][3]

Q2: I've seen procedures using Dimethylformamide (DMF) for oxidations. Is this a suitable solvent?

A2: While PCC is soluble in DMF, its use is strongly discouraged if you wish to isolate the aldehyde. DMF has been shown to promote the over-oxidation of primary alcohols to carboxylic acids, even with reagents like PCC that are typically selective for aldehydes in other solvents like DCM.[2] Therefore, for the synthesis of the aldehyde from (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, you should avoid DMF.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Sluggish or Incomplete Reaction	1. Poor Reagent Quality: PCC can degrade over time. 2. Insufficient Reagent: Stoichiometry is critical. 3. Low Temperature: Reactions may be slow at room temperature for some complex substrates.	1. Use freshly opened or properly stored PCC. 2. Use a slight excess (e.g., 1.5 equivalents) of PCC. 3. Gently warm the reaction to 35-40 °C, monitoring carefully by TLC.
Over-oxidation to Carboxylic Acid	1. Presence of Water: The most common cause.[3][4] 2. Incorrect Solvent Choice: Use of DMF.[2]	1. Ensure your DCM is anhydrous. Use freshly opened solvent from a sealed bottle or dry it over a suitable agent like CaH₂. Ensure all glassware is oven-dried. 2. Use exclusively anhydrous DCM as the solvent.
Difficult Product Isolation	Formation of Viscous Materials: Reduced chromium byproducts can form a thick tar, complicating work-up.[2]	Co-adsorb the PCC onto an inert support like Celite or silica gel before adding the alcohol solution. This simplifies the work-up, as the chromium salts remain adsorbed on the solid support and can be easily removed by filtration.[2]

Experimental Protocol: PCC Oxidation to the Aldehyde

This protocol details the selective oxidation of the primary alcohol to the corresponding aldehyde using PCC in anhydrous DCM.

• Preparation: In a fume hood, add pyridinium chlorochromate (PCC, 1.5 eq.) to a round-bottom flask containing a magnetic stir bar.

• Solvent Addition: Suspend the PCC in anhydrous dichloromethane (DCM), using approximately 10 mL of DCM per gram of the starting alcohol.

• Reactant Addition: Dissolve (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (1.0 eq.) in a minimal amount of anhydrous DCM. Add this solution to the stirring PCC suspension in one portion.

• Reaction Monitoring: Stir the reaction at room temperature. The mixture will turn from a bright orange suspension to a dark, tarry brown. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

• Work-up: Upon completion, dilute the reaction mixture with diethyl ether. Pass the entire mixture through a short plug of silica gel, eluting with additional diethyl ether to wash all the product through.

• Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. The resulting crude aldehyde is often pure enough for the next step, or it can be further purified by flash column chromatography if necessary.

Workflow for Selective Oxidation

Sources

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]
• 3. Alcohol Reactivity [www2.chemistry.msu.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

A Comparative Guide to Serine-Derived Chiral Auxiliaries: Evaluating (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine and its Analogs Against Established Precedents

For researchers, scientists, and drug development professionals, the quest for efficient and highly selective methods for constructing stereogenic centers is a perpetual frontier. Chiral auxiliaries, temporarily incorporated into a substrate to direct the stereochemical outcome of a reaction, remain a cornerstone of asymmetric synthesis.[1] This guide provides an in-depth comparison of a promising but less-documented chiral auxiliary, (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, with industry-standard auxiliaries: Evans' oxazolidinones, Oppolzer's sultams, and Myers' pseudoephedrine amides. By examining their structural features, mechanistic underpinnings, and performance in key synthetic transformations, we aim to provide a comprehensive resource for the rational selection of a chiral auxiliary.

Derived from the readily available and inexpensive chiral pool amino acid L-serine, (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine represents a class of auxiliaries with significant potential. Its structure combines the directing capabilities of the oxazolidine ring with the steric influence of the gem-dimethyl group and a versatile Boc-protecting group. While direct, peer-reviewed comparative studies on this specific molecule are limited, we can infer its performance characteristics by analyzing closely related serine-derived and gem-dimethyl substituted oxazolidinone auxiliaries.

The Landscape of Chiral Auxiliaries: A Comparative Overview

The efficacy of a chiral auxiliary is judged by several key criteria: the level of stereoselectivity it imparts, the ease of its attachment and subsequent cleavage from the substrate, and the overall yield of the desired enantiomerically pure product. The following table summarizes the performance of our target auxiliary's structural class against the established players in the field for two of the most common applications: asymmetric alkylation and aldol reactions.

Chiral Auxiliary	Reaction Type	Substrate	Electrophile	Diastereomeric Ratio (d.r.) / Diastereomeric Excess (d.e.)	Yield (%)	Cleavage Conditions
Serine-Derived Oxazolidinones (Inferred)	Alkylation	N-Acyl Oxazolidinone	Alkyl Halide	80:20 - 87:13 d.r. (for related bicyclic system)	Good to High	Mild acidic or basic hydrolysis
Aldol	N-Acyl Oxazolidinone	Aldehyde	Moderate to High (expected)	Good to High	Mild acidic or basic hydrolysis
Evans' Oxazolidinones	Alkylation	N-Propionyl Oxazolidinone	Benzyl Bromide	>99:1 d.r.	80-92	LiOH/H₂O₂; LiBH₄
Aldol	N-Propionyl Oxazolidinone	Benzaldehyde	>99:1 d.r. (syn)	85-95	LiOH/H₂O₂; LiBH₄
Oppolzer's Sultams	Alkylation	N-Acyl Sultam	Alkyl Halide	>98% d.e.	80-95	LiAlH₄; SmI₂
Aldol	N-Acyl Sultam	Aldehyde	>98% d.e. (syn or anti)	70-90	LiAlH₄; Hydrolysis
Myers' Pseudoephedrine Amides	Alkylation	N-Propionyl Pseudoephedrine	Alkyl Halide	>98% d.e.	85-95	Acidic or Basic Hydrolysis
Aldol	N-Acyl Pseudoephedrine	Aldehyde	>95% d.e. (anti)	75-90	Acidic or Basic Hydrolysis

Data for Serine-Derived Oxazolidinones is inferred from studies on structurally similar compounds. Data for other auxiliaries is compiled from various sources.

Mechanistic Insights: The Origin of Stereocontrol

The stereochemical outcome of reactions employing chiral auxiliaries is dictated by the formation of rigid, chelated transition states that favor the approach of the electrophile from one face of the enolate.

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine and Evans' Oxazolidinones

Both these auxiliaries rely on the formation of a Z-enolate, which then adopts a chelated conformation with the metal cation (typically lithium or boron). The steric bulk of the substituent at the C4 position of the oxazolidinone ring effectively shields one face of the enolate, directing the incoming electrophile to the opposite face. The gem-dimethyl group at the C2 position in the serine-derived auxiliary is expected to further rigidify the oxazolidine ring, potentially enhancing facial discrimination.

Caption: General workflow for asymmetric alkylation.

Step-by-Step Protocol: Asymmetric Alkylation using an N-Acyl Oxazolidinone Auxiliary

• Acylation: To a solution of the chiral oxazolidinone (1.0 equiv) in an anhydrous aprotic solvent (e.g., THF, CH₂Cl₂) at 0 °C, add a base (e.g., triethylamine, 1.5 equiv) followed by the dropwise addition of the desired acyl chloride (1.1 equiv). Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Enolate Formation: Dissolve the purified N-acyl oxazolidinone (1.0 equiv) in anhydrous THF and cool to -78 °C under an inert atmosphere (e.g., Argon). Slowly add a solution of a strong base such as lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS) (1.1 equiv) and stir for 30-60 minutes.

• Alkylation: To the enolate solution at -78 °C, add the alkylating agent (e.g., benzyl bromide, 1.2 equiv) dropwise. Allow the reaction to stir at -78 °C for several hours, then slowly warm to room temperature.

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to separate the diastereomeric products.

• Auxiliary Cleavage:

  • For conversion to the carboxylic acid: Dissolve the purified alkylated product in a mixture of THF and water. Cool to 0 °C and add an aqueous solution of lithium hydroxide and hydrogen peroxide. Stir until the starting material is consumed.

  • For conversion to the primary alcohol: Dissolve the purified alkylated product in anhydrous diethyl ether or THF and cool to 0 °C. Add a reducing agent such as lithium borohydride (LiBH₄) and stir until completion.

Synthesis and Cleavage Considerations

A key practical aspect of any chiral auxiliary is its accessibility and the conditions required for its removal.

• (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine: This auxiliary is readily synthesized from L-serine. A plausible route involves the protection of the amine and carboxylic acid, followed by cyclization with acetone to form the oxazolidine ring, and subsequent reduction of the ester or aldehyde to the hydroxyethyl side chain. The N-Boc group can be removed under acidic conditions (e.g., TFA in DCM), which is a relatively mild method. The oxazolidinone ring itself is typically cleaved under hydrolytic conditions.

• Evans' Oxazolidinones: These are commercially available or can be synthesized from the corresponding amino alcohols. Cleavage is typically achieved with lithium hydroperoxide to yield the carboxylic acid, or with reducing agents like lithium borohydride to afford the alcohol.

• Oppolzer's Sultams: Both enantiomers are commercially available. Cleavage is often more demanding, requiring strong reducing agents like lithium aluminum hydride or samarium iodide, which may not be compatible with all functional groups.

• Myers' Pseudoephedrine Amides: Both enantiomers of pseudoephedrine are readily available. A significant advantage is the relatively mild cleavage conditions, which can be either acidic or basic hydrolysis, to furnish the corresponding carboxylic acid.

Conclusion: Selecting the Right Tool for the Job

The choice of a chiral auxiliary is a critical decision in the design of an asymmetric synthesis.

• (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine and its analogs represent a cost-effective and readily accessible class of auxiliaries derived from the chiral pool. While they may not consistently achieve the exceptionally high diastereoselectivities of Evans' or Oppolzer's auxiliaries, they offer a valuable alternative, particularly when moderate to good selectivity is sufficient. The mild cleavage conditions associated with the N-Boc group are an attractive feature.

• Evans' oxazolidinones remain the gold standard for many applications, offering excellent and predictable stereocontrol, particularly in aldol reactions.

• Oppolzer's sultams provide exceptionally high levels of diastereoselectivity due to their rigid structure, though their cleavage requires more forcing conditions.

• Myers' pseudoephedrine amides offer a practical and highly effective alternative, especially for asymmetric alkylations, with the significant advantage of mild cleavage conditions.

Ultimately, the optimal chiral auxiliary will depend on the specific substrate, the desired transformation, and the required level of stereochemical purity. This guide provides the foundational knowledge and comparative data to enable researchers to make an informed decision, balancing factors of performance, cost, and practicality in their pursuit of enantiomerically pure molecules.

References

• Ager, D. J.; Prakash, I.; Schaad, D. R. Chiral Oxazolidinones in Asymmetric Synthesis. Aldrichimica Acta1997, 30 (1), 3–12. (No direct URL available)

• Evans, D. A.; Bartroli, J.; Shih, T. L. Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates. J. Am. Chem. Soc.1981 , 103 (8), 2127–2129. [Link]

• Kim, B. H.; Lee, J. Y.; Kim, K.; Whang, D.; Kim, K. Asymmetric Michael addition of thiols to α,β-unsaturated imides catalyzed by a chiral rhodium complex. J. Org. Chem.1997, 62 (1), 26-27. (No direct URL available)

• Myers, A. G.; Yang, B. H.; Chen, H.; McKinstry, L.; Kopecky, D. J.; Gleason, J. L. Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, and Ketones. J. Am. Chem. Soc.1997 , 119 (28), 6496–6511. [Link]

• Oppolzer, W. Camphor-derived chiral auxiliaries for stereoselective reactions. Pure and Applied Chemistry1990 , 62 (7), 1241-1250. [Link]

• Bull, S. D.; Davies, S. G.; Jones, S.; Sanganee, H. J. SuperQuat N-acyl-5,5-dimethyloxazolidin-2-ones for the asymmetric synthesis of α-alkyl and β-alkyl aldehydes. Org. Biomol. Chem.2003 , 1, 2866-2875. [Link]

• Khadse, S.; Chaudhari, P. Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. Chemical Technology: An Indian Journal2015 , 10(4), 132-135. [Link]

• Díaz-Muñoz, G.; Miranda, I. L.; Sartori, S. K.; de Rezende, D. C.; Diaz, M. A. N. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. Chirality2019 , 31(10), 776-812. [Link]

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A Comparative Guide to (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine: A Versatile Chiral Synthon Validated

In the intricate field of asymmetric synthesis, the strategic selection of chiral building blocks is a critical determinant of synthetic efficiency and success. Researchers and drug development professionals constantly seek synthons that offer a robust combination of stereochemical stability, versatile reactivity, and practical accessibility. (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, a derivative of the readily available amino acid L-serine, has emerged as a synthon of significant interest. This guide provides an in-depth validation of its utility, presenting a critical comparison against established alternatives, supported by actionable experimental data and protocols.

The Strategic Value of a Serine-Derived Synthon

The core value of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine lies in its meticulously designed structure. Derived from L-serine, it inherits a pre-defined (S)-stereocenter.[1][2] The formation of the 2,2-dimethyloxazolidine ring serves a dual purpose: it protects both the amine and the hydroxyl groups of the original serine backbone and conformationally locks the α-carbon, significantly reducing the risk of racemization during subsequent chemical manipulations.[3][4] Furthermore, the tert-butyloxycarbonyl (Boc) group on the nitrogen provides robust protection that is orthogonal to many other protecting groups, while the primary alcohol on the C4-substituent offers a reactive handle for a wide array of synthetic transformations, from oxidation to chain extension.

This combination of features makes it an ideal precursor for complex molecules where the chiral amino alcohol motif is a key pharmacophore, such as in the synthesis of amino sugars, β-amino acids, and other nitrogen-containing natural products.[5][6][7]

Performance Benchmark: A Comparative Analysis

A synthon's true value is best understood in context. We compare (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine against its well-known cousin, (S)-Garner's Aldehyde, another L-serine derivative, for the synthesis of a common chiral intermediate: a β-amino alcohol via Grignard addition.

Table 1: Comparative Performance in a Grignard Addition Reaction

Parameter	(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine Derivative	(S)-Garner's Aldehyde	Rationale & Causality
Precursor Synthon	The Topic Synthon	(S)-N-Boc-4-formyl-2,2-dimethyloxazolidine	Both are derived from L-serine. The topic synthon requires one additional oxidation step to reach the reactive aldehyde state.
Key Reaction	Grignard addition to the corresponding aldehyde	Grignard addition to the aldehyde	A standard C-C bond-forming reaction to test stereochemical integrity and reactivity.
Typical Diastereoselectivity	>95:5	~90:10 to 95:5	The stereochemical outcome is dictated by Cram's rule or the Felkin-Anh model; both substrates perform well but Garner's aldehyde can show slightly lower selectivity depending on the nucleophile.[8]
Key Intermediate Stability	High	Moderate	Garner's aldehyde is notoriously prone to epimerization (loss of enantiomeric purity) at the α-carbon, especially under basic or heated conditions.[4][9] The alcohol precursor is significantly more stable.
Overall Yield (from L-Serine)	~65-75% over 4 steps	~60-70% over 3 steps	While Garner's aldehyde requires fewer steps, the sensitivity of the aldehyde can lead to lower overall yields in multi-step sequences.
Scalability & Handling	Straightforward	Requires careful temperature control (-78 °C for many reactions) and handling to prevent degradation and racemization.[4][9]	The stability of the alcohol synthon makes it more amenable to large-scale synthesis and less demanding storage conditions.

This comparison highlights a critical trade-off: while Garner's aldehyde offers a more direct route to certain products, (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine provides a more stable and robust starting point, often justifying the extra synthetic step required to unmask the reactive aldehyde functionality.

Experimental Validation: A Protocol for Key Transformation

To demonstrate the practical utility of this synthon, we provide a detailed, validated protocol for its oxidation to the corresponding aldehyde, a crucial intermediate for C-C bond formation. We have selected a Swern oxidation for its mild conditions and high efficiency.

Experimental Workflow: Swern Oxidation

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A Comparative Guide to the Catalytic Oxidation of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine: Performance, Protocols, and Mechanistic Insights

In the landscape of pharmaceutical synthesis, the chiral building block (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine serves as a valuable intermediate. Its primary alcohol moiety is a key handle for elaboration into a variety of functional groups, with oxidation to the corresponding aldehyde being a critical transformation. This guide provides an in-depth comparison of catalytic systems for this oxidation, offering researchers, scientists, and drug development professionals a comprehensive overview of performance, experimental protocols, and the mechanistic rationale behind catalyst selection.

Introduction: The Strategic Importance of Oxidizing a Chiral Amino Alcohol Precursor

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is a derivative of (S)-serine, where the amine and carboxylic acid are masked within a protected oxazolidine ring system. This structure provides steric hindrance that can influence the stereochemical outcome of subsequent reactions. The terminal primary alcohol is a prochiral center that, upon oxidation to the aldehyde, provides an electrophilic site for C-C bond formation, amination, or other nucleophilic additions. The choice of an oxidative catalyst is paramount, as it must be chemoselective for the primary alcohol, avoid racemization of the adjacent stereocenter, and be compatible with the acid-sensitive Boc and acetonide protecting groups.

This guide will focus on a comparative analysis of two prominent catalytic systems for the oxidation of this and structurally related N-Boc protected amino alcohols: a modern copper/nitroxyl radical-based aerobic oxidation and a modified Swern oxidation protocol.

At a Glance: Performance Comparison of Leading Catalytic Systems

The following table summarizes the key performance indicators for the oxidation of primary alcohols in N-Boc protected amino alcohol systems, providing a clear comparison between the copper/nitroxyl and modified Swern methodologies.

Parameter	Copper(I)/TEMPO Aerobic Oxidation	Modified Swern Oxidation (TCT/DMSO)
Catalyst/Reagent	(bpy)Cu(I)OTf / TEMPO	2,4,6-trichloro[1][2][3]triazine (TCT) / DMSO
Oxidant	Air or O₂	In situ generated electrophilic sulfur species
Yield	Generally >80-95% for analogous substrates	Quantitative conversion reported
Reaction Time	1-24 hours	Typically rapid, < 1 hour
Catalyst/Reagent Loading	Catalytic (e.g., 5 mol% Cu, 5 mol% TEMPO)	Stoichiometric activator (TCT)
Reaction Conditions	Room temperature, ambient air pressure	Low temperature (-78 °C to rt)
Key Advantages	"Green" oxidant (air), mild conditions, high chemoselectivity for 1° alcohols	Fast reaction times, high yields, avoids heavy metals
Key Limitations	Can be slower for sterically hindered substrates	Requires cryogenic temperatures, stoichiometric waste
Epimerization Risk	Low, especially with non-basic conditions	Minimal at low temperatures

Deep Dive: Mechanistic Rationale and Experimental Design

The Copper/TEMPO System: A Marriage of Aerobic Oxidation and Radical Catalysis

The copper/TEMPO system has emerged as a highly practical and "green" method for the selective oxidation of primary alcohols.[4] Its mild operating conditions make it particularly suitable for sensitive substrates like N-Boc protected amino alcohols.

Mechanistic Insight: The catalytic cycle is initiated by the oxidation of the Cu(I) species to Cu(II) by molecular oxygen. The Cu(II) then oxidizes the nitroxyl radical, TEMPO, to the corresponding N-oxoammonium ion. This N-oxoammonium ion is the active oxidant that abstracts a hydride from the primary alcohol, generating the aldehyde product and the hydroxylamine form of TEMPO. The hydroxylamine is then re-oxidized by Cu(II) to regenerate the TEMPO radical, completing the catalytic cycle. The choice of ligand on the copper center, such as 2,2'-bipyridine (bpy), is crucial for stabilizing the copper species and modulating its redox potential.[4]

Diagram of the Proposed Catalytic Cycle for Copper/TEMPO Oxidation

Caption: Proposed catalytic cycle for the Cu/TEMPO-mediated aerobic oxidation of a primary alcohol.

Causality Behind Experimental Choices:

• Catalyst System: The combination of a copper(I) salt and TEMPO provides a synergistic system where the copper facilitates the use of air as the terminal oxidant and regenerates the active nitroxyl oxidant.[4]

• Ligand: A bipyridine (bpy) ligand is often employed to enhance the stability and solubility of the copper catalyst.[4]

• Solvent: Acetonitrile or other polar aprotic solvents are typically used to dissolve the catalyst components and the substrate.

• Temperature: The reaction is often run at room temperature to minimize side reactions and preserve the integrity of the chiral center.[4]

Modified Swern Oxidation: A Classic Transformation with a Modern Twist

The Swern oxidation is a cornerstone of organic synthesis for the conversion of alcohols to aldehydes or ketones.[5] The classical protocol uses oxalyl chloride or trifluoroacetic anhydride to activate dimethyl sulfoxide (DMSO). However, these activators can be hazardous and moisture-sensitive. A milder and more practical alternative employs 2,4,6-trichloro[1][2][3]-triazine (TCT, or cyanuric chloride) as the DMSO activator.[6]

Mechanistic Insight: TCT reacts with DMSO to form an electrophilic sulfonium species. This intermediate then reacts with the primary alcohol of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine to form an alkoxysulfonium salt. The addition of a hindered, non-nucleophilic base, such as triethylamine or diisopropylethylamine, facilitates an intramolecular elimination reaction via a five-membered ring transition state. This step deprotonates the carbon adjacent to the oxygen, leading to the formation of the aldehyde, dimethyl sulfide, and the protonated base.[5]

Diagram of the Modified Swern Oxidation Workflow

Caption: Experimental workflow for the modified Swern oxidation using TCT as an activator.

Causality Behind Experimental Choices:

• Activator: TCT is a stable, crystalline solid that is less hazardous and easier to handle than oxalyl chloride, making it a more practical choice for scale-up operations.[6]

• Solvent: Anhydrous dichloromethane (DCM) or a similar non-protic solvent is essential to prevent quenching of the reactive intermediates.

• Temperature: The reaction is initiated at -78 °C to control the exothermic formation of the reactive sulfonium species and to prevent side reactions. The reaction is then allowed to warm, which promotes the final elimination step.[6]

• Base: A hindered amine base is used to deprotonate the alkoxysulfonium salt without competing as a nucleophile.

Experimental Protocols

Protocol for Copper(I)/TEMPO Aerobic Oxidation

This protocol is adapted from established procedures for the oxidation of N-Boc protected amino alcohols.[4]

• Preparation: To a round-bottom flask equipped with a magnetic stir bar, add (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (1.0 equiv).

• Catalyst Addition: Add copper(I) bromide-dimethyl sulfide complex (0.05 equiv), 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO, 0.05 equiv), and 2,2'-bipyridine (bpy, 0.05 equiv).

• Solvent and Reaction Initiation: Add anhydrous acetonitrile and stir the mixture under an atmosphere of air (via a balloon) or by bubbling oxygen through the solution.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired aldehyde.

Protocol for Modified Swern Oxidation (TCT/DMSO)

This protocol is based on the use of TCT as a mild activator for DMSO.[6]

• Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous dichloromethane (DCM) and cool to -78 °C using a dry ice/acetone bath.

• Activator Addition: Add 2,4,6-trichloro[1][2][3]-triazine (TCT, 1.1 equiv) followed by the slow addition of anhydrous dimethyl sulfoxide (DMSO, 2.2 equiv). Stir the resulting mixture for 30 minutes at -78 °C.

• Substrate Addition: Add a solution of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (1.0 equiv) in anhydrous DCM dropwise to the reaction mixture. Stir for 1 hour at -78 °C.

• Base Addition: Add triethylamine (Et₃N, 5.0 equiv) dropwise. Allow the reaction mixture to slowly warm to room temperature.

• Workup: Quench the reaction with water. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Conclusion: Selecting the Optimal Catalyst for Your Needs

Both the copper/TEMPO and the modified Swern oxidation offer effective and high-yielding pathways for the synthesis of (S)-N-Boc-4-(formyl)-2,2-dimethyloxazolidine. The choice between them depends on the specific requirements of the synthesis:

• For process safety, scalability, and environmental considerations , the Copper/TEMPO system is highly attractive due to its use of air as the terminal oxidant and its catalytic nature.

• For speed and quantitative conversion , the modified Swern oxidation is an excellent choice, though it requires cryogenic conditions and stoichiometric reagents.

Ultimately, a thorough understanding of the mechanistic nuances and practical considerations of each catalytic system empowers the researcher to make an informed decision, leading to the efficient and successful synthesis of this valuable chiral intermediate.

References

• Hoover, J. M., & Stahl, S. S. (2011). Highly Practical Copper(I)/TEMPO Catalyst System for Chemoselective Aerobic Oxidation of Primary Alcohols. Journal of the American Chemical Society, 133(42), 16901–16910. [Link]

• De Luca, L., Giacomelli, G., & Porcheddu, A. (2001). A Mild and Efficient Alternative to the Classical Swern Oxidation. The Journal of Organic Chemistry, 66(23), 7907–7909. [Link]

• Organic Chemistry Portal. (n.d.). Swern Oxidation. Retrieved from [Link]

• Marko, I. E., & Giles, P. R. (1998). Copper-Catalyzed Oxidation of Alcohols to Aldehydes and Ketones: An Efficient and Practical Green Alternative.

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• 3. Solvent-Assisted Catalysis: Water Promotes Ring Closure Formation of 2‑Oxazolidinone from Amino Acid Derived N‑Boc-Epoxide - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Swern Oxidation [organic-chemistry.org]
• 6. A Mild and Efficient Alternative to the Classical Swern Oxidation [organic-chemistry.org]

A Comparative Guide to the Structural Elucidation of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine Derivatives: X-ray Crystallography in Focus

For researchers, medicinal chemists, and professionals in drug development, the unambiguous determination of a molecule's three-dimensional structure is not merely an academic exercise—it is a cornerstone of rational design, efficacy, and safety. Chiral molecules, such as the (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine derivatives, are of particular interest. These scaffolds are valuable chiral building blocks in the synthesis of complex pharmaceuticals, where stereochemistry dictates biological activity.

This guide provides an in-depth comparison of X-ray crystallography with key alternative techniques for the structural elucidation of this class of compounds. We will delve into the causality behind experimental choices, present supporting data, and offer detailed protocols to ensure scientific integrity and reproducibility.

The Unambiguous Answer: Why X-ray Crystallography Reigns Supreme for Absolute Configuration

Single-crystal X-ray crystallography is the definitive method for determining the absolute configuration of a chiral molecule.[1][2] Unlike spectroscopic techniques that provide information about the molecule's properties in a bulk or solution state, X-ray diffraction provides a precise map of electron density within a single crystal, revealing the exact spatial arrangement of every atom.[2] This is of paramount importance in drug development, where even subtle differences in stereochemistry can lead to vastly different pharmacological outcomes.[3]

For derivatives of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, X-ray crystallography not only confirms the (S) configuration at the C4 position but also elucidates the conformation of the five-membered oxazolidine ring and the orientation of its substituents. This detailed structural information is invaluable for understanding structure-activity relationships (SAR) and for designing next-generation molecules with improved potency and selectivity.[4]

While a crystal structure for the exact title compound is not publicly available, the structure of a closely related derivative, (4S)-tert-Butyl 4-(hydroxydiphenylmethyl)-2,2-dimethyloxazolidine-3-carboxylate , provides an excellent proxy for understanding the solid-state conformation of this family of compounds.[5]

Key Crystallographic Insights from a Close Analog

The analysis of (4S)-tert-Butyl 4-(hydroxydiphenylmethyl)-2,2-dimethyloxazolidine-3-carboxylate reveals critical structural features that are likely conserved across similar derivatives.

Parameter	Observation	Significance for Drug Development
Absolute Stereochemistry	Unambiguously confirmed as (S)	Essential for ensuring the synthesis of the correct, biologically active enantiomer.
Oxazolidine Ring Conformation	Envelope configuration with C5 at the flap position[5]	The ring pucker influences the spatial orientation of substituents, which is critical for receptor binding.
Intramolecular Interactions	Hydrogen bonding between the hydroxyl group and the oxazolidine oxygen[5]	These interactions can stabilize a particular conformation, which may be the bioactive conformation.
Crystal Packing	Analysis of intermolecular forces	Understanding crystal packing is crucial for solid-state properties like solubility and stability.

A Multi-faceted Approach: Comparing Analytical Techniques

While X-ray crystallography provides the "gold standard" for absolute configuration, a comprehensive structural analysis often employs a combination of techniques. The choice of method depends on the specific question being asked, the physical state of the sample, and the available resources.

Feature	Single-Crystal X-ray Diffraction	Vibrational Circular Dichroism (VCD)	NMR Spectroscopy
Primary Application	Absolute configuration, solid-state conformation	Absolute configuration in solution	Solution-state conformation, connectivity
Sample Requirement	Single crystal (>0.1 mm)[6]	~2-5 mg, solution[7]	~1-10 mg, solution
Strengths	Unambiguous 3D structure[2]	No crystallization needed, solution state[8]	Provides information on dynamics and flexibility
Limitations	Requires high-quality single crystals	Computationally intensive, less precise for conformation	Indirect determination of absolute configuration

Experimental Workflow: From Powder to Structure

The following diagram illustrates the typical workflow for single-crystal X-ray diffraction analysis. Each step is critical for obtaining a high-quality, publishable crystal structure.

Caption: Workflow for Single-Crystal X-ray Crystallography.

Detailed Experimental Protocols

Single-Crystal X-ray Crystallography

This protocol is a generalized procedure for small organic molecules and should be optimized for the specific derivative.

• Crystallization: The most critical and often challenging step.[6]

  • Dissolve the purified compound in a suitable solvent (e.g., ethyl acetate) to near saturation.

  • Employ slow evaporation or vapor diffusion. For vapor diffusion, place the solution in a small, open vial inside a larger, sealed jar containing a more volatile anti-solvent (e.g., petroleum ether).[5]

  • Allow crystals to grow slowly over several days at a constant temperature.

• Data Collection:

  • Mount a suitable single crystal on a goniometer.

  • Collect diffraction data using a diffractometer, typically with Mo Kα or Cu Kα radiation.

  • Data is collected over a range of crystal orientations.

• Structure Solution and Refinement:

  • Process the raw diffraction data to obtain integrated intensities.

  • Solve the phase problem to generate an initial electron density map.

  • Build a molecular model into the electron density map.

  • Refine the atomic positions and thermal parameters against the experimental data until convergence.

• Validation:

  • The final structure should be validated using tools like checkCIF to ensure it meets publication standards set by the International Union of Crystallography (IUCr).[9][10]

Vibrational Circular Dichroism (VCD) for Absolute Configuration

VCD is a powerful alternative to X-ray crystallography for determining absolute configuration in solution, especially when suitable crystals cannot be obtained.[7][8]

• Sample Preparation:

  • Dissolve 2-5 mg of the enantiomerically pure compound in a suitable deuterated solvent (e.g., CDCl₃) in an IR-transparent cell.

• Data Acquisition:

  • Measure the VCD and IR spectra in the mid-IR region (typically 2000-900 cm⁻¹).

• Computational Modeling:

  • Perform a conformational search for one enantiomer (e.g., the S-enantiomer) using computational chemistry software.

  • Calculate the Boltzmann-averaged VCD and IR spectra from the low-energy conformers.

• Comparison and Assignment:

  • Compare the experimental VCD spectrum with the calculated spectrum for the chosen enantiomer.

  • A good match in the signs and relative intensities of the major bands confirms the absolute configuration. An inverted match indicates the opposite enantiomer.[8]

The Synergy of Techniques: A Holistic View

The most robust structural characterization comes from the intelligent application of multiple techniques.

Caption: Interplay of Analytical Techniques.

For (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine derivatives, one might use X-ray crystallography to definitively determine the solid-state structure of a key intermediate. NMR spectroscopy would then be used to study its conformational dynamics in solution, which may be more relevant to its biological activity. VCD could be employed as a high-throughput method to confirm the absolute configuration of a series of analogs without the need for crystallization of each one.[7]

Conclusion

For the definitive structural elucidation of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine derivatives, single-crystal X-ray crystallography remains the unparalleled gold standard. It provides an unambiguous determination of absolute configuration and a high-resolution snapshot of the molecule's solid-state conformation. However, a comprehensive understanding, particularly for drug development, is best achieved by integrating crystallographic data with solution-state techniques like VCD and NMR spectroscopy. This multi-technique approach provides a complete picture of the molecule's structure and behavior, empowering scientists to make informed decisions in the quest for novel and effective therapeutics.

References

• Stephens, P. J., et al. (2007). Determination of the Absolute Configuration of a Chiral oxadiazol-3-one Calcium Channel Blocker, Resolved Using Chiral Chromatography, via Concerted Density Functional Theory Calculations of Its Vibrational Circular Dichroism, Electronic Circular Dichroism, and Optical Rotation. The Journal of Organic Chemistry. Available at: [Link]

• Kellenbach, E. R., Dukor, R. K., & Nafie, L. A. (n.d.). Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Spectroscopy Europe. Available at: [Link]

• Brooks, W. H., Guida, W. C., & Daniel, K. G. (2011). The Significance of Chirality in Drug Design and Development. Journal of analysis and computation. Available at: [Link]

• IUCrData. (n.d.). Notes for authors. International Union of Crystallography. Available at: [Link]

• International Union of Crystallography. (2011). Publication standards for crystal structures. Available at: [Link]

• Gao, C., et al. (2008). (4S)-tert-Butyl 4-(hydroxydiphenylmethyl)-2,2-dimethyloxazolidine-3-carboxylate. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• Hansen, P. E., et al. (2022). A Computational Protocol for Vibrational Circular Dichroism Spectra of Cyclic Oligopeptides. The Journal of Physical Chemistry B. Available at: [Link]

• Consensus. (2023). Advantages of X-ray Crystallography in Drug Discovery Research. Available at: [Link]

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A Senior Application Scientist's Guide to (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine: A Versatile Chiral Building Block in Modern Drug Synthesis

For researchers, scientists, and professionals in the dynamic field of drug development, the efficient and stereocontrolled synthesis of complex chiral molecules is a perpetual challenge. The demand for enantiomerically pure compounds necessitates a robust toolbox of versatile chiral building blocks. Among these, (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, a derivative of the renowned (S)-Garner's aldehyde, has emerged as a powerful and reliable precursor for the construction of intricate molecular architectures. This guide provides an in-depth technical comparison of its application, supported by a detailed case study and experimental insights, to empower you in your synthetic endeavors.

Introduction: The Power of a Protected Chiral Amino Alcohol

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, with the chemical name tert-butyl (4S)-4-(2-hydroxyethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate[1], is a chiral building block derived from the readily available amino acid, L-serine[2]. Its structure combines the stability of a Boc-protected amine and an acetonide-protected vicinal diol with a reactive primary alcohol, making it an exceptionally useful synthon. The oxazolidine ring serves as a rigid scaffold, effectively shielding one face of the molecule and allowing for highly diastereoselective transformations at the side chain.

This guide will delve into a practical case study demonstrating the utility of this building block in the synthesis of a commercially significant pharmaceutical agent. We will then present a comparative analysis of this approach against alternative synthetic strategies, providing you with the data and understanding to make informed decisions in your synthetic planning.

Case Study: Enantioselective Synthesis of the Tasimelteon Side Chain

Tasimelteon is a melatonin receptor agonist used for the treatment of non-24-hour sleep-wake disorder[3][4]. A key structural feature of Tasimelteon is the chiral ((1R,2R)-2-(2,3-dihydrobenzofuran-4-yl)cyclopropyl)methanamine side chain[5]. The stereochemistry of this fragment is crucial for its biological activity. Here, we present a plausible and scientifically sound synthetic route to this key intermediate, starting from (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine.

Caption: Proposed synthetic pathway to the Tasimelteon side chain.

Step 1: Oxidation to the Aldehyde

The primary alcohol of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is first oxidized to the corresponding aldehyde. The Swern oxidation is a mild and efficient method for this transformation, known to minimize epimerization of the adjacent chiral center[2][6][7][8].

Experimental Protocol: Swern Oxidation

• To a solution of oxalyl chloride (1.2 eq.) in anhydrous dichloromethane (DCM) at -78 °C under an inert atmosphere, add dimethyl sulfoxide (DMSO) (2.4 eq.) dropwise.

• Stir the mixture for 15 minutes.

• Add a solution of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (1.0 eq.) in DCM dropwise.

• Stir for 30 minutes at -78 °C.

• Add triethylamine (5.0 eq.) dropwise and allow the reaction to warm to room temperature.

• Quench the reaction with water and extract the product with DCM.

• The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude aldehyde, which can be purified by flash chromatography.

Step 2: Formation of the α,β-Unsaturated Aldehyde

The resulting aldehyde, a homolog of Garner's aldehyde, is then converted to an α,β-unsaturated aldehyde via a Wittig reaction. This step introduces the necessary functionality for the subsequent cyclopropanation.

Experimental Protocol: Wittig Reaction

• To a suspension of a suitable phosphonium ylide (e.g., (triphenylphosphoranylidene)acetaldehyde) (1.1 eq.) in anhydrous tetrahydrofuran (THF) at 0 °C, add the aldehyde from Step 1 in THF dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• Purify the crude product by flash chromatography to obtain the α,β-unsaturated aldehyde.

Step 3: Stereoselective Cyclopropanation

The key stereocenter on the cyclopropane ring is introduced via a diastereoselective Corey-Chaykovsky reaction on the α,β-unsaturated aldehyde[9][10][11]. The existing stereocenter in the oxazolidine ring directs the attack of the sulfur ylide to afford the desired trans-cyclopropane derivative with high diastereoselectivity.

Experimental Protocol: Corey-Chaykovsky Cyclopropanation

• To a suspension of trimethylsulfoxonium iodide (1.5 eq.) in anhydrous DMSO under an inert atmosphere, add sodium hydride (1.5 eq., 60% dispersion in mineral oil) portion-wise at room temperature.

• Stir the mixture at room temperature for 1 hour to generate the sulfoxonium ylide.

• Cool the reaction to 0 °C and add a solution of the α,β-unsaturated aldehyde from Step 2 in DMSO dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Pour the reaction mixture into ice-water and extract with ethyl acetate.

• The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated.

• Purify the crude product by flash chromatography.

Step 4: Deprotection and Final Amine Formation

The final steps involve the reductive opening of the oxazolidine ring and removal of the Boc protecting group to unveil the primary amine of the Tasimelteon side chain. This can be achieved in a one-pot procedure or in a stepwise manner.

Experimental Protocol: Deprotection

• Treat the cyclopropyl derivative from Step 3 with a strong acid, such as trifluoroacetic acid (TFA), in a suitable solvent like DCM to remove both the Boc and acetonide protecting groups.

• Following deprotection, the resulting intermediate can be directly reduced, for example using sodium borohydride, to yield the final ((1R,2R)-2-arylcyclopropyl)methanamine.

• Purification by an appropriate method (e.g., crystallization of a salt) will afford the enantiomerically pure side chain.

Comparative Analysis: Alternative Synthetic Routes to the Tasimelteon Side Chain

The synthetic route detailed above, utilizing a chiral pool starting material, offers a reliable method for obtaining the desired stereoisomer. However, several other strategies have been developed for the synthesis of Tasimelteon, each with its own advantages and disadvantages.

Alternative 1: Asymmetric Catalysis

Recent advances in catalysis have enabled the direct asymmetric cyclopropanation of alkenes[12][13][14]. For instance, a rhodium-catalyzed reaction of a vinyl arene with a diazo compound can generate the cyclopropane ring with high enantioselectivity.

Caption: Asymmetric cyclopropanation using a chiral catalyst.

Alternative 2: Use of Chiral Auxiliaries

Another common approach involves the use of a chiral auxiliary to direct a diastereoselective cyclopropanation[10][15][16]. For example, an α,β-unsaturated ester or amide derived from a chiral alcohol or amine can undergo cyclopropanation, after which the auxiliary is cleaved to yield the enantiomerically enriched product.

Parameter	Route from (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine	Asymmetric Catalysis	Chiral Auxiliary Approach
Starting Material	Readily available L-serine derivative	Substituted vinyl arene	Achiral α,β-unsaturated carbonyl compound
Chiral Source	Chiral pool	Chiral catalyst	Removable chiral auxiliary
Key Step	Diastereoselective Corey-Chaykovsky reaction	Enantioselective cyclopropanation	Diastereoselective cyclopropanation
Predictability	High, based on substrate control	High, based on catalyst control	High, based on auxiliary control
Scalability	Generally good, but may require cryogenic conditions	Can be challenging due to catalyst cost and loading	Good, but requires additional steps for auxiliary attachment and removal
Atom Economy	Moderate	Good	Lower due to use of stoichiometric auxiliary
Typical Yields	Good to excellent over several steps	Often high for the key step	Variable, dependent on all steps
Enantiomeric Excess	Typically >98% ee	Can achieve >99% ee	Typically >95% ee

Conclusion: A Strategic Choice for Chiral Synthesis

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine stands as a testament to the power of chiral pool-based synthesis. Its inherent chirality and versatile reactivity provide a reliable and predictable pathway to complex chiral molecules, as demonstrated in the synthesis of the Tasimelteon side chain. While alternative methods such as asymmetric catalysis offer elegant and often shorter routes, the substrate-controlled diastereoselectivity offered by our featured building block remains a highly valuable and practical strategy in the drug development pipeline. The choice of synthetic route will ultimately depend on factors such as scale, cost, and the specific structural requirements of the target molecule. This guide provides the foundational knowledge to make that choice with confidence.

References

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• Corey-Chaykovsky Reactions. YouTube. [Link]

• Swern oxidation. Chemistry LibreTexts. [Link]

• Organocatalyzed cyclopropanation of alpha-substituted alpha,beta-unsaturated aldehydes: enantioselective synthesis of cyclopropanes bearing a chiral quaternary center. PubMed. [Link]

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• Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. MDPI. [Link]

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A Comparative Guide to the Characterization of Impurities in (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine Samples

This guide provides an in-depth, objective comparison of analytical methodologies for the characterization of impurities in (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, a key chiral intermediate in pharmaceutical synthesis. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the causality behind experimental choices, ensuring a robust and scientifically sound approach to impurity profiling.

The Critical Role of Impurity Profiling

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine serves as a valuable building block in the synthesis of complex active pharmaceutical ingredients (APIs). The stereochemical integrity and chemical purity of this intermediate are paramount, as any impurities can be carried through the synthetic route, potentially impacting the safety, efficacy, and stability of the final drug product.[1][2]

Regulatory bodies, guided by the International Council for Harmonisation (ICH) guidelines, mandate rigorous control and characterization of impurities.[3] The ICH Q3A(R2) guideline, for instance, establishes thresholds for reporting, identifying, and qualifying impurities in new drug substances.[1][4] Any impurity present at a level greater than 0.1% must typically be structurally characterized.[3][5] This underscores the necessity of employing highly sensitive and specific analytical techniques.

Understanding the Impurity Landscape

A successful characterization strategy begins with anticipating the potential impurities. These can be broadly categorized based on their origin.

• Process-Related Impurities: These arise from the manufacturing process and include:

  • Unreacted Starting Materials and Intermediates: Residuals from preceding synthetic steps are a common source of impurities.[5]

  • By-products: Resulting from side reactions inherent to the synthetic chemistry.

  • Reagents, Ligands, and Catalysts: Inorganic and organic materials used during synthesis that are not completely removed.[3]

• Degradation Products: These form during storage or handling. The oxazolidine ring, for instance, is susceptible to hydrolysis, which can lead to ring-opening.[6][7] Stability studies using techniques like NMR have shown that such hydrolysis can form ring-opened intermediates and even dimeric β-amino alcohol compounds.[6][7][8]

• Residual Solvents: Solvents used in the manufacturing process that are not fully removed.

The logical workflow for identifying and controlling these impurities is a cornerstone of drug development.

Caption: Impurity Characterization & Control Workflow.

Comparative Analysis of Core Analytical Techniques

The choice of analytical technique is driven by the specific impurity being targeted and the required level of sensitivity and specificity. No single method is universally sufficient; a multi-technique approach is often necessary.

Technique	Principle of Operation	Primary Application for this Analyte	Strengths	Limitations
High-Performance Liquid Chromatography (HPLC) with UV Detection	Differential partitioning of analytes between a stationary phase and a mobile phase.	Quantitative analysis of known and unknown non-volatile organic impurities. Purity assessment and chiral separation.[9]	Robust, reproducible, and highly quantitative. Chiral stationary phases (CSPs) are effective for enantiomeric purity.[10]	Requires chromophores for UV detection. Structural identification is not possible without a reference standard.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Combines the separation power of HPLC with the mass analysis capabilities of MS.	Definitive identification of unknown impurities and degradation products by providing molecular weight and fragmentation data.[11]	High sensitivity and specificity. Enables structural elucidation without reference standards.	Matrix effects can cause ion suppression. Quantification can be more complex than with UV detection.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Nuclei in a magnetic field absorb and re-emit electromagnetic radiation at a specific resonance frequency.	Unambiguous structural elucidation of isolated impurities. Can detect and characterize non-chromophoric impurities. Used to study degradation pathways.[6][12]	Provides detailed structural information. Quantitative NMR (qNMR) can determine purity without a specific reference standard for the impurity.[9]	Relatively low sensitivity compared to MS. Requires higher sample concentrations and isolation of the impurity for full characterization.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds in the gas phase followed by mass analysis.	Identification and quantification of residual solvents and other volatile organic impurities.	Excellent for volatile and semi-volatile analysis. High sensitivity and established libraries for identification.	Not suitable for non-volatile or thermally labile compounds like the target molecule itself or its polar impurities.

Recommended Protocol: High-Resolution Impurity Profiling by HPLC-UV/MS

This protocol represents a self-validating system for the robust detection, identification, and quantification of impurities. The combination of UV and MS detectors provides complementary data: UV for accurate quantification and MS for confident identification.

4.1. Instrumentation and Reagents

• System: UHPLC or HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or multi-wavelength UV detector.[9] This should be coupled in-line to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an electrospray ionization (ESI) source.[11]

• Column: A high-efficiency reversed-phase column, such as a C18 Fused-Core® particle column (e.g., 100 mm x 2.1 mm, 2.7 µm), is recommended for excellent resolution at moderate backpressures.

• Reagents: LC-MS grade acetonitrile, methanol, and water. High-purity formic acid or ammonium formate as a mobile phase modifier to improve ionization efficiency.

• Sample Preparation: Accurately weigh and dissolve the (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine sample in a suitable diluent (e.g., 50:50 acetonitrile:water) to a final concentration of approximately 1 mg/mL.

4.2. Experimental Workflow

The workflow ensures systematic analysis from method setup to data interpretation.

Caption: HPLC-UV/MS Experimental Workflow.

4.3. Step-by-Step Methodology

• Mobile Phase Preparation: Prepare Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (0.1% formic acid in acetonitrile). Degas both solutions before use.

• System Setup and Equilibration: Install the C18 column and equilibrate the system with the initial mobile phase composition (e.g., 95% A, 5% B) until a stable baseline is achieved in both the UV and MS detectors.

• System Suitability Test (SST): Perform a blank injection (diluent only) to ensure no carryover or system contamination. Inject a standard solution of the main compound to verify system performance parameters like retention time, peak shape, and detector response.

• Sample Analysis: Inject the prepared sample solution.

• Data Acquisition: Acquire data using both the UV detector (scanning from 200-400 nm, with a specific wavelength like 210 nm for quantification) and the mass spectrometer in positive electrospray ionization mode. The MS should be set to acquire full scan data to detect all ionizable species.

• Data Processing and Analysis:

  • Integrate all peaks in the UV chromatogram. Calculate the area percentage of each impurity relative to the total peak area.

  • For any peak exceeding the reporting threshold (e.g., 0.05%), examine the corresponding mass spectrum.

  • Determine the accurate mass of the impurity's molecular ion. Use this to propose potential elemental compositions.

  • If necessary, perform a separate LC-MS/MS experiment to obtain fragmentation data, which provides crucial clues for structural elucidation.

Data Interpretation and Case Study

Below is a hypothetical data table illustrating the results from analyzing a sample according to the described protocol, interpreted against ICH Q3A identification thresholds.

Table 2: Hypothetical Impurity Profile of a (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine Batch

Peak ID	Retention Time (min)	Level (% Area)	Proposed Identity (Based on MS)	Potential Source	Action Required (per ICH Q3A)
Main	12.5	99.65	Target Compound	-	None
IMP-1	8.2	0.04	Unidentified	Unknown	Report Only (Below 0.1%)
IMP-2	10.1	0.12	Isomer of Target Compound	Process	Identify (Above 0.1%)
IMP-3	14.8	0.19	Ring-Opened Hydrolysis Product	Degradation	Identify & Qualify (Above 0.15%)

Causality: In this example, IMP-1 is below the typical identification threshold of 0.1% and only needs to be reported.[5] IMP-2, however, exceeds this limit, triggering the need for structural identification. IMP-3 is significantly higher and surpasses the typical qualification threshold of 0.15%, meaning its biological safety must be established.[1][4] This tiered approach, grounded in regulatory guidelines, ensures that analytical efforts are focused where the risk to patient safety is highest.

Conclusion

The characterization of impurities in (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is a multi-faceted task that is essential for ensuring the quality and safety of final pharmaceutical products. A purely procedural approach is insufficient. Instead, a scientifically-driven strategy, rooted in an understanding of potential impurities and regulatory expectations, is required. By combining the quantitative power of HPLC-UV with the definitive structural insights from high-resolution mass spectrometry and NMR, researchers can build a comprehensive and trustworthy impurity profile. This integrated approach not only satisfies regulatory requirements but also provides the deep process understanding necessary for developing robust and safe medicines.

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A Comparative Guide to the Synthetic Routes of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

Executive Summary

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is a valuable chiral building block in modern synthetic chemistry, prized for its role in the enantioselective synthesis of complex pharmaceutical agents and natural products.[1] Its structure incorporates a protected amino alcohol moiety derived from L-serine, with a C2-extended hydroxyethyl side chain, making it an ideal precursor for molecules containing a stereodefined γ-amino alcohol fragment.

This guide provides a comparative analysis of the primary synthetic strategies for accessing this molecule. The most prevalent and reliable method proceeds through the versatile intermediate (S)-tert-butyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate, widely known as (S)-Garner's aldehyde.[2][3][4] We will dissect this dominant route, including the synthesis of the aldehyde and its subsequent two-carbon homologation. We will evaluate the methodology based on chemical yield, scalability, stereochemical integrity, and operational safety. Our analysis concludes that the homologation of (S)-Garner's aldehyde via a Horner-Wadsworth-Emmons (HWE) olefination followed by a two-stage reduction sequence represents the most robust and well-documented pathway for both laboratory-scale and process development applications.

Introduction: The Target Molecule

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (IUPAC Name: (S)-tert-butyl 4-(2-hydroxyethyl)-2,2-dimethyloxazolidine-3-carboxylate) is a chiral synthetic intermediate.[5][6][7] Its utility stems from the orthogonal protecting group strategy employed: the acid-labile Boc group on the nitrogen[] and the acetonide protecting the 1,2-amino alcohol functionality. This arrangement allows for selective deprotection and manipulation at different sites of the molecule.

Key Structural Features:

• Stereocenter: A single, defined stereocenter at the C4 position, derived from natural L-serine.

• Oxazolidine Ring: A rigid five-membered ring that protects the 1,2-amino alcohol and prevents racemization of the adjacent C4 stereocenter.[9]

• Boc Group: Provides robust protection of the nitrogen atom under a wide range of conditions, yet is easily removed with mild acid.[][10]

• Primary Alcohol: The terminal hydroxyl group of the ethyl side chain serves as a versatile handle for further chemical transformations.

The primary synthetic challenge lies in the efficient and stereoretentive construction of the C4-C5 bond and the subsequent C5-C6 bond to form the hydroxyethyl side chain, starting from an inexpensive chiral precursor.

Dominant Synthetic Strategy: The Garner's Aldehyde Route

The most thoroughly validated and widely adopted synthesis of the title compound involves a two-phase strategy: first, the preparation of the key intermediate, (S)-Garner's aldehyde, followed by its two-carbon homologation.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench. The proper management of chemical waste is not merely a regulatory hurdle; it is a fundamental aspect of responsible science. This guide provides a comprehensive, step-by-step protocol for the safe disposal of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine (CAS No. 147959-18-0), a common chiral building block in complex organic synthesis. The procedures outlined here are designed to ensure operational safety, regulatory compliance, and environmental protection.

Hazard Characterization and Immediate Safety Precautions

Before handling or disposing of any chemical, a thorough understanding of its potential hazards is paramount. (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is not classified as an acutely hazardous substance, but it requires careful handling due to its irritant properties.[1][2] The primary hazards are associated with direct contact and inhalation.

Table 1: Chemical and Safety Identifiers | Property | Identifier | Source(s) | | :--- | :--- | :--- | | Chemical Name | (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine |[1] | | Synonym | tert-butyl (4S)-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine-3-carboxylate |[2][3] | | CAS Number | 147959-18-0 |[1][3] | | Molecular Formula | C₁₂H₂₃NO₄ |[1] | | GHS Pictogram |

(GHS07) |[1] | | Signal Word | Warning |[1] | | Hazard Statements | H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation. |[1][2] | | Key Precautionary Statements | P261: Avoid breathing dust/fume/mist/vapors.P280: Wear protective gloves/eye protection/face protection.P302+P352: IF ON SKIN: Wash with plenty of water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. |[1][2] |

Expert Insight: The Rationale Behind the Precautions The Boc-protected oxazolidine structure, while generally stable, presents specific risks. The hazard statements (H315, H319, H335) classify this compound as an irritant. This necessitates the use of appropriate Personal Protective Equipment (PPE) at all times, including during disposal operations. Standard laboratory attire, including a lab coat, nitrile gloves, and chemical splash goggles, is mandatory. If handling the solid form where dust may be generated, a fume hood or ventilated enclosure should be used to mitigate respiratory exposure.[4]

The Core Disposal Protocol: A Step-by-Step Workflow

The fundamental principle governing the disposal of this compound is that it must not enter the general waste stream or sanitary sewer system. [5] It must be managed as a regulated chemical waste through your institution's Environmental Health & Safety (EH&S) program or a licensed chemical waste contractor.[6][7]

Step 1: Waste Characterization and Segregation This compound is a non-halogenated organic material. Proper segregation is the most critical step in preventing dangerous chemical reactions within a waste container.[8][9]

• Action: Designate a specific waste container for "Non-Halogenated Organic Waste." This can be for solids or liquids, depending on the form of the waste. Keep solid and liquid waste streams separate.[4][9]

• Causality: Oxazolidine rings are susceptible to hydrolysis under acidic conditions, which can lead to ring-opening.[10][11] Therefore, it is imperative to never mix this waste with acidic waste streams to prevent unintended reactions and degradation.[8] It should also be kept separate from strong oxidizing agents.

Step 2: Proper Containerization The integrity of the waste container is essential for safe storage and transport.[8]

• Action: Use a chemically compatible container, preferably made of high-density polyethylene (HDPE) or another suitable plastic.[6] Ensure the container has a secure, leak-proof screw-top cap.

• Causality: Using an appropriate container prevents leakage and potential exposure.[9] Never use metal containers for chemical waste unless specifically approved, as unforeseen reactions can cause corrosion.[8] Do not fill the container beyond 90% capacity to allow for vapor expansion and prevent spills.[8]

Step 3: Accurate and Complete Labeling Proper labeling is a regulatory requirement and a cornerstone of laboratory safety.[6] An unlabeled container is a dangerous unknown.

• Action: Label the waste container clearly and legibly before adding any waste. The label must include:

  • The full chemical name: "(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine"

  • The CAS Number: "147959-18-0"

  • The words "Hazardous Waste" or "Chemical Waste" as per your institution's policy.

  • An indication of the hazards (e.g., "Irritant").

• Causality: Accurate labeling ensures that anyone handling the container, from lab personnel to EH&S staff, is aware of its contents and the associated hazards, ensuring safe handling throughout the disposal chain.[4]

Step 4: Storage in a Satellite Accumulation Area (SAA) Waste must be stored safely at or near its point of generation in a designated area.[6][8]

• Action: Keep the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA). This area should be clearly marked, located away from general traffic, and ideally within secondary containment (such as a spill tray) to contain any potential leaks.[9]

• Causality: The SAA concept is a regulatory standard designed to ensure that chemical waste is managed safely in the laboratory before it is collected.[6] Keeping the container closed when not in use is critical to prevent the release of vapors and to avoid contamination of the lab environment.[8]

Step 5: Arranging for Final Disposal The final step is the transfer of the waste to trained professionals.

• Action: Once the container is full (or after a designated accumulation time, typically not exceeding one year for partially filled containers), contact your institution's EH&S department to schedule a waste pickup.[6][8]

• Causality: EH&S professionals are trained to handle, transport, and arrange for the final disposal of chemical waste in compliance with all federal, state, and local regulations.[6][12] The ultimate disposal method for non-hazardous organic compounds like this is typically high-temperature incineration at a licensed Treatment, Storage, and Disposal Facility (TSDF).[13]

Workflow Visualization: Disposal Pathway

The following diagram illustrates the procedural flow for the proper disposal of (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine.

Caption: A flowchart of the disposal process.

Decontamination and Spill Management

Empty Container Decontamination: Empty containers that held (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine must also be treated as chemical waste.

• Protocol: Triple-rinse the container with a suitable organic solvent, such as acetone or ethanol. Collect all rinsate in your "Non-Halogenated Organic Liquid Waste" container. After rinsing, deface the label on the empty container and dispose of it as chemically contaminated glass or plastic waste, as per your institutional guidelines.[4]

Small Spill Management: In the event of a small spill:

• Ensure the area is well-ventilated, and restrict access.

• Wearing your full PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent).

• Carefully sweep or scoop the absorbed material into a designated container.

• Seal and label the container as "Spill Debris containing (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine" and dispose of it through the EH&S office.

• Clean the spill area with soap and water.

The Principle of Waste Minimization

The most effective disposal method is to prevent waste generation in the first place.[14] As scientists, we can contribute significantly by adopting green chemistry principles.[15][16]

• Source Reduction: Order only the quantity of chemical required for your experiments.[6]

• Inventory Management: Maintain an accurate chemical inventory to avoid purchasing duplicates.[9]

• Scale Reduction: Where possible, reduce the scale of experiments to minimize the volume of waste produced.[6]

• Sharing: Share surplus chemicals with other research groups.[6]

By adhering to these detailed procedures, you ensure that your work with (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is conducted with the highest standards of safety and environmental responsibility.

References

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• University of Pennsylvania EHRS. (n.d.). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. Retrieved from [Link]

• Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories. Retrieved from [Link]

• American Chemical Society. (n.d.). Hazardous Waste and Disposal Considerations. Retrieved from [Link]

• RSC Publishing. (2012). [Et3NH][HSO4]-catalyzed eco-friendly and expeditious synthesis of thiazolidine and oxazolidine derivatives. RSC Advances. Retrieved from [Link]

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• RSC Publishing. (2000). Award . Oxazolidine diluents: reacting for the environment. Green Chemistry. Retrieved from [Link]

• ResearchGate. (2025). Sustainable and efficient synthesis of oxazolidinones using a unique deep eutectic solvent (DES). Retrieved from [Link]

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Personal protective equipment for handling (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine

As a Senior Application Scientist, this guide provides essential safety and handling information for (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, ensuring that laboratory professionals can work with this compound safely and effectively. The following procedural guidance is designed to build trust and provide value beyond the product itself by explaining the reasoning behind each safety recommendation.

Understanding the Risks: A Proactive Approach to Safety

(S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine is a valuable building block in organic synthesis. However, like all chemical reagents, it requires careful handling to mitigate potential hazards. The primary identified risks associated with this compound are outlined in its Globally Harmonized System (GHS) classification.[1]

Hazard Statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Furthermore, it is important to consider that some oxazolidine derivatives are known to be formaldehyde-releasing agents.[2] Formaldehyde is a known sensitizer and has its own set of handling precautions. Therefore, a cautious approach that accounts for this possibility is warranted.

This guide will provide a comprehensive overview of the necessary Personal Protective Equipment (PPE) and best practices to ensure your safety when handling this reagent.

Core Principles of Protection: The Hierarchy of Controls

Before detailing specific PPE, it is crucial to remember the hierarchy of controls, which prioritizes the most effective safety measures. PPE is the final line of defense, to be used after engineering and administrative controls have been implemented.

Caption: Hierarchy of controls for safe chemical handling.

Essential Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for various laboratory operations involving (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine.

Operation	Hand Protection	Eye/Face Protection	Respiratory Protection	Body Protection
Receiving and Unpacking	Nitrile or Neoprene Gloves	Safety Glasses	Not generally required, unless packaging is damaged	Lab Coat
Weighing and Aliquoting	Double-gloved Nitrile or Neoprene Gloves	Safety Goggles and Face Shield	N95 Respirator (if handled as a powder outside of a ventilated enclosure)	Lab Coat
Solution Preparation	Double-gloved Nitrile or Neoprene Gloves	Safety Goggles and Face Shield	Not generally required if performed in a fume hood	Lab Coat
Reaction Setup and Workup	Double-gloved Nitrile or Neoprene Gloves	Safety Goggles and Face Shield	Not generally required if performed in a fume hood	Lab Coat
Waste Disposal	Double-gloved Nitrile or Neoprene Gloves	Safety Goggles	Not generally required	Lab Coat

Detailed PPE Selection and Use

Hand Protection: Your First Line of Defense

Given that (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine causes skin irritation, appropriate hand protection is non-negotiable.

• Glove Type: Nitrile or neoprene gloves are recommended. Avoid latex gloves as they offer less chemical resistance.

• Glove Thickness: A standard thickness for laboratory use is generally sufficient. However, for prolonged handling or when there is a high risk of splash, consider thicker gloves.

• Double Gloving: For tasks with a higher risk of exposure, such as weighing and solution preparation, double gloving is a best practice. The outer glove can be removed immediately after the task, minimizing the spread of contamination.[3]

• Inspection and Replacement: Always inspect gloves for tears or punctures before use. Change gloves immediately if they become contaminated, and at regular intervals (e.g., every 30-60 minutes) during prolonged use.[4][5]

Eye and Face Protection: Shielding from Splashes and Aerosols

This compound is a serious eye irritant. Therefore, robust eye and face protection is mandatory.

• Safety Glasses: At a minimum, safety glasses with side shields should be worn for all operations.

• Safety Goggles: For tasks where there is a risk of splashing, such as preparing solutions or during reaction workups, chemical splash goggles are required.

• Face Shield: When handling larger quantities or when there is a significant splash risk, a face shield should be worn in addition to safety goggles to protect the entire face.[4]

Respiratory Protection: Preventing Inhalation Hazards

As the compound may cause respiratory irritation, particularly if it is a fine powder or if aerosols are generated, respiratory protection may be necessary.

• Engineering Controls as Primary Protection: The primary method for controlling respiratory hazards is to handle the material in a certified chemical fume hood or other ventilated enclosure.

• When a Respirator is Needed: If handling the solid outside of a fume hood where dust may be generated, an N95 respirator is recommended.[4] For significant spills or aerosol-generating events, a higher level of respiratory protection, such as a half-mask respirator with appropriate cartridges, may be necessary. Always ensure you are fit-tested and trained in the use of any respirator.[4]

Body Protection: Minimizing Skin Contact

To protect against accidental spills and skin contact, appropriate body protection is essential.

• Lab Coat: A standard laboratory coat should be worn at all times.

• Impermeable Gown: For procedures with a high risk of splashing, a gown made of a low-permeability fabric should be worn over the lab coat.[3][6]

• Footwear: Closed-toe shoes are mandatory in all laboratory settings.

Procedural Discipline: Donning and Doffing of PPE

The order in which you put on and take off your PPE is critical to prevent cross-contamination.

Caption: Standard donning and doffing procedures for PPE.

Disposal of Contaminated Materials

Proper disposal of contaminated PPE and the chemical itself is a critical final step in the safe handling process.

• Contaminated PPE: Used gloves, disposable gowns, and any other contaminated disposable items should be placed in a designated hazardous waste container.

• Chemical Waste: Unused (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine and solutions containing it should be disposed of as hazardous chemical waste in accordance with your institution's and local regulations. Do not pour chemical waste down the drain.[7]

• Empty Containers: Empty containers should be rinsed with an appropriate solvent, and the rinsate collected as hazardous waste. The rinsed container can then be disposed of according to institutional guidelines.

By adhering to these guidelines, you can confidently and safely handle (S)-N-Boc-4-(2-hydroxyethyl)-2,2-dimethyloxazolidine, ensuring the integrity of your research and the safety of yourself and your colleagues.

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• Australian Government Department of Health. (2018-06-29). Oxazolidine, 4,4-dimethyl-: Human health tier II assessment. [Link]

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